Isomaltulose hydrate

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of Isomaltulose Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose (6-O-α-D-glucopyranosyl-D-fructose), a structural isomer of sucrose, is a disaccharide naturally present in honey and sugarcane extracts.[1][2] Commercially produced via enzymatic rearrangement of sucrose, it is available in a stable crystalline monohydrate form.[1] This technical guide provides an in-depth overview of the core physicochemical properties of isomaltulose hydrate, offering valuable data and methodologies for researchers, scientists, and professionals in drug development and food science. Its unique characteristics, including its slow digestion and low glycemic index, make it a subject of increasing interest for various applications.[1]

Core Physicochemical Properties

The distinct arrangement of the glycosidic bond in isomaltulose (α-1,6) compared to sucrose (α-1,2) is responsible for its unique physicochemical and physiological properties.[1] Isomaltulose is a reducing sugar, unlike sucrose, due to the presence of a free anomeric carbon on the fructose unit.[1]

Data Presentation: Quantitative Physicochemical Properties

The following tables summarize the key quantitative physicochemical properties of isomaltulose hydrate.

Table 1: General Physicochemical Properties

Property	Value	References
Molecular Formula	C₁₂H₂₂O₁₁·H₂O
Molecular Weight	360.31 g/mol
Melting Point	122-125 °C
Sweetness (relative to sucrose)	~50%	[2]
Energy Value	4 kcal/g	[1]

Table 2: Solubility in Water

Temperature (°C)	Solubility ( g/100 g water)
20	28
30	35
40	44
50	54
60	64

Note: Data compiled from various sources indicating solubility increases with temperature.

Table 3: Thermal Analysis Data

Parameter	Description	Typical Value Range
Tg (Glass Transition)	Temperature at which the amorphous solid transitions to a rubbery state.	Not consistently reported for the hydrate form.
Tc (Crystallization)	Temperature at which an amorphous solid crystallizes upon heating.	Not typically observed in the crystalline hydrate form.
Tm (Melting Point)	Temperature at which the crystalline solid melts.	122-125 °C
Decomposition Temperature	Onset of thermal degradation.	> 150 °C
Weight Loss (TGA)	Corresponds to the loss of water of hydration.	~5% (theoretical for monohydrate)

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of isomaltulose hydrate are outlined below.

Determination of Solubility

Methodology:

The solubility of isomaltulose hydrate can be determined by the isothermal equilibrium method.

• Preparation of Saturated Solutions: Excess isomaltulose hydrate is added to a known volume of deionized water in sealed containers.

• Equilibration: The containers are placed in a temperature-controlled water bath and agitated for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection: A known volume of the supernatant is carefully withdrawn using a pre-heated syringe fitted with a filter to prevent the transfer of undissolved solids.

• Quantification: The concentration of isomaltulose in the supernatant is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with a refractive index detector (RID) or a validated spectrophotometric method.

• Calculation: The solubility is expressed as grams of isomaltulose hydrate per 100 grams of water.

Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

DSC Methodology:

• Sample Preparation: A small, accurately weighed amount of isomaltulose hydrate (typically 5-10 mg) is hermetically sealed in an aluminum pan.

• Instrumentation: A calibrated Differential Scanning Calorimeter is used. An empty sealed aluminum pan is used as a reference.

• Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 200 °C) under a nitrogen atmosphere.

• Data Analysis: The resulting thermogram, a plot of heat flow versus temperature, is analyzed to determine the melting point (Tm) as the peak of the endothermic event.[3] Other transitions such as glass transition (Tg) and crystallization (Tc) can also be identified if present.[3]

TGA Methodology:

• Sample Preparation: An accurately weighed sample of isomaltulose hydrate (typically 10-20 mg) is placed in a tared TGA pan.

• Instrumentation: A calibrated Thermogravimetric Analyzer is used.

• Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 600 °C) under a controlled atmosphere (e.g., nitrogen).

• Data Analysis: The TGA curve, which plots the percentage of weight loss against temperature, is analyzed to determine the temperature ranges of decomposition and the percentage of weight loss at each stage.[4] The initial weight loss is typically attributed to the loss of water of hydration.[5]

Spectroscopic Analysis: FT-IR, Raman, and NMR

FT-IR Spectroscopy Methodology:

• Sample Preparation: A small amount of isomaltulose hydrate is finely ground with potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, Attenuated Total Reflectance (ATR) can be used with the solid sample directly.

• Instrumentation: A Fourier-Transform Infrared Spectrometer is used.

• Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: The resulting spectrum is analyzed to identify characteristic absorption bands corresponding to specific functional groups (e.g., O-H, C-H, C-O, C=O).[6]

Raman Spectroscopy Methodology:

• Sample Preparation: A small amount of isomaltulose hydrate is placed on a microscope slide or in a suitable container.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 785 nm) is used.

• Data Acquisition: The Raman spectrum is collected over a specific wavenumber range.

• Data Analysis: The spectrum is analyzed to identify characteristic scattering peaks corresponding to molecular vibrations.

NMR Spectroscopy Methodology:

• Sample Preparation: Isomaltulose hydrate is dissolved in a suitable deuterated solvent (e.g., D₂O).

• Instrumentation: A high-resolution Nuclear Magnetic Resonance spectrometer is used.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired. Two-dimensional NMR experiments (e.g., COSY, HSQC, HMBC) can be performed for detailed structural elucidation.

• Data Analysis: The chemical shifts, coupling constants, and correlations are analyzed to assign the signals to the respective protons and carbons in the molecule, confirming its structure.

Mandatory Visualizations

Signaling Pathways and Logical Relationships

// Nodes Ingestion [label="Isomaltulose Hydrate\nIngestion", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Stomach [label="Stomach\n(Stable in Acidic pH)", fillcolor="#F1F3F4", fontcolor="#202124"]; Small_Intestine [label="Small Intestine", fillcolor="#FBBC05", fontcolor="#202124"]; Sucrase_Isomaltase [label="Sucrase-Isomaltase\nEnzyme Complex", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Hydrolysis [label="Slow Hydrolysis", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Glucose [label="Glucose", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Fructose [label="Fructose", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Absorption [label="Absorption into\nBloodstream", fillcolor="#F1F3F4", fontcolor="#202124"]; Metabolism [label="Cellular Metabolism\n(Energy)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Ingestion -> Stomach; Stomach -> Small_Intestine; Small_Intestine -> Sucrase_Isomaltase [style=dashed, arrowhead=none]; Sucrase_Isomaltase -> Hydrolysis; Hydrolysis -> Glucose; Hydrolysis -> Fructose; Glucose -> Absorption; Fructose -> Absorption; Absorption -> Metabolism; } dot Caption: Digestion and absorption pathway of isomaltulose hydrate.

Experimental Workflows

// Nodes Sample_Prep [label="Sample Preparation\n(e.g., Food Matrix)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Extraction with Solvent\n(e.g., Water/Acetonitrile)", fillcolor="#F1F3F4", fontcolor="#202124"]; Filtration [label="Filtration (0.45 µm filter)", fillcolor="#FBBC05", fontcolor="#202124"]; HPLC_System [label="HPLC System", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; Injection [label="Sample Injection", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Separation [label="Chromatographic Separation\n(e.g., Amino or HILIC Column)", fillcolor="#F1F3F4", fontcolor="#202124"]; Detection [label="Detection\n(Refractive Index Detector)", fillcolor="#FBBC05", fontcolor="#202124"]; Data_Analysis [label="Data Analysis\n(Peak Integration, Quantification)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Result [label="Result: Isomaltulose\nConcentration", shape=document, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Sample_Prep -> Extraction; Extraction -> Filtration; Filtration -> Injection; Injection -> HPLC_System [style=dashed, arrowhead=none]; HPLC_System -> Separation; Separation -> Detection; Detection -> Data_Analysis; Data_Analysis -> Result; } dot Caption: A typical experimental workflow for the HPLC analysis of isomaltulose.[7][8]

// Nodes Sucrose_Solution [label="Sucrose Solution\n(Substrate)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Enzymatic_Conversion [label="Enzymatic Conversion\n(Immobilized Sucrose Isomerase)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Reaction_Mixture [label="Reaction Mixture\n(Isomaltulose, Fructose, Glucose, unreacted Sucrose)", fillcolor="#FBBC05", fontcolor="#202124"]; Purification [label="Purification", shape=invtrapezium, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Chromatography [label="Chromatographic Separation", fillcolor="#F1F3F4", fontcolor="#202124"]; Crystallization [label="Crystallization", fillcolor="#F1F3F4", fontcolor="#202124"]; Drying [label="Drying", fillcolor="#F1F3F4", fontcolor="#202124"]; Final_Product [label="Isomaltulose Hydrate\n(Crystalline Powder)", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Sucrose_Solution -> Enzymatic_Conversion; Enzymatic_Conversion -> Reaction_Mixture; Reaction_Mixture -> Purification; Purification -> Chromatography [label="Removal of\nbyproducts"]; Chromatography -> Crystallization; Crystallization -> Drying; Drying -> Final_Product; } dot Caption: A simplified flowchart of the industrial production of isomaltulose.[9][10]

Conclusion

This technical guide provides a detailed overview of the physicochemical properties of isomaltulose hydrate, supported by quantitative data and established experimental protocols. The information and visualizations presented herein are intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study and application of this unique carbohydrate. The distinct properties of isomaltulose hydrate, particularly its stability and slow digestibility, warrant its continued exploration in various scientific and industrial fields.

References

• 1. Isomaltulose - Wikipedia [en.wikipedia.org]
• 2. 3dchem.com [3dchem.com]
• 3. Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Temperature's Impact on TGA Weight Loss [redthermo.com]
• 5. researchgate.net [researchgate.net]
• 6. IR _2007 [uanlch.vscht.cz]
• 7. researchgate.net [researchgate.net]
• 8. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Isomaltulose Hydrate: A Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the chemical properties, metabolic fate, and physiological effects of isomaltulose hydrate, a disaccharide with significant potential in therapeutic and nutritional applications.

Core Identification and Chemical Properties

Isomaltulose hydrate is a structural isomer of sucrose, composed of glucose and fructose linked by an α-1,6-glycosidic bond. This distinct linkage confers unique physicochemical and physiological properties compared to sucrose.

CAS Numbers and Synonyms

The compound is identified by several CAS numbers, reflecting its anhydrous and hydrated forms. A comprehensive list of synonyms is provided below, with "Palatinose" being a common trade name.

Parameter	Value(s)
Primary CAS Number	13718-94-0[1][2][3]
Monohydrate CAS Number	58024-13-8[2][4]
Hydrate CAS Number	343336-76-5[5][6][7][8]
Synonyms	Palatinose, 6-O-alpha-D-Glucopyranosyl-D-fructose, Galen IQ, Palatinose IC, Palatinose SD, Palatinose hydrate, 6-O-α-D-Glucopyranosyl-D-Fructose Hydrate, Isomaltulose monohydrate[1][2][3][4][5][6][9][10][11]

Physicochemical Data

A summary of the key physicochemical properties of isomaltulose hydrate is presented in the table below, offering a comparative overview of its characteristics.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₂O₁₁·xH₂O	[12]
Molar Mass (Anhydrous)	342.30 g/mol	[1]
Appearance	White to light yellow crystalline powder	[3][12]
Melting Point	123-128 °C	[6][12]
Solubility in Water	68 mg/mL	[2]
Solubility in DMSO	68 mg/mL	[2]
Solubility in Ethanol	Insoluble	[2]
Specific Rotation [α]D²⁰	+96° to +100° (c=4, H₂O)	[12]
Sweetness (relative to sucrose)	~42-50%	[1]

Metabolic Pathway and Physiological Signaling

Isomaltulose is fully metabolized in the small intestine, but at a significantly slower rate than sucrose. This slow digestion is central to its unique physiological effects.

Intestinal Digestion and Absorption

The α-1,6-glycosidic bond of isomaltulose is hydrolyzed by the sucrase-isomaltase enzyme complex located on the brush border of the small intestine. However, the rate of this hydrolysis is substantially slower than the cleavage of the α-1,2 bond in sucrose.[6][12] This results in a gradual release and absorption of glucose and fructose along the length of the small intestine.[5]

Metabolic breakdown of Isomaltulose in the small intestine.

Incretin Hormone Signaling

The slow and distal absorption of isomaltulose in the small intestine leads to a differential pattern of incretin hormone secretion compared to sucrose. It results in a lower secretion of glucose-dependent insulinotropic polypeptide (GIP), which is primarily released from the upper small intestine, and a higher secretion of glucagon-like peptide-1 (GLP-1), released from the lower small intestine.[6][13] This altered incretin profile contributes to the lower and more sustained insulin response observed after isomaltulose consumption.[14]

Differential incretin signaling pathway of Isomaltulose.

Gut Microbiota and Bile Acid Modulation

Recent in vivo studies suggest that isomaltulose exhibits prebiotic activity by modulating the composition of the gut microbiota. It has been shown to increase the abundance of beneficial bacteria and affect the production of short-chain fatty acids (SCFAs) and secondary bile acids, which act as important signaling molecules in various metabolic processes.[3][15][16]

Experimental Protocols

The physiological effects of isomaltulose hydrate have been investigated in numerous clinical and preclinical studies. Below are detailed methodologies from key experiments.

Human Clinical Trial: Glycemic and Insulinemic Response

A common experimental design to assess the postprandial glycemic and insulinemic responses to isomaltulose involves a randomized, single-blinded, crossover trial.[9]

• Participants: Healthy young adults (e.g., 21-60 years old) with a normal body mass index (e.g., 22-27 kg/m ²).[9]

• Test Drinks:

  • Reference drink: 50g of anhydrous glucose dissolved in 300 ml of water.[9]

  • Test drinks: 50g of isomaltulose or various ratios of sucrose to isomaltulose (e.g., 100:0, 50:50, 0:100) dissolved in 300 ml of water.[9]

• Procedure:

  • Participants undergo testing on non-consecutive days after an overnight fast.[9]

  • A baseline fasting blood sample is collected.[10]

  • Participants consume the test or reference drink within a specified time.[9]

  • Blood samples are collected at regular intervals post-ingestion (e.g., 15, 30, 45, 60, 90, 120, 150, and 180 minutes) for the measurement of blood glucose and insulin concentrations.[9]

• Data Analysis: The area under the curve (AUC) for glucose and insulin responses is calculated to compare the effects of the different test drinks.[7]

In Vivo Animal Study: Prebiotic Effects

The prebiotic potential of isomaltulose has been evaluated in rodent models.

• Animals: Sprague-Dawley rats.[15]

• Experimental Groups:

  • Control group: Free access to normal water.[15]

  • Isomaltulose group: Free access to water containing 10% (w/w) isomaltulose.[15]

• Duration: The dietary intervention is typically carried out for several weeks (e.g., five weeks).[15]

• Sample Collection and Analysis:

  • Fecal samples are collected for 16S rRNA sequencing to analyze the composition of the gut microbiota.[15]

  • Cecal contents are analyzed for short-chain fatty acid (SCFA) concentrations (e.g., propionate, butyrate) using gas chromatography.[15]

  • Serum and/or fecal samples are analyzed for bile acid profiles using targeted metabolomics.[3]

• Logical Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on absorption and metabolism of palatinose (isomaltulose) in rats | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 3. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials | Semantic Scholar [semanticscholar.org]
• 5. What is Palatinose™ (Isomaltulose)? | BENEO [beneo.com]
• 6. Isomaltulose - Wikipedia [en.wikipedia.org]
• 7. Studies on absorption and metabolism of palatinose (isomaltulose) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isomaltulose Is Actively Metabolized in Plant Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. Metabolic Effects of Replacing Sucrose by Isomaltulose in Subjects With Type 2 Diabetes: A randomized double-blind trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isomaltulose (Palatinose): a review of biological and toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | PalatinoseTM (Isomaltulose) and Prebiotic Inulin-Type Fructans Have Beneficial Effects on Glycemic Response and Gut Microbiota Composition in Healthy Volunteers—A Real-Life, Retrospective Study of a Cohort That Participated in a Digital Nutrition Program [frontiersin.org]
• 14. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to Isomaltulose Hydrate: Chemical Structure and Molecular Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomaltulose, a structural isomer of sucrose, is a disaccharide with emerging applications in the food, pharmaceutical, and biotechnology sectors. Its unique glycosidic bond confers distinct physicochemical and physiological properties compared to sucrose, including lower glycemic index and non-cariogenicity. This technical guide provides a comprehensive overview of the chemical structure, molecular formula, and key physicochemical properties of isomaltulose hydrate. Detailed experimental protocols for its synthesis, purification, and analysis are presented to support further research and development.

Chemical Structure and Molecular Formula

Isomaltulose, chemically known as 6-O-α-D-glucopyranosyl-D-fructose, is a reducing disaccharide. It consists of a glucose unit and a fructose unit linked by an α-1,6-glycosidic bond.[1][2] This contrasts with sucrose, where the linkage is α-1,2 between the anomeric carbons of glucose and fructose, rendering it a non-reducing sugar.

The molecular formula for anhydrous isomaltulose is C₁₂H₂₂O₁₁ .[3][4][5] It readily forms a hydrate, most commonly a monohydrate, with the molecular formula C₁₂H₂₄O₁₂ .[6][7] The presence of water of hydration can be variable, and thus the general formula is often represented as C₁₂H₂₂O₁₁·xH₂O .[8][9][10]

The IUPAC name for isomaltulose is (3S,4R,5R)-1,3,4,5-Tetrahydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexan-2-one.[3][4]

Physicochemical Properties

Isomaltulose hydrate presents as a white, crystalline, odorless powder.[8][11] A summary of its key quantitative physicochemical properties is provided in the table below.

Property	Value	References
Molecular Weight	342.30 g/mol (anhydrous)	[3][4][12]
360.31 g/mol (monohydrate)	[6][7]
Melting Point	125-128 °C	[8]
Specific Rotation [α]D²⁰	+96° to +100° (c=4, H₂O)	[8]
Solubility	Water: 68 mg/mL	[12]
Ethanol: Insoluble	[12]
DMSO: 68 mg/mL	[12][13]
CAS Number	13718-94-0 (anhydrous)	[3][14]
58024-13-8 (monohydrate)	[6][7][14]
343336-76-5 (hydrate)	[9][12][15]

Experimental Protocols

Enzymatic Synthesis of Isomaltulose

The industrial production of isomaltulose is primarily achieved through the enzymatic isomerization of sucrose.

Principle: Sucrose isomerase (α-glucosyltransferase) from microorganisms such as Protaminobacter rubrum or Erwinia sp. is used to convert the α-1,2-glycosidic bond in sucrose to an α-1,6-glycosidic bond, forming isomaltulose.[8][16][17]

Materials:

• Food-grade sucrose

• Deionized water

• Immobilized sucrose isomerase (e.g., from Protaminobacter rubrum entrapped in a calcium alginate matrix)[8]

• Calcium acetate solution (food-grade)

• Buffer solution (pH 5.5-7.5)[18]

• Reaction vessel with temperature and pH control

Procedure:

• Prepare a concentrated aqueous solution of sucrose (e.g., 40-60% w/v).

• Sterilize the sucrose solution and buffer it with a sterile calcium acetate solution.[8]

• Transfer the solution to a reaction vessel and bring it to the optimal temperature for the enzyme (typically 30-40°C).[18][19]

• Adjust the pH to the optimal range for the enzyme (e.g., pH 5.5).[18]

• Introduce the immobilized sucrose isomerase to the sucrose solution.

• Maintain the reaction under controlled temperature and pH for a specified duration (e.g., 10-24 hours) to allow for the conversion of sucrose to isomaltulose.[18]

• Monitor the reaction progress using techniques such as HPLC.

• Once the desired conversion is achieved, separate the immobilized enzyme from the reaction mixture for reuse.

Purification of Isomaltulose Hydrate

The crude isomaltulose solution from the enzymatic reaction contains residual sucrose, fructose, glucose, and other by-products. Purification is essential to obtain a high-purity product.

Methods:

• Ion Exchange Chromatography: To demineralize the solution and remove charged impurities.[8]

• Crystallization: The purified and concentrated isomaltulose solution is cooled to induce crystallization. The resulting crystals are then separated by centrifugation.[4][8]

• Alcohol Precipitation: Ethanol can be added to the aqueous solution of isomaltulose to precipitate the disaccharide, leaving monosaccharides and other impurities in the solution. The precipitate is then collected by centrifugation and dried.[14]

Detailed Crystallization Protocol:

• Filter the crude isomaltulose solution to remove any particulate matter.

• Pass the solution through a series of cation and anion exchange columns to remove minerals and other charged molecules.[8]

• Concentrate the demineralized isomaltulose solution by evaporation under reduced pressure.

• Slowly cool the concentrated syrup with gentle agitation to promote the formation of isomaltulose hydrate crystals.

• Separate the crystals from the mother liquor using a centrifuge.

• Wash the crystals with a small amount of cold, purified water to remove any remaining impurities.

• Dry the purified isomaltulose hydrate crystals under vacuum at a controlled temperature.

Analytical Methods

Principle: HPLC is used for the separation and quantification of isomaltulose from other carbohydrates. Different column and detector combinations can be employed.

Example Protocol (HILIC-ELSD): [3]

• Chromatographic System: HPLC with an Evaporative Light Scattering Detector (ELSD).

• Column: Hypersil APS-2 (NH₂) column (250mm × 4.6mm, 5 µm).[6]

• Mobile Phase: A gradient of acetonitrile and ammonium formate buffer (35 mM, pH 3.75).[3]

  • 0–5 min: 82% Acetonitrile / 18% Buffer

  • 5–8 min: Gradient to 65% Acetonitrile / 35% Buffer

  • 8–10 min: Hold at 65% Acetonitrile / 35% Buffer

  • 10–12 min: Gradient back to 82% Acetonitrile / 18% Buffer

  • 12–15 min: Re-equilibration at 82% Acetonitrile / 18% Buffer

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 40°C.[6]

• Injection Volume: 10 µL.[6]

• ELSD Settings:

  • Nebulizer Temperature: 50°C

  • Evaporator Temperature: 80°C

  • Nitrogen Flow Rate: 1.6 L/min[6]

• Standard Preparation: Prepare a series of standard solutions of isomaltulose in the mobile phase to generate a calibration curve.

• Sample Preparation: Dissolve the sample in the mobile phase, filter through a 0.45 µm filter, and inject into the HPLC system.

Principle: NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of isomaltulose. Both ¹H and ¹³C NMR, as well as 2D techniques like HSQC, can be utilized.[7][9][20]

Sample Preparation:

• Dissolve the isomaltulose hydrate sample in deuterium oxide (D₂O).

• For observing hydroxyl protons, a supercooled aqueous solution (e.g., in 1% D₂O/99% H₂O) can be used.[9][20]

Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher).

• For detailed structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

• Quantitative analysis can be achieved using HSQC experiments with a reduced interscan delay.[7]

Visualization of Chemical Structure

Caption: Chemical structure of isomaltulose hydrate.

Conclusion

Isomaltulose hydrate is a well-characterized disaccharide with significant potential in various scientific and industrial fields. This guide has provided a detailed overview of its chemical structure, molecular formula, and key physicochemical properties, supported by comprehensive experimental protocols for its synthesis, purification, and analysis. The provided information serves as a valuable resource for researchers and professionals engaged in the study and application of this functional carbohydrate.

References

• 1. CN101575629A - Method for producing isomaltulose without purification step - Google Patents [patents.google.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. mdpi.com [mdpi.com]
• 4. acnfp.food.gov.uk [acnfp.food.gov.uk]
• 5. researchgate.net [researchgate.net]
• 6. CN104849395A - Method for detecting isomaltulose in food - Google Patents [patents.google.com]
• 7. Quantification of Isomaltulose in Food Products by Using Heteronuclear Single Quantum Coherence NMR-Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel Food Information: Isomaltulose (Palatinose™) - Canada.ca [canada.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. chembk.com [chembk.com]
• 12. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | CoLab [colab.ws]
• 13. selleckchem.com [selleckchem.com]
• 14. CN106674367A - Method for purifying and preparing isomalto-oligosaccharide and application - Google Patents [patents.google.com]
• 15. [PDF] Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | Semantic Scholar [semanticscholar.org]
• 16. US20050163903A1 - Method for preparing crystalline isomaltulose and hydrogenated isomaltulose - Google Patents [patents.google.com]
• 17. A Critical Review on Immobilized Sucrose Isomerase and Cells for Producing Isomaltulose - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Direct Isomaltulose Synthesis From Beet Molasses by Immobilized Sucrose Isomerase [frontiersin.org]
• 19. EP0028900A1 - Production of isomaltulose - Google Patents [patents.google.com]
• 20. A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Natural Sources and Discovery of Isomaltulose

This technical guide provides a comprehensive overview of isomaltulose, a disaccharide with significant potential in the food and pharmaceutical industries. The document details its natural occurrence, the history of its discovery, and the biotechnological processes for its industrial production. Furthermore, it delves into the analytical methodologies for its quantification and explores the physiological signaling pathways it influences, particularly concerning gut hormone secretion. This guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this functional carbohydrate.

Natural Occurrence and Discovery

Isomaltulose (6-O-α-D-glucopyranosyl-D-fructose), also known by the trade name Palatinose™, is a structural isomer of sucrose naturally found in honey and sugarcane juice.[1][2] Its presence in these sources is typically in trace amounts, making direct extraction economically unviable.[2]

The discovery of isomaltulose and the enzymatic process for its production dates back to the 1950s by the German company Südzucker.[1] Researchers at a sugar production facility in the Palatinate region of Germany first identified the compound, which is reflected in its trade name, Palatinose™.[3]

Quantitative Analysis of Isomaltulose in Natural Sources

The concentration of isomaltulose in natural sources can vary depending on factors such as the floral origin of honey and the specific variety and maturity of sugarcane. The data presented below summarizes the typical concentrations found in these natural products.

Natural Source	Isomaltulose Concentration	Reference(s)
Honey	< 1% to 1.5 g/100g	[1]
Sugarcane Juice	Trace amounts	[1][2]

Industrial Production of Isomaltulose

The commercial production of isomaltulose relies on the enzymatic isomerization of sucrose. This biotransformation is catalyzed by the enzyme sucrose isomerase (SIase), which is produced by various microorganisms.

Microbial Sources of Sucrose Isomerase

Several bacterial species are known to produce sucrose isomerase suitable for industrial isomaltulose production. The most well-studied and commercially utilized strains include:

• Protaminobacter rubrum : This was one of the first microorganisms identified for its sucrose isomerase activity and has been a cornerstone of industrial isomaltulose production.[4][5]

• Erwinia rhapontici : Strains of this bacterium are also widely used for their efficient conversion of sucrose to isomaltulose.[6][7][8]

• Other microorganisms such as Klebsiella spp., Serratia plymuthica, and Pantoea spp. have also been reported to produce sucrose isomerase.

Enzymatic Conversion Process

The core of isomaltulose production is the enzymatic reaction where sucrose isomerase rearranges the α-1,2-glycosidic bond in sucrose to an α-1,6-glycosidic bond, forming isomaltulose. The process can be carried out using either free or immobilized enzymes, or whole microbial cells. Immobilization of the enzyme or cells is often preferred in industrial settings to allow for continuous processing and catalyst reuse.

Reaction Conditions:

• Substrate: A concentrated sucrose solution is used as the starting material.

• pH: The optimal pH for most sucrose isomerases is in the slightly acidic to neutral range, typically between 5.5 and 7.0.

• Temperature: The reaction is generally carried out at a moderate temperature, often between 30°C and 40°C, to ensure enzyme stability and activity.[4][8]

Downstream Processing and Purification

Following the enzymatic conversion, the reaction mixture contains isomaltulose, unreacted sucrose, and byproducts such as trehalulose, glucose, and fructose. A series of downstream processing steps are employed to isolate and purify crystalline isomaltulose.

• Filtration: The reaction mixture is first filtered to remove microbial cells or the immobilized enzyme carrier.

• Ion Exchange Chromatography: The filtered solution is then passed through ion exchange resins to remove charged impurities.

• Concentration: The purified isomaltulose solution is concentrated, typically through evaporation under reduced pressure, to increase the solute concentration.

• Crystallization: The concentrated syrup is cooled under controlled conditions to induce the crystallization of isomaltulose. Seeding with small isomaltulose crystals can be used to initiate and control crystal growth.[9][10][11]

• Centrifugation and Drying: The isomaltulose crystals are separated from the mother liquor by centrifugation and then dried to yield the final product.

Industrial Production of Isomaltulose Workflow

Experimental Protocols: Quantification of Isomaltulose

The accurate quantification of isomaltulose in various matrices is crucial for quality control and research purposes. High-Performance Liquid Chromatography (HPLC) is a widely used and reliable method for this analysis.

HPLC Method for Isomaltulose Analysis

This protocol is a generalized procedure based on common practices for the analysis of sugars in food and biological samples.

Objective: To quantify the concentration of isomaltulose in a given sample.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Isocratic or gradient pump

  • Autosampler

  • Column oven

  • Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD)

Materials:

• Column: Amino-propyl or lead-based carbohydrate analysis column (e.g., Aminex HPX-87C).

• Mobile Phase: Acetonitrile:Water mixture (e.g., 75:25 v/v) or deionized water for lead-based columns. The mobile phase should be filtered and degassed.

• Standards: High-purity isomaltulose, sucrose, glucose, and fructose standards.

• Sample Preparation: Samples should be diluted in the mobile phase and filtered through a 0.45 µm syringe filter before injection.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of isomaltulose, sucrose, glucose, and fructose of known concentrations in the mobile phase. This will be used to generate a calibration curve.

• Sample Preparation:

  • For liquid samples (e.g., honey, sugarcane juice), accurately weigh a known amount of the sample and dilute it with the mobile phase to a concentration within the range of the calibration curve.

  • For solid samples, perform an aqueous extraction followed by dilution and filtration.

• Chromatographic Conditions:

  • Flow Rate: Typically 1.0 - 2.0 mL/min.

  • Column Temperature: Maintained at a constant temperature, often around 80-85°C for lead-based columns to improve peak resolution.

  • Injection Volume: 10 - 20 µL.

  • Detector Temperature: Set according to the manufacturer's recommendations for the RID or ELSD.

• Data Analysis:

  • Inject the standard solutions to establish the retention times for each sugar and to construct a calibration curve by plotting peak area against concentration.

  • Inject the prepared samples.

  • Identify the isomaltulose peak in the sample chromatogram based on its retention time.

  • Quantify the concentration of isomaltulose in the sample by comparing its peak area to the calibration curve.

Physiological Signaling Pathways

Isomaltulose is metabolized more slowly than sucrose, leading to a lower and more sustained release of glucose and fructose into the bloodstream. This slow digestion has significant implications for gut hormone signaling, particularly the secretion of incretins.

Differential Incretin Response

Incretins are gut hormones released after nutrient intake that enhance insulin secretion. The two primary incretins are glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).

• GIP is primarily secreted by K-cells located in the proximal (upper) small intestine.

• GLP-1 is secreted by L-cells, which are more abundant in the distal (lower) small intestine and colon.

Due to its rapid digestion, sucrose leads to a quick release of glucose in the upper small intestine, strongly stimulating GIP secretion. In contrast, the slow hydrolysis of isomaltulose means that a significant portion of it reaches the distal small intestine, where its breakdown products (glucose and fructose) stimulate the L-cells to secrete GLP-1.[3][12] This differential stimulation of incretin hormones contributes to the favorable metabolic effects of isomaltulose, including improved glycemic control.[3][12]

Isomaltulose Gut Hormone Signaling Pathway

References

• 1. taiwanphytopath.org [taiwanphytopath.org]
• 2. researchgate.net [researchgate.net]
• 3. All Sugars Are Not Alike: Isomaltulose Better Than Table Sugar for People with Type2 Diabetes | DZD - Deutsches Zentrum für Diabetesforschung [dzd-ev.de]
• 4. repositorio.unesp.br [repositorio.unesp.br]
• 5. researchgate.net [researchgate.net]
• 6. benthamscience.com [benthamscience.com]
• 7. Sucrose isomerase and its mutants from Erwinia rhapontici can synthesise α-arbutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Purification and characterization of a highly selective sucrose isomerase from Erwinia rhapontici NX-5 [agris.fao.org]
• 9. data.epo.org [data.epo.org]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 12. diabetesjournals.org [diabetesjournals.org]

Isomaltulose Hydrate vs. Anhydrous Isomaltulose: A Technical Guide to Core Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose, a structural isomer of sucrose, is a disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond. It is recognized for its slow-release carbohydrate properties, making it a valuable ingredient in food, beverage, and pharmaceutical applications. Isomaltulose can exist in both a monohydrate and an anhydrous crystalline form. The presence or absence of water of hydration can significantly influence the physicochemical properties of the solid-state material, impacting its stability, handling, and performance in various formulations. This technical guide provides an in-depth comparison of the core properties of isomaltulose hydrate and anhydrous isomaltulose, offering valuable insights for researchers and drug development professionals.

Physicochemical Properties

While direct comparative studies on all physicochemical properties of isomaltulose hydrate and its anhydrous form are not extensively available in the public domain, this section compiles the known data and outlines the expected differences based on the behavior of similar crystalline solids.

General Properties

Property	Isomaltulose Monohydrate	Anhydrous Isomaltulose	Reference
Chemical Name	6-O-α-D-Glucopyranosyl-D-fructofuranose monohydrate	6-O-α-D-Glucopyranosyl-D-fructofuranose
CAS Number	58024-13-8	13718-94-0
Molecular Formula	C₁₂H₂₂O₁₁·H₂O	C₁₂H₂₂O₁₁
Molecular Weight	360.31 g/mol	342.30 g/mol
Appearance	White crystalline powder	White crystalline powder
Sweetness	Approximately 42% that of sucrose	Approximately 42% that of sucrose

Thermal Properties

The thermal behavior of the two forms is expected to differ, particularly concerning melting and dehydration.

Property	Isomaltulose Monohydrate	Anhydrous Isomaltulose	Reference
Melting Point	123-124 °C (with dehydration)	Expected to be higher than the monohydrate
Thermal Stability	Less stable due to the presence of water, which can be lost upon heating.	Generally more thermally stable than the hydrate form.

Hygroscopicity

Isomaltulose is known for its low hygroscopicity compared to sucrose. The anhydrous form is expected to be more hygroscopic than the hydrate, as it has a greater affinity to absorb water to convert to the more stable hydrated form under certain humidity conditions.

Property	Isomaltulose Monohydrate	Anhydrous Isomaltulose	Reference
Hygroscopicity	Low	Expected to be higher than the monohydrate
Critical Relative Humidity (CRH)	Expected to be higher than the anhydrous form	Expected to be lower than the monohydrate

Solubility and Dissolution

The solubility and dissolution rate are critical parameters in drug delivery and formulation. The anhydrous form of a compound often exhibits a higher apparent solubility and faster dissolution rate than its hydrated counterpart.

Property	Isomaltulose Monohydrate	Anhydrous Isomaltulose	Reference
Aqueous Solubility	Less soluble than sucrose at lower temperatures.	Expected to have higher initial aqueous solubility.
Intrinsic Dissolution Rate (IDR)	Expected to be lower than the anhydrous form.	Expected to be higher than the monohydrate.

Experimental Protocols

This section details the standard experimental methodologies used to characterize and compare the physicochemical properties of isomaltulose hydrate and anhydrous isomaltulose.

Crystalline Structure Analysis: Powder X-ray Diffraction (PXRD)

Objective: To identify and differentiate the crystal structures of isomaltulose hydrate and anhydrous isomaltulose.

Methodology:

• Sample Preparation: A small amount of the isomaltulose powder (hydrate or anhydrous) is gently packed into a sample holder, ensuring a flat and even surface.

• Instrument Setup: A powder X-ray diffractometer is used with a Cu Kα radiation source. The instrument is calibrated using a standard reference material.

• Data Collection: The sample is scanned over a 2θ range of 5° to 40° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Data Analysis: The resulting diffraction patterns are analyzed. The peak positions (2θ values) and their relative intensities are used to identify the crystalline phase. Different crystal forms (hydrate vs. anhydrous) will exhibit unique diffraction patterns.

PXRD Experimental Workflow

Thermal Analysis: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To investigate the thermal stability, dehydration, and melting behavior of both isomaltulose forms.

Methodology:

• Sample Preparation: A small, accurately weighed amount of the isomaltulose sample (3-5 mg) is placed in an aluminum pan.

• TGA Analysis:

  • The sample is heated in a TGA instrument under a controlled nitrogen atmosphere.

  • A heating rate of 10 °C/min is typically used, from ambient temperature to approximately 300 °C.

  • The weight loss as a function of temperature is recorded. For the hydrate, a weight loss corresponding to the water of hydration is expected before decomposition.

• DSC Analysis:

  • The sample is heated in a DSC instrument under a controlled nitrogen atmosphere.

  • A similar heating rate of 10 °C/min is used.

  • The heat flow to or from the sample is measured as a function of temperature. Endothermic events such as dehydration and melting, and exothermic events like crystallization are recorded.

Thermal Analysis Workflow

Hygroscopicity Assessment: Dynamic Vapor Sorption (DVS)

Objective: To quantitatively measure and compare the moisture sorption and desorption properties of isomaltulose hydrate and anhydrous isomaltulose.

Methodology:

• Sample Preparation: A small amount of the isomaltulose sample is placed in the DVS instrument's sample pan.

• Instrument Setup: The DVS instrument is set to a constant temperature (e.g., 25 °C).

• Analysis Program: The sample is subjected to a pre-defined humidity program, typically starting from a low relative humidity (RH) (e.g., 0% or 5%) and incrementally increasing to a high RH (e.g., 95%), followed by a desorption cycle back to the low RH.

• Data Collection: The change in mass of the sample is continuously monitored at each RH step until equilibrium is reached.

• Data Analysis: A moisture sorption-desorption isotherm is generated by plotting the equilibrium mass change against the relative humidity. This allows for the determination of the hygroscopicity and the critical relative humidity for any phase transitions (e.g., conversion of anhydrous to hydrate).

DVS Experimental Workflow

Dissolution Rate Determination: Intrinsic Dissolution Rate (IDR)

Objective: To measure and compare the intrinsic dissolution rates of the hydrate and anhydrous forms of isomaltulose.

Methodology:

• Compact Preparation: The isomaltulose powder is compressed into a non-disintegrating disc of a known surface area using a hydraulic press.

• Dissolution Apparatus: A USP rotating disk apparatus (or a stationary disk with paddle) is used. The dissolution medium (e.g., purified water or a relevant buffer) is maintained at a constant temperature (e.g., 37 °C) and stirred at a constant speed (e.g., 100 rpm).

• Dissolution Test: The prepared disc is mounted in the holder and submerged in the dissolution medium.

• Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals and replaced with fresh medium to maintain a constant volume.

• Analysis: The concentration of dissolved isomaltulose in each aliquot is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with a refractive index detector.

• Calculation: The cumulative amount of isomaltulose dissolved per unit area is plotted against time. The IDR is calculated from the slope of the linear portion of this plot and is expressed in mg/cm²/min.

IDR Experimental Workflow

Interconversion and Stability

The hydrate and anhydrous forms of isomaltulose can potentially interconvert depending on the environmental conditions, primarily temperature and relative humidity. Understanding the conditions under which these transformations occur is crucial for ensuring the stability of the desired solid form during processing, storage, and in the final product. The experimental techniques described above, particularly PXRD, TGA, DSC, and DVS, are essential tools for studying these interconversion phenomena.

Conclusion

The choice between isomaltulose hydrate and anhydrous isomaltulose for a specific application depends on the desired physicochemical properties and the intended processing and storage conditions. While the monohydrate is likely the more stable form under ambient conditions, the anhydrous form may offer advantages in terms of faster dissolution. A thorough characterization using the experimental protocols outlined in this guide is essential for selecting the appropriate form and ensuring product quality and performance. Further direct comparative studies are warranted to provide a more complete quantitative understanding of the differences between these two important forms of isomaltulose.

An In-Depth Technical Guide to the Melting Point and Thermal Properties of Isomaltulose Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose, a structural isomer of sucrose, is a disaccharide with growing interest in the pharmaceutical and food industries due to its unique physiological properties, including a low glycemic index. In its solid form, isomaltulose is typically found as a monohydrate. Understanding the thermal properties of isomaltulose hydrate is critical for its application in drug development, formulation, and manufacturing processes, where it may be subjected to various thermal stresses. This technical guide provides a comprehensive overview of the melting point and thermal behavior of isomaltulose hydrate, including detailed experimental protocols and a summary of available data.

Core Thermal Properties

The thermal behavior of isomaltulose hydrate is characterized by dehydration and melting events, which can be effectively studied using techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Data Presentation

Thermal Property	Value	Method of Determination	Notes
Melting Point (Peak)	118 - 128 °C[1]	Differential Scanning Calorimetry (DSC)	This range represents the temperature at which the crystalline structure transitions to a liquid state. The peak of the endothermic event in the DSC thermogram is typically reported as the melting point. The variation in the reported range may be attributed to differences in purity, crystal form, and experimental conditions such as heating rate.
Heat of Fusion (ΔHf)	Data not available	Differential Scanning Calorimetry (DSC)	The heat of fusion is the enthalpy change associated with the melting process. This value quantifies the energy required to break down the crystal lattice.
Decomposition Temperature	Data not available	Thermogravimetric Analysis (TGA)	The decomposition temperature is the temperature at which the molecule begins to chemically break down. This is typically identified as the onset temperature of mass loss in a TGA curve, following dehydration.
Dehydration Event	Occurs prior to melting	Thermogravimetric Analysis (TGA) / Differential Scanning Calorimetry (DSC)	As a hydrate, isomaltulose will first lose its water of crystallization upon heating. This is observed as an initial mass loss in TGA and an endothermic event in DSC.

Experimental Protocols

Detailed methodologies for the thermal analysis of isomaltulose hydrate are crucial for obtaining reliable and reproducible data. The following are generalized protocols for DSC and TGA analysis of a powdered sample like isomaltulose hydrate.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the melting point and heat of fusion of isomaltulose hydrate.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 3-5 mg of isomaltulose hydrate powder into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to ensure a closed system, which is important for observing the distinct dehydration and melting events. An unsealed or pinhole pan can also be used to facilitate the escape of water vapor, which may result in a single broad endotherm.

• Reference: Use an empty, hermetically sealed aluminum pan as a reference.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature significantly above the melting point (e.g., 200 °C).

  • A nitrogen purge (e.g., 50 mL/min) is typically used to provide an inert atmosphere and prevent oxidative degradation.

• Data Analysis:

  • The melting point is determined as the peak temperature of the endothermic event on the resulting thermogram.

  • The heat of fusion is calculated by integrating the area under the melting peak.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the dehydration and decomposition temperatures of isomaltulose hydrate.

Instrumentation: A calibrated Thermogravimetric Analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of isomaltulose hydrate powder into a tared TGA pan (e.g., aluminum or platinum).

• Thermal Program:

  • Equilibrate the sample at room temperature.

  • Heat the sample at a controlled rate, typically 10 °C/min, to a high temperature (e.g., 600 °C) to ensure complete decomposition.

  • A nitrogen purge (e.g., 50 mL/min) is used to maintain an inert atmosphere.

• Data Analysis:

  • The TGA curve will show a plot of mass versus temperature.

  • The initial weight loss step corresponds to the loss of water of hydration. The temperature range of this step indicates the dehydration temperature.

  • Subsequent significant weight loss at higher temperatures indicates the decomposition of the anhydrous isomaltulose. The onset temperature of this decomposition is reported as the decomposition temperature.

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for the thermal analysis of isomaltulose hydrate.

Caption: Experimental Workflow for Thermal Analysis

Conclusion

The thermal properties of isomaltulose hydrate, particularly its melting point, are crucial parameters for its effective use in pharmaceutical and food applications. While a general understanding of its thermal behavior exists, further detailed experimental studies are required to precisely quantify its heat of fusion and decomposition temperature. The experimental protocols outlined in this guide provide a robust framework for researchers and drug development professionals to conduct these essential analyses, ensuring the quality, stability, and efficacy of products containing isomaltulose hydrate.

References

• 1. J60091.14 [thermofisher.com]

Spectroscopic and Metabolic Profile of Isomaltulose Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for isomaltulose hydrate, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). It also details the experimental protocols for acquiring such data and presents a visualization of its metabolic pathway, which is of significant interest in nutritional science and drug development due to its unique physiological properties.

Introduction to Isomaltulose

Isomaltulose (6-O-α-D-glucopyranosyl-D-fructose), also known by the trade name Palatinose™, is a natural disaccharide and an isomer of sucrose, found in honey and sugarcane extract.[1] Unlike sucrose, which has an α-1,2 glycosidic bond, isomaltulose possesses a more stable α-1,6 glycosidic linkage between the glucose and fructose units. This structural difference leads to a slower enzymatic hydrolysis in the human small intestine, resulting in a lower glycemic index (GI) of 32, compared to 67 for sucrose.[1] Its slow and sustained energy release makes it a valuable ingredient in food, beverages, and clinical nutrition products.[2]

Spectroscopic Data

The following sections present the available spectroscopic data for isomaltulose hydrate. The data is organized into tables for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation of organic molecules. For disaccharides like isomaltulose, ¹H and ¹³C NMR provide detailed information about the connectivity and stereochemistry of the molecule.

¹H NMR Data

¹³C NMR Data

The following table summarizes the predicted ¹³C NMR chemical shifts for isomaltulose.

Atom No.	Predicted Chemical Shift (ppm)
1	102.98
2	101.39
3	84.90
4	81.65
5	78.04
6	77.90
7	75.31
8	73.85
9	72.37
10	70.73
11	66.82
12	63.48

Data Source: Human Metabolome Database (HMDB) - Predicted Spectrum.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of isomaltulose hydrate is expected to show characteristic absorptions for hydroxyl and ether functional groups, typical for carbohydrates.

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group
3600-3200 (broad)	O-H stretching	Hydroxyl groups (alcohol, water of hydration)
3000-2800	C-H stretching	Aliphatic C-H bonds
~1640	O-H bending	Water of hydration
1460-1350	C-H bending	Aliphatic C-H bonds
1150-1000	C-O stretching, C-O-C stretching	Alcohol and ether groups (pyranose and furanose rings)

Note: This table is based on general IR absorption frequencies for carbohydrates and not on a specific experimental spectrum of isomaltulose hydrate.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For isomaltulose hydrate, the expected molecular ion peak would correspond to the mass of the anhydrous molecule.

Parameter	Value
Molecular Formula	C₁₂H₂₂O₁₁
Molecular Weight	342.30 g/mol
Expected [M+H]⁺	m/z 343.12
Expected [M+Na]⁺	m/z 365.10
Expected [M-H]⁻	m/z 341.10

Fragmentation Pattern

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data for isomaltulose hydrate.

NMR Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of isomaltulose hydrate in 0.5-0.7 mL of deuterium oxide (D₂O). A small amount of a reference standard such as DSS or TSP can be added for chemical shift calibration.

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.

• ¹H NMR Acquisition : A standard one-pulse experiment is typically used. Key parameters include a 30° or 90° pulse angle, a spectral width of ~12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Solvent suppression techniques may be necessary to attenuate the residual HOD signal.

• ¹³C NMR Acquisition : A proton-decoupled ¹³C experiment is standard. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans and a longer acquisition time are required compared to ¹H NMR.

• 2D NMR (HSQC, COSY, HMBC) : For complete structural assignment, 2D NMR experiments are essential to establish proton-carbon and proton-proton correlations.[5]

IR Spectroscopy

• Sample Preparation : For solid-state analysis, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For the KBr method, a small amount of isomaltulose hydrate is ground with dry potassium bromide and pressed into a thin pellet. For ATR, the sample is placed directly on the ATR crystal.

• Instrumentation : A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition : Spectra are typically collected over the range of 4000-400 cm⁻¹. A background spectrum is collected first and automatically subtracted from the sample spectrum. Multiple scans (e.g., 16-32) are averaged to improve the signal-to-noise ratio.

Mass Spectrometry

• Sample Preparation : A dilute solution of isomaltulose hydrate is prepared in a suitable solvent system, such as water/acetonitrile or water/methanol, often with the addition of a small amount of formic acid or ammonium acetate to promote ionization.

• Instrumentation : A mass spectrometer with an electrospray ionization (ESI) source, often coupled with a liquid chromatography system (LC-MS) for sample introduction and separation.[6]

• Data Acquisition :

  • Full Scan MS : The instrument is set to scan a wide mass-to-charge (m/z) range to detect the molecular ions (e.g., [M+H]⁺, [M+Na]⁺).

  • Tandem MS (MS/MS) : The molecular ion of interest is isolated and fragmented by collision-induced dissociation (CID) to generate a fragmentation spectrum, which aids in structural confirmation.

Metabolic Pathway Visualization

The key difference between isomaltulose and sucrose lies in their digestion and absorption, which has significant metabolic consequences. The following diagram illustrates this comparative workflow.

Comparative digestion and metabolic response of sucrose vs. isomaltulose.

This workflow highlights that while both sugars are fully digested to glucose and fructose, the rate of this process is significantly different. The rapid hydrolysis of sucrose leads to a sharp increase in blood glucose and insulin levels. In contrast, the slow breakdown of isomaltulose provides a more sustained release of energy, resulting in a lower and more stable blood glucose response, which is beneficial for metabolic health.

References

• 1. researchgate.net [researchgate.net]
• 2. US20060188627A1 - Isomaltulose or trehalose containing comestibles for sustained carbohydrate energy release and increased fat oxidation - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Understanding the fragmentation of glucose in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]

The Isomaltulose Hydrate Mechanism of Low Glycemic Response: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core mechanisms behind the low glycemic response of isomaltulose hydrate. By examining its unique structural properties, enzymatic hydrolysis, and subsequent physiological effects, this paper provides a comprehensive overview for professionals in research and drug development.

Introduction: The Molecular Basis of a Low Glycemic Index

Isomaltulose, also known by the trade name Palatinose™, is a naturally occurring disaccharide found in honey and sugarcane extracts.[1][2] It is composed of a glucose and a fructose unit, the same monosaccharides that constitute sucrose. However, the critical distinction lies in the glycosidic bond connecting these units. While sucrose possesses an α-1,2-glycosidic linkage, isomaltulose features a more stable α-1,6-glycosidic bond.[3][4][5] This structural variance is the primary determinant of its distinct metabolic fate and a key factor in its low glycemic and insulinemic profile.[3][4] Isomaltulose hydrate is the crystalline form of this sugar.[6][7][8][9]

The Slow and Sustained Release Mechanism

The low glycemic response to isomaltulose is a direct consequence of its slow yet complete digestion and absorption in the small intestine.[1][2][5] This process can be broken down into two key phases: delayed enzymatic cleavage and prolonged intestinal absorption.

Enzymatic Hydrolysis: A Delayed Breakdown

The digestion of both sucrose and isomaltulose is mediated by the sucrase-isomaltase enzyme complex located on the brush border of the small intestine.[1] However, the α-1,6-glycosidic bond in isomaltulose is significantly more resistant to hydrolysis by this enzyme complex compared to the α-1,2 bond in sucrose.[4][5] In vitro studies have demonstrated that the rate of enzymatic hydrolysis for isomaltulose is 4 to 5 times slower than that of sucrose.[5][10][11] This slower cleavage results in a gradual release of its constituent monosaccharides, glucose and fructose, into the intestinal lumen.[2][5]

Prolonged Intestinal Absorption

Due to its slow enzymatic breakdown, isomaltulose travels further down the small intestine before being fully hydrolyzed and absorbed.[1][5] Unlike sucrose, which is rapidly digested and absorbed in the upper (proximal) part of the small intestine, the absorption of glucose and fructose from isomaltulose occurs along the entire length of the small intestine, including the lower (distal) sections.[1][5][11] This extended absorption profile prevents the rapid surge in blood glucose levels typically associated with the consumption of high-glycemic carbohydrates.[2][3]

The following diagram illustrates the digestive pathway of isomaltulose in comparison to sucrose.

References

• 1. Isomaltulose - Wikipedia [en.wikipedia.org]
• 2. Isomaltulose - Low GI Carbohydrate [rosnutrition.com]
• 3. nbinno.com [nbinno.com]
• 4. mdpi.com [mdpi.com]
• 5. What is Palatinose™ (Isomaltulose)? | BENEO [beneo.com]
• 6. ISOMALTULOSE HYDRATE [chembk.com]
• 7. selleckchem.com [selleckchem.com]
• 8. 6-O-α-D-Glucopyranosyl-D-fructose, Isomaltulose hydrate | 343336-76-5 [chemicalbook.com]
• 9. Isomaltulose monohydrate | C12H24O12 | CID 52994241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Slow release carbohydrate – Isomaltulose [isomaltulose.org]

The Biological Fate and Metabolic Pathway of Isomaltulose Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isomaltulose, a structural isomer of sucrose, is a slow-release carbohydrate with a unique metabolic profile that offers several physiological benefits. This technical guide provides an in-depth analysis of the biological fate and metabolic pathway of isomaltulose hydrate. It details its digestion, absorption, and subsequent metabolic journey, supported by quantitative data from various human and animal studies. Furthermore, this guide outlines the methodologies of key experiments used to elucidate the metabolic characteristics of isomaltulose and presents visual representations of its metabolic pathway and a typical experimental workflow for its study.

Digestion and Absorption: A Tale of Two Bonds

Isomaltulose, like sucrose, is a disaccharide composed of glucose and fructose. However, the linkage between these monosaccharides is an α-1,6-glycosidic bond in isomaltulose, in contrast to the α-1,2-glycosidic bond in sucrose.[1][2] This structural difference is the cornerstone of isomaltulose's distinct physiological effects.

The hydrolysis of isomaltulose is catalyzed by the sucrase-isomaltase enzyme complex located in the brush border of the small intestine.[3][4] Crucially, the enzymatic cleavage of the α-1,6-glycosidic bond of isomaltulose occurs at a significantly slower rate than the cleavage of the α-1,2 bond of sucrose.[5][6][7] In vitro studies have shown that the maximum rate of hydrolysis (Vmax) for isomaltulose by the sucrase-isomaltase complex is approximately 4.5 times lower than that for sucrose.[3] This slow but complete digestion and absorption in the small intestine means that isomaltulose does not typically reach the large intestine to be fermented by gut microbiota.[2][3]

Metabolic Pathway of Isomaltulose

Once hydrolyzed, the resulting glucose and fructose molecules are absorbed into the bloodstream and follow their conventional metabolic pathways, identical to those of glucose and fructose derived from sucrose.[3]

Figure 1: Metabolic Pathway of Isomaltulose.

Quantitative Data on Metabolic Responses

The slower digestion and absorption of isomaltulose lead to a more blunted and sustained glycemic and insulinemic response compared to sucrose and glucose.

Table 1: Glycemic Index (GI) of Isomaltulose and Other Carbohydrates

Carbohydrate	Glycemic Index (GI)	Reference(s)
Isomaltulose	32	[3][5][8]
Sucrose	67-72	[3][5]
Glucose	100	[3]

Table 2: Comparative Insulinemic Response to Isomaltulose vs. Sucrose

Time Point (minutes)	Weighted Mean Difference (WMD) in Insulin Concentration (pmol/L) (Isomaltulose vs. Sucrose)	Significance (p-value)	Reference(s)
30	-149.71	< 0.001	[9]
60	-68.49	< 0.001	[9]
90	-30.55	0.047	[9]

A meta-analysis of 11 randomized controlled trials found that isomaltulose ingestion resulted in a significantly attenuated insulinemic response at 30, 60, and 90 minutes post-ingestion compared to sucrose.[9]

Interaction with Gut Microbiota

While isomaltulose is almost completely absorbed in the small intestine, some studies suggest it may have prebiotic effects by modulating the gut microbiota. In a study on rats, isomaltulose supplementation for five weeks led to an increase in beneficial bacteria such as Faecalibacterium and a decrease in pathogens like Shuttleworthia. This was accompanied by an increase in the production of short-chain fatty acids (SCFAs), specifically propionate and butyrate, and modulation of secondary bile acid profiles.[10]

Key Experimental Protocols

The metabolic characteristics of isomaltulose have been investigated using a variety of robust experimental designs.

Glycemic Index (GI) Determination

Objective: To determine the glycemic index of a carbohydrate by measuring the postprandial blood glucose response relative to a reference carbohydrate (glucose or white bread).

Protocol:

• Subject Recruitment: Healthy adult volunteers are recruited after providing informed consent.[3][11]

• Overnight Fasting: Subjects fast for 10-12 hours overnight prior to the test.[3][12]

• Test Meal Administration: On separate occasions, subjects consume a test meal containing a specific amount (e.g., 50g) of the test carbohydrate (isomaltulose) or the reference carbohydrate (glucose), dissolved in water.[3][11]

• Blood Sampling: Capillary or venous blood samples are collected at baseline (0 minutes) and at regular intervals (e.g., 15, 30, 45, 60, 90, 120 minutes) post-ingestion.[5][11]

• Glucose Analysis: Blood glucose concentrations are measured using a validated method.[10]

• Data Analysis: The incremental area under the curve (iAUC) for the blood glucose response is calculated for both the test and reference carbohydrates. The GI is then calculated as: (iAUC of test carbohydrate / iAUC of reference carbohydrate) x 100.[5]

In Vitro Enzymatic Hydrolysis

Objective: To determine the rate of enzymatic hydrolysis of a disaccharide by intestinal enzymes.

Protocol:

• Enzyme Preparation: A crude invertase extract is prepared from a source such as baker's yeast by mixing with water, allowing it to stand, and then filtering the suspension.[13] Alternatively, purified sucrase-isomaltase enzyme can be used.

• Substrate Preparation: Solutions of the test disaccharide (isomaltulose) and a control (sucrose) are prepared at a known concentration (e.g., 5%).[13]

• Incubation: The disaccharide solutions are mixed with the enzyme extract and incubated in a water bath at a controlled temperature (e.g., 30-35°C) for a specific duration (e.g., 35 minutes).[13] A control tube with the disaccharide and water (no enzyme) is also prepared.

• Reaction Termination and Analysis: The reaction is stopped, and the amount of hydrolysis is determined by measuring the concentration of the resulting monosaccharides (glucose and fructose) using a method like Benedict's test or high-performance liquid chromatography (HPLC).[13][14]

13C-Breath Test for Carbohydrate Metabolism

Objective: To non-invasively assess the digestion, absorption, and metabolism of a carbohydrate labeled with a stable isotope (¹³C).

Protocol:

• Subject Preparation: Subjects fast overnight.[15]

• Substrate Administration: Subjects ingest a specific dose of the ¹³C-labeled carbohydrate (e.g., [¹³C]isomaltulose) dissolved in water.[15][16]

• Breath Sample Collection: Breath samples are collected at baseline and at regular intervals (e.g., every 10-30 minutes) for several hours post-ingestion.[15][16]

• ¹³CO₂ Analysis: The ratio of ¹³CO₂ to ¹²CO₂ in the expired air is measured using an isotope ratio mass spectrometer or a non-dispersive infrared isotope spectrometer.[15]

• Data Analysis: The rate of ¹³CO₂ excretion over time provides information on the rate of digestion, absorption, and oxidation of the ingested carbohydrate.[15]

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a human intervention study comparing the metabolic effects of isomaltulose and sucrose.

Figure 2: Experimental Workflow for Isomaltulose Study.

Conclusion

The biological fate of isomaltulose hydrate is characterized by its slow but complete enzymatic hydrolysis in the small intestine, leading to a blunted and sustained release of glucose and fructose into the bloodstream. This results in a lower glycemic and insulinemic response compared to sucrose, making it a favorable carbohydrate for applications in functional foods and for individuals requiring better glycemic control. Further research into its long-term metabolic effects and its interaction with the gut microbiota will continue to unveil the full spectrum of its physiological benefits.

References

• 1. A Low Glycaemic Index Diet Incorporating Isomaltulose Is Associated with Lower Glycaemic Response and Variability, and Promotes Fat Oxidation in Asians - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PalatinoseTM (Isomaltulose) and Prebiotic Inulin-Type Fructans Have Beneficial Effects on Glycemic Response and Gut Microbiota Composition in Healthy Volunteers—A Real-Life, Retrospective Study of a Cohort That Participated in a Digital Nutrition Program - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isomaltulose – low blood glucose response scientifically established – Isomaltulose [isomaltulose.org]
• 4. [PDF] Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials | Semantic Scholar [semanticscholar.org]
• 5. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isomaltulose (Palatinose): a review of biological and toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessing Insulin Sensitivity and Postprandial Triglyceridemic Response Phenotypes With a Mixed Macronutrient Tolerance Test - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. flinnsci.com [flinnsci.com]
• 14. Thermodynamics of hydrolysis of disaccharides. Cellobiose, gentiobiose, isomaltose, and maltose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 13C-glucose breath tests: a non-invasive method for detecting early clinical manifestations of exogenous glucose metabolism in type 2 diabetic patients - PMC [pmc.ncbi.nlm.nih.gov]
• 16. metsol.com [metsol.com]

Isomaltulose Hydrate and the Gut Microbiota: A Technical Guide for Researchers and Drug Development Professionals

Introduction

Isomaltulose, a disaccharide carbohydrate composed of glucose and fructose, is emerging as a significant modulator of the gut microbiota and its metabolic activities. Unlike its isomer sucrose, isomaltulose is characterized by a slower digestion and absorption profile, which not only influences glycemic control but also allows for its interaction with the complex ecosystem of the lower gastrointestinal tract. This technical guide provides an in-depth analysis of the current scientific understanding of the interplay between isomaltulose hydrate and the gut microbiota, with a focus on quantitative data, experimental methodologies, and key signaling pathways. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the gut microbiome with functional carbohydrates.

Modulation of Gut Microbiota Composition

In vivo and in vitro studies have demonstrated the prebiotic potential of isomaltulose, showcasing its ability to selectively stimulate the growth of beneficial gut bacteria while inhibiting certain pathogenic species.

Quantitative Impact on Microbial Populations

A key animal study investigating the effects of isomaltulose on the gut microbiota of Sprague-Dawley rats revealed significant alterations in the composition of the gut microbiome after five weeks of supplementation. The study demonstrated an increase in the abundance of beneficial bacteria and a decrease in pathogens[1][2].

Phylum/Genus	Change with Isomaltulose Supplementation	Fold Change (where available)	Reference
Phylum
Actinobacteria	Increased	-	[1]
Patescibacteria	Reduced	-	[1]
Genus
Faecalibacterium	Increased	-	[1][2]
Phascolarctobacterium	Increased	-	[1][2]
Shuttleworthia	Decreased	-	[1][2]

In a human clinical trial, the combination of isomaltulose and inulin-type fructans (ITF) was shown to beneficially modulate the gut microbiota composition[3][4][5]. Notably, this intervention led to a significant increase in the relative abundance of Bifidobacteria[3][4]. While this study highlights the potential of isomaltulose in a synergistic blend, further research is needed to isolate the specific effects of isomaltulose on the human gut microbiome.

Production of Short-Chain Fatty Acids (SCFAs)

The fermentation of isomaltulose by the gut microbiota leads to the production of short-chain fatty acids (SCFAs), which are crucial metabolites for gut health and systemic metabolism.

Quantitative Analysis of SCFA Production

The aforementioned rat study also quantified the changes in fecal SCFA concentrations following isomaltulose supplementation. The results indicated a significant increase in the production of propionate and butyrate[1][6].

Short-Chain Fatty Acid	Change with Isomaltulose Supplementation	Fold Change	Reference
Propionate	Elevated	18-fold increase	[1]
Butyrate	Elevated	-	[1]
Acetate	No substantial difference	-	[1]
Total SCFAs	Significant improvement	-	[1]

Impact on Secondary Bile Acid Metabolism and Gut Hormone Secretion

Isomaltulose consumption has been shown to influence the metabolic pathways of the gut microbiota beyond SCFA production, affecting secondary bile acid synthesis and stimulating the release of beneficial gut hormones.

Modulation of Secondary Bile Acids

Isomaltulose supplementation in rats led to a decrease in the levels of several secondary bile acids, including lithocholic acid (LCA) and deoxycholic acid (DCA)[1][6][7]. This effect is attributed to the reduction in the abundance of Clostridium species, which are involved in the 7α-dehydroxylation of primary bile acids[1].

Bile Acid	Change with Isomaltulose Supplementation	Reference
Cholic Acid (Primary)	Enhanced	[1][7]
Lithocholic Acid (Secondary)	Reduced	[1][7]
Deoxycholic Acid (Secondary)	Reduced	[1][7]
Dehydrocholic Acid (Secondary)	Reduced	[1][7]
Hyodeoxycholic Acid (Secondary)	Reduced	[1][7]

Stimulation of Glucagon-Like Peptide-1 (GLP-1)

Studies have demonstrated that isomaltulose consumption stimulates the secretion of the incretin hormone glucagon-like peptide-1 (GLP-1) from enteroendocrine L-cells in the distal small intestine and colon[2][8][9][10]. This effect is likely mediated by the glucose released from the slow digestion of isomaltulose[9]. GLP-1 plays a crucial role in regulating blood glucose levels, promoting satiety, and supporting overall metabolic health[2]. A recent human study showed that a snack containing isomaltulose significantly enhanced the release of GLP-1 in response to a subsequent meal[8].

Key Signaling and Metabolic Pathways

The interaction of isomaltulose with the gut microbiota initiates a cascade of signaling and metabolic events that have systemic effects on the host.

Overview of Isomaltulose Metabolism and its Downstream Effects.

Proposed GLP-1 Secretion Pathway Stimulated by Isomaltulose.

Impact of Isomaltulose on Secondary Bile Acid Synthesis.

Experimental Protocols

In Vivo Animal Study: Gut Microbiota and Metabolite Analysis

This protocol is based on the methodology described in the study by Yang et al. (2021)[1][2][6][7].

• Animal Model: Male Sprague-Dawley rats are divided into a control group and an isomaltulose-supplemented group.

• Diet: The control group receives normal water, while the experimental group is given free access to water containing 10% (w/w) isomaltulose for five weeks. Standard chow is provided to both groups.

• Sample Collection: Fecal samples are collected at the end of the intervention period and stored at -80°C for microbiota and metabolite analysis.

• 16S rRNA Gene Sequencing:

  • DNA is extracted from fecal samples using a commercial kit.

  • The V3-V4 hypervariable regions of the 16S rRNA gene are amplified by PCR.

  • Sequencing is performed on an Illumina MiSeq platform.

  • Bioinformatic analysis is conducted using pipelines such as QIIME or mothur for operational taxonomic unit (OTU) clustering, taxonomic assignment, and diversity analysis.

• SCFA Analysis (Gas Chromatography):

  • Fecal samples are homogenized, and SCFAs are extracted.

  • The extracted SCFAs are derivatized and analyzed by gas chromatography (GC) coupled with a flame ionization detector (FID) or mass spectrometry (MS).

  • Quantification is performed using external or internal standards.

• Bile Acid Analysis (Targeted Metabolomics):

  • Bile acids are extracted from fecal samples.

  • Analysis is performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Quantification is achieved using stable isotope-labeled internal standards.

Workflow for In Vivo Analysis of Isomaltulose Effects.

In Vitro Fermentation with Human Fecal Inoculum

This protocol provides a general framework for assessing the fermentability of isomaltulose by the human gut microbiota in a controlled laboratory setting.

• Fecal Inoculum Preparation:

  • Fresh fecal samples are collected from healthy human donors who have not taken antibiotics for at least three months.

  • A fecal slurry is prepared by homogenizing the feces in an anaerobic phosphate buffer.

• Fermentation Medium: A basal medium containing nutrients essential for bacterial growth is prepared and sterilized.

• Batch Fermentation:

  • Anaerobic fermentation vessels are filled with the basal medium.

  • Isomaltulose is added as the sole carbohydrate source at a defined concentration.

  • The vessels are inoculated with the fecal slurry.

  • Fermentation is carried out at 37°C under anaerobic conditions for a specified period (e.g., 24-48 hours).

• Sampling and Analysis:

  • Samples are collected at different time points to monitor changes in pH, substrate utilization, and metabolite production.

  • Bacterial populations can be quantified using methods like quantitative PCR (qPCR) or 16S rRNA gene sequencing.

  • SCFA and other metabolites are analyzed using GC or HPLC.

Conclusion

Isomaltulose hydrate demonstrates significant potential as a functional carbohydrate capable of modulating the gut microbiota and its metabolic output. The available evidence, primarily from animal studies, points towards a prebiotic effect, characterized by an increase in beneficial bacteria and the production of health-promoting metabolites such as butyrate and propionate. Furthermore, its influence on secondary bile acid metabolism and the stimulation of GLP-1 secretion suggest broader implications for host health, including improved metabolic control and gut barrier function.

For researchers and drug development professionals, isomaltulose presents a compelling candidate for further investigation as a therapeutic agent or a component of medical foods. Future human clinical trials are warranted to fully elucidate its specific effects on the human gut microbiome and to translate the promising findings from preclinical studies into tangible health benefits. The detailed methodologies and pathways outlined in this guide provide a foundation for designing and interpreting such studies.

References

• 1. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isomaltulose enhances incretin GLP-1 secretion – Isomaltulose [isomaltulose.org]
• 3. PalatinoseTM (Isomaltulose) and Prebiotic Inulin-Type Fructans Have Beneficial Effects on Glycemic Response and Gut Microbiota Composition in Healthy Volunteers—A Real-Life, Retrospective Study of a Cohort That Participated in a Digital Nutrition Program - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | PalatinoseTM (Isomaltulose) and Prebiotic Inulin-Type Fructans Have Beneficial Effects on Glycemic Response and Gut Microbiota Composition in Healthy Volunteers—A Real-Life, Retrospective Study of a Cohort That Participated in a Digital Nutrition Program [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. GLP-1 secretion in response to oral and luminal palatinose (isomaltulose) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isomaltulose enhances response of gut hormones GLP-1 and PYY [nutraingredients.com]

Navigating the Regulatory Landscape of Isomaltulose Hydrate: A Technical Guide for Food and Pharmaceutical Scientists

An in-depth exploration of the global regulatory status, safety data, and metabolic impact of isomaltulose hydrate, providing researchers, scientists, and drug development professionals with a comprehensive resource for its application in food and pharmaceutical products.

Executive Summary

Isomaltulose, a disaccharide composed of glucose and fructose, is increasingly recognized for its favorable physiological properties, including a low glycemic index and non-cariogenic nature. This technical guide provides a thorough examination of the regulatory framework governing the use of isomaltulose hydrate in food and pharmaceutical applications across major global markets. It consolidates quantitative data from key safety and clinical studies, details relevant experimental methodologies, and visualizes the metabolic pathways and experimental workflows. While isomaltulose is well-established as a food ingredient and novel food in numerous countries, its formal regulatory status as a pharmaceutical excipient remains less defined, presenting an area for future development and standardization.

Regulatory Status in Food Applications

Isomaltulose has gained widespread acceptance as a food ingredient and sugar substitute globally. Regulatory bodies in key markets have reviewed its safety and have authorized its use in a variety of food products.

United States (Food and Drug Administration - FDA)

European Union (European Food Safety Authority - EFSA)

In the European Union, isomaltulose is regulated as a Novel Food . Following positive safety assessments by EFSA, the European Commission has authorized its use[8][9][10]. Most recently, in June 2024, Commission Implementing Regulation (EU) 2024/1611 authorized the placing on the market of isomaltulose powder as a novel food to be used as a replacement for sucrose in all foods intended for the general population, with the exception of infant formula, follow-on formula, and other foods for young children[1][11]. The regulation mandates that the labeling of foods containing isomaltulose must state that "isomaltulose is a source of glucose and fructose"[1][11][12][13]. EFSA has also substantiated health claims for isomaltulose related to its low glycemic response and its contribution to normal energy-yielding metabolism[14].

Other Key Regions

• Canada: Health Canada has issued a "no objection" letter for the use of isomaltulose (Palatinose™) as a food ingredient to replace sucrose and other carbohydrates in a wide array of products. Labeling must include isomaltulose in the ingredient list and its contribution to the carbohydrate and sugar content in the Nutrition Facts table[15].

• Australia and New Zealand: Food Standards Australia New Zealand (FSANZ) has approved isomaltulose as a novel food ingredient, concluding it is safe for the general population. However, it is noted to be unsuitable for individuals with hereditary fructose intolerance[16].

• Japan: Isomaltulose has a long history of use as a food ingredient, having been marketed as a sugar in Japan since 1985[2][17][18].

• Malaysia: Isomaltulose is permitted for addition to foods with certain conditions and allowed functional claims, but it is not permitted in infant formula.

Regulatory Status in Pharmaceutical Applications

The regulatory status of isomaltulose hydrate as a pharmaceutical excipient is not as clearly defined as its status in the food sector. While its chemical and physical properties suggest potential for pharmaceutical applications, its official recognition in major pharmacopoeias is limited.

Pharmacopoeial Status

A review of the United States Pharmacopeia-National Formulary (USP-NF), the European Pharmacopoeia (Ph. Eur.), and the Japanese Pharmacopoeia (JP) indicates that isomaltulose hydrate does not currently hold a specific official monograph as a pharmaceutical excipient. The European Pharmacopoeia does have a monograph for Isomalt , which is a related but distinct substance (hydrogenated isomaltulose)[4][8][17][19]. While "isomaltulose" is listed as a "Food Ingredient" in a USP-related document, this does not confer the status of an official USP-NF pharmaceutical excipient[9]. There are some references to isomaltulose in patent documents related to the Japanese Pharmacopoeia, but these do not confirm an official monograph[20][21][22][23][24].

Use in Pharmaceutical Formulations

Despite the lack of a formal monograph, isomaltulose is used in clinical nutrition products , which are often categorized as foods for special medical purposes[11][25]. Its low glycemic index makes it a suitable carbohydrate source in formulations for patients with diabetes or impaired glucose tolerance[11][25].

Research and patent literature suggest its potential as an excipient in conventional oral solid dosage forms. For instance, studies have explored its use as a diluent in tablets, highlighting its good binding properties and suitability for direct compression [10][17][26]. Its non-hygroscopic nature and stability also make it a candidate for use as a carrier in dry flavor formulations and in controlled-release matrix tablets[3][12][14][27][28][29][30]. However, a search of the FDA's Inactive Ingredient Database does not currently show isomaltulose as an ingredient in any FDA-approved drug products.

Quantitative Data from Safety and Efficacy Studies

The safety and physiological effects of isomaltulose have been substantiated through numerous non-clinical and clinical studies. The following tables summarize key quantitative findings.

Table 1: Summary of Toxicological Studies

Study Type	Species	Duration	Dosage	Key Findings	Reference(s)
Subchronic Oral Toxicity	Wistar Rats	13 weeks	Up to 10% in diet (7.0 g/kg bw/day for males, 8.1 g/kg bw/day for females)	No adverse effects observed. No signs of toxicity.	[2][7][17]
Teratogenicity	Rats	-	Up to 7 g/kg bw/day	No embryotoxic or teratogenic effects; no maternal toxicity.	[2][17]
Genotoxicity (Ames test)	-	-	-	Non-mutagenic.	[2][17]

Table 2: Human Clinical Trial Data on Glycemic and Insulinemic Response

Study Population	Comparator	Isomaltulose Dose	Key Quantitative Findings	Reference(s)
Healthy Adults	Sucrose	50-75 g	20-52% lower postprandial glucose levels in the first 60 minutes. 30-50% lower plasma insulin levels and area under the curve.	[26]
Type 2 Diabetics	Sucrose	50 g	Significantly reduced postprandial glycemic response.	[26]
Overweight/Obese Adults with Impaired Glucose Tolerance	High GI Carbohydrates	Not specified	Lowered blood glucose response.	[11][25]

Table 3: Estimated Daily Intake and Tolerability

Population	Estimated Intake	Maximum Tolerated Dose	Key Findings	Reference(s)
Canadian Population (95th percentile)	20-36 g/day (at 10% sugar replacement)	-	-	[15]
Healthy and Diabetic Adults	-	50 g (single dose)	Well tolerated without signs of intestinal discomfort.	[2][15][17]
General Population (estimated)	1.0-1.3 g/kg bw/day (as sucrose substitute)	-	Unlikely to cause intestinal side-effects.

Experimental Protocols

Protocol: 13-Week Subchronic Oral Toxicity Study in Rodents (Based on OECD Guideline 408)

This protocol outlines the methodology for a 90-day oral toxicity study, similar to those used to assess the safety of isomaltulose.

• Test System: Wistar rats, 10 males and 10 females per group.

• Test Substance Administration: Isomaltulose is administered via the diet at concentrations of 0% (control), 2.5%, 5%, and 10% for 90 consecutive days[13][31][32][33][34].

• Observations:

  • Daily: Clinical signs of toxicity, mortality, and morbidity.

  • Weekly: Detailed clinical examination, body weight, food and water consumption.

• Clinical Pathology: At the end of the study, blood samples are collected for hematology and clinical biochemistry analysis. Urine is collected for urinalysis.

• Pathology: All animals are subjected to a full gross necropsy. Organ weights are recorded. Histopathological examination is performed on the control and high-dose groups.

• Endpoints: The primary endpoints are the identification of any adverse effects, determination of target organs, and establishment of a No-Observed-Adverse-Effect Level (NOAEL).

Protocol: Human Glycemic Index (GI) Determination (Based on ISO 26642:2010)

This protocol describes the standardized method for determining the glycemic index of a carbohydrate like isomaltulose.

• Participants: A minimum of 10 healthy adult subjects are recruited. They are required to fast for at least 10-12 hours overnight before the test[2][35][36].

• Reference Food: A reference food, typically 50 grams of glucose dissolved in water, is administered on at least three separate occasions to establish a baseline glycemic response for each subject[7][35][37].

• Test Food: On separate occasions, a portion of the test food (isomaltulose) containing an equivalent amount of available carbohydrate (e.g., 50 grams) is consumed by each subject within a 15-minute timeframe[35][37].

• Blood Sampling: Capillary blood samples are taken via finger-prick at baseline (fasting) and at regular intervals post-consumption (e.g., 15, 30, 45, 60, 90, and 120 minutes)[2][35][37].

• Blood Glucose Analysis: Blood glucose concentration is measured for each sample.

• Data Analysis:

  • The incremental Area Under the Curve (iAUC) for the blood glucose response is calculated for both the test food and the reference food (glucose) for each subject, ignoring the area below the fasting baseline[2][37].

  • The GI value for the test food for each subject is calculated as: (iAUC of test food / iAUC of reference food) x 100.

  • The final GI of the food is the average of the GI values from all subjects.

Visualizations: Pathways and Workflows

Isomaltulose Digestion and Absorption Pathway

Caption: Metabolic pathway of isomaltulose digestion and absorption.

Experimental Workflow for Glycemic Index (GI) Determination

Caption: Standardized workflow for determining the Glycemic Index (GI).

Conclusion

Isomaltulose hydrate is a well-regulated and safe food ingredient in major global markets, supported by a robust body of scientific evidence. Its low glycemic and non-cariogenic properties make it an attractive alternative to traditional sugars in a wide range of food products. For the pharmaceutical industry, isomaltulose presents an opportunity, particularly in medical nutrition and potentially as an excipient in oral dosage forms. However, its lack of official pharmacopoeial monographs highlights a need for further regulatory engagement to formalize its status and facilitate its broader use in pharmaceutical development. This guide serves as a foundational resource for scientists and researchers navigating the current regulatory and technical landscape of isomaltulose hydrate.

References

• 1. GLP-1R Signaling and Functional Molecules in Incretin Therapy [mdpi.com]
• 2. contractlaboratory.com [contractlaboratory.com]
• 3. Controlled release of saccharides from matrix tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Mechanisms of action and therapeutic applications of GLP-1 and dual GIP/GLP-1 receptor agonists [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. 15.3 Digestive System Processes – Concepts of Biology – 1st Canadian Edition [opentextbc.ca]
• 7. cambridge.org [cambridge.org]
• 8. The evolving story of incretins (GIP and GLP‐1) in metabolic and cardiovascular disease: A pathophysiological update | Semantic Scholar [semanticscholar.org]
• 9. Isomaltulose - Wikipedia [en.wikipedia.org]
• 10. CA2955849A1 - Sugar compositions for tableting by direct compression - Google Patents [patents.google.com]
• 11. Formulation Aspects, Facts & Figures – Isomaltulose [isomaltulose.org]
• 12. EP1814406A2 - Isomaltulose as carrier for dry flavouring formulations - Google Patents [patents.google.com]
• 13. Oral Toxicity OECD 408 - Altogen Labs [altogenlabs.com]
• 14. Direct compression properties of melt-extruded isomalt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Isomaltulose | Food Standards Australia New Zealand [foodstandards.gov.au]
• 17. CA1157772A - Isomaltulose as diluent in tablets - Google Patents [patents.google.com]
• 18. Fabrication and Evaluation of Isomalt-Based Microfibers as Drug Carrier Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. GIP and GLP‐1, the two incretin hormones: Similarities and differences - PMC [pmc.ncbi.nlm.nih.gov]
• 20. EP2371354B1 - Film-form preparation and method for producing the same - Google Patents [patents.google.com]
• 21. epdf.pub [epdf.pub]
• 22. scribd.com [scribd.com]
• 23. 6363-53-7・Maltose Hydrate・134-16321[Detail Information] | [Analytical Chemistry][Pharma Manufacturing & QC]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 24. 6363-53-7・Maltose Hydrate・134-16321[Detail Information] | [Analytical Chemistry][Pharma Manufacturing & QC]|Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 25. Clinical Nutrition & Blood Glucose Control – Isomaltulose [isomaltulose.org]
• 26. CA2955845A1 - Sugar compositions for tableting by direct compression - Google Patents [patents.google.com]
• 27. The Role of Oral Controlled Release Matrix Tablets in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 28. gsconlinepress.com [gsconlinepress.com]
• 29. erpublications.com [erpublications.com]
• 30. [PDF] The role of oral controlled release matrix tablets in drug delivery systems. | Semantic Scholar [semanticscholar.org]
• 31. d-nb.info [d-nb.info]
• 32. dep.nj.gov [dep.nj.gov]
• 33. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 34. oecd.org [oecd.org]
• 35. cnh.brookes.ac.uk [cnh.brookes.ac.uk]
• 36. encyclopedia.pub [encyclopedia.pub]
• 37. Determination of the glycaemic index of various staple carbohydrate-rich foods in the UK diet - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Isomaltulose Hydrate from Sucrose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose, a structural isomer of sucrose, is a disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond.[1][2] It is a non-cariogenic, low-glycemic sweetener that finds applications in the food, pharmaceutical, and beverage industries as a sugar substitute.[3] The synthesis of isomaltulose from sucrose is primarily achieved through enzymatic conversion using sucrose isomerase (EC 5.4.99.11).[4][5] This enzyme catalyzes the intramolecular rearrangement of the α-1,2-glycosidic bond in sucrose to an α-1,6-glycosidic bond, yielding isomaltulose.[4] Various microorganisms, including species of Erwinia, Klebsiella, Serratia, and Protaminobacter, are known to produce sucrose isomerase.[6] This document provides a detailed protocol for the synthesis, purification, and crystallization of isomaltulose hydrate from sucrose using immobilized sucrose isomerase.

Principle of the Method

The synthesis of isomaltulose hydrate from sucrose involves a three-stage process:

• Enzymatic Conversion: Sucrose is converted to isomaltulose using immobilized sucrose isomerase. Immobilization of the enzyme allows for its easy separation from the reaction mixture and reuse, which can significantly reduce production costs.[6]

• Purification: The resulting syrup, containing isomaltulose, unreacted sucrose, and by-products such as glucose and fructose, is purified. This is typically achieved through chromatographic methods to remove impurities.

• Crystallization: Purified isomaltulose syrup is concentrated, and isomaltulose hydrate is crystallized through controlled cooling and seeding.

Experimental Protocols

Materials and Equipment

• Sucrose (food grade)

• Immobilized Sucrose Isomerase (e.g., from Protaminobacter rubrum)

• Sodium Acetate Buffer (pH 5.5)

• Activated Carbon

• Diatomaceous Earth

• Cation and Anion Exchange Resins

• Isomaltulose Hydrate Crystals (for seeding)

• High-Performance Liquid Chromatography (HPLC) system with a Refractive Index Detector (RID)

• Jacketed Reaction Vessel with Temperature and pH control

• Rotary Evaporator

• Crystallizer with controlled cooling and agitation

• Filtration or Centrifugation equipment

• Vacuum Oven

Protocol 1: Enzymatic Conversion of Sucrose to Isomaltulose

• Substrate Preparation: Prepare a 55% (w/v) sucrose solution in sodium acetate buffer (50 mM, pH 5.5).[7] Heat the solution to 50-60°C to ensure complete dissolution of sucrose.

• Enzymatic Reaction:

  • Transfer the sucrose solution to a jacketed reaction vessel maintained at 40°C.[8]

  • Add the immobilized sucrose isomerase to the sucrose solution. The enzyme dosage will depend on the activity of the specific immobilized preparation (a typical starting point is 15-25 U/g of sucrose).[1][2][8]

  • Maintain the pH of the reaction mixture at 5.5.[8]

  • Allow the reaction to proceed for 6-10 hours with gentle agitation.[1][2][8]

• Monitoring the Reaction:

  • Periodically take samples from the reaction mixture to monitor the conversion of sucrose to isomaltulose.

  • Analyze the samples using HPLC-RID. A typical mobile phase is a mixture of acetonitrile and water.

• Enzyme Separation: Once the desired conversion rate (typically 80-95%) is achieved, separate the immobilized enzyme from the reaction mixture by filtration or decantation. The enzyme can be washed and stored for reuse.[6]

Protocol 2: Purification of Isomaltulose Syrup

• Decolorization: Add activated carbon (1-2% w/v) to the isomaltulose syrup and stir for 30-60 minutes at 50°C to remove color impurities. Filter the mixture through a bed of diatomaceous earth to remove the activated carbon.

• Ion Exchange Chromatography:

  • Pass the decolorized syrup through a column packed with a strong acid cation exchange resin to remove cations.

  • Subsequently, pass the syrup through a column packed with a weak base anion exchange resin to remove anions and organic acids.[7][9] This step also helps in removing any remaining color.

• Removal of Residual Sugars (Optional): If significant amounts of sucrose, glucose, or fructose remain, the syrup can be further purified by passing it through a column containing immobilized yeast cells, which will consume these sugars.[7][9]

Protocol 3: Crystallization of Isomaltulose Hydrate

• Concentration: Concentrate the purified isomaltulose syrup to a concentration of 65-70% (w/v) using a rotary evaporator at a temperature not exceeding 65°C to minimize color formation.[7][9]

• Crystallization:

  • Transfer the concentrated syrup to a crystallizer and cool it to 50°C with gentle stirring.

  • Seed the solution with fine crystals of isomaltulose hydrate (approximately 0.1% w/w) to induce crystallization.[10]

  • Cool the mixture slowly to 20°C over several hours (e.g., a cooling rate of 5°C/hour).[3][7]

• Harvesting and Drying:

  • Collect the isomaltulose hydrate crystals by filtration or centrifugation.[7][9]

  • Wash the crystals with a small amount of cold water to remove any adhering syrup.

  • Dry the crystals in a vacuum oven at 40°C.[7][9] The final product should be a white crystalline powder of isomaltulose monohydrate.[9]

Data Presentation

Table 1: Typical Reaction Conditions for Enzymatic Synthesis of Isomaltulose

Parameter	Value	Reference
Substrate	Sucrose	[4]
Enzyme	Sucrose Isomerase	[4]
Sucrose Concentration	400-800 g/L	[1][2][8]
Temperature	40°C	[8]
pH	5.5	[8]
Enzyme Dosage	15-25 U/g sucrose	[1][2][8]
Reaction Time	6-10 hours	[1][2][8]

Table 2: Reported Yields and Purity of Isomaltulose

Method	Conversion Rate	Isomaltulose Purity	By-products	Reference
Immobilized Raoultella terrigena SIase	81.7%	Not specified	2% monosaccharides	[8]
Immobilized Yarrowia lipolytica SIase	>90% (after 13 cycles)	85.8%	Not specified	[1][2][6]
Immobilized Erwinia sp. cells	53-59%	96.5% (after crystallization)	Not specified	[11]
Crystallization from converted syrup	80% sucrose conversion	94.5% (initial crystals)	Other sugars	[7][9]

Analytical Methods

The primary method for the quantification of isomaltulose and other sugars in the reaction mixture is High-Performance Liquid Chromatography (HPLC) with Refractive Index Detection (RID).[12][13][14] Other methods such as High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD), Gas Chromatography with Flame Ionization Detection (GC-FID), and Capillary Electrophoresis (CE) can also be used.[13][15][]

Visualization

Caption: Workflow for the synthesis of isomaltulose hydrate from sucrose.

References

• 1. Direct Isomaltulose Synthesis From Beet Molasses by Immobilized Sucrose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Direct Isomaltulose Synthesis From Beet Molasses by Immobilized Sucrose Isomerase [frontiersin.org]
• 3. scielo.br [scielo.br]
• 4. Isomaltulose synthase - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. A Critical Review on Immobilized Sucrose Isomerase and Cells for Producing Isomaltulose [mdpi.com]
• 7. data.epo.org [data.epo.org]
• 8. A Novel Sucrose Isomerase Producing Isomaltulose from Raoultella terrigena | MDPI [mdpi.com]
• 9. US4359531A - Production of isomaltulose - Google Patents [patents.google.com]
• 10. US20050163903A1 - Method for preparing crystalline isomaltulose and hydrogenated isomaltulose - Google Patents [patents.google.com]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | CoLab [colab.ws]
• 13. Frontiers | Quantification of Isomaltulose in Food Products by Using Heteronuclear Single Quantum Coherence NMR-Experiments [frontiersin.org]
• 14. [PDF] Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | Semantic Scholar [semanticscholar.org]
• 15. Bot Verification [rasayanjournal.co.in]

Application Note: Enzymatic Production of Isomaltulose from Sucrose

Audience: Researchers, scientists, and drug development professionals.

Introduction Isomaltulose, a structural isomer of sucrose, is a functional sweetener recognized for its health benefits, including a low glycemic index and non-cariogenic properties.[1][2] It serves as an ideal substitute for sucrose in various food and pharmaceutical applications.[1][2] The industrial production of isomaltulose is primarily achieved through the enzymatic conversion of sucrose, a process catalyzed by the enzyme sucrose isomerase (SIase, EC 5.4.99.11).[1][3][4] This enzyme transforms the α-1,2-glycosidic bond in sucrose into an α-1,6-glycosidic bond, yielding isomaltulose.[5] Utilizing immobilized enzymes or whole cells enhances the stability and reusability of the biocatalyst, significantly reducing production costs and making it suitable for industrial-scale manufacturing.[1][6] This document provides detailed protocols for the immobilization of sucrose isomerase, the enzymatic conversion process, and the subsequent analysis of the reaction products.

Biochemical Reaction Pathway

The enzymatic conversion is a one-step isomerization reaction. Sucrose isomerase first hydrolyzes the glycosidic bond between glucose and fructose in the sucrose molecule. Subsequently, it facilitates the formation of a new α-1,6-glycosidic bond between the two monosaccharides to form isomaltulose. A minor by-product, trehalulose (with an α-1,1-glycosidic bond), is also typically formed.[5][7]

Figure 1. Enzymatic isomerization of sucrose to isomaltulose.

Data Summary: Reaction Parameters

The efficiency of the enzymatic conversion is highly dependent on reaction conditions such as the source of the enzyme, pH, temperature, and substrate concentration.

Table 1: Optimal Reaction Conditions for Sucrose Isomerase from Various Microbial Sources

Microorganism Source	Optimal pH	Optimal Temperature (°C)	Reference
Erwinia sp. Ejp617	6.0	40	[8][9]
Raoultella terrigena	5.5	40	[10]
Recombinant Bacillus pumilus (Immobilized)	4.5	40	[3]
Free Enzyme (from B. pumilus)	6.0	30	[3]

| Erwinia rhapontici NX-5 | - | 40-45 |[9] |

Table 2: Summary of Isomaltulose Production Yields under Various Experimental Conditions

Biocatalyst	Substrate Conc. (g/L)	Reaction Time (h)	Isomaltulose Yield	Reference
Immobilized C. glutamicum cells	500	11	453.0 g/L (90.6%)	[11]
Purified SIase from Erwinia sp.	300	3	240.9 g/L (80.3%)	[8][9]
Immobilized SIase on Chitosan	600	12	87.8%	[12]
Immobilized B. pumilus	600	-	87.8%	[3]
SIase from R. terrigena	400	6	81.7%	[10]

| Immobilized SIase in PVA-Sodium Alginate | 650 | - | 620.7 g/L (95.5%) |[2] |

Experimental Workflow

The overall process involves preparing the biocatalyst (either by enzyme purification or cell culture), immobilizing the catalyst, performing the conversion in a controlled bioreactor, and analyzing the final product mixture.

Figure 2. General workflow for isomaltulose production.

Experimental Protocols

Protocol 1: Immobilization of Sucrose Isomerase in Calcium Alginate Beads

This protocol describes a common method for encapsulating either whole cells or the purified enzyme in calcium alginate.

Materials:

• Sucrose Isomerase solution or whole-cell suspension

• Sodium alginate powder

• Calcium chloride (CaCl₂)

• Sterile distilled water

• Citrate-phosphate buffer (50 mM, pH 6.0)

Procedure:

• Prepare Sodium Alginate Solution: Slowly dissolve sodium alginate powder in sterile distilled water to a final concentration of 2.0-3.0% (w/v). Stir continuously until a homogenous, viscous solution is formed. Avoid introducing excessive air bubbles.

• Prepare Biocatalyst Mixture: Mix the enzyme solution or wet cell paste with the sodium alginate solution. A typical ratio is 1 part cell mass to 10 parts alginate solution.[11] Ensure the mixture is homogenous.

• Prepare CaCl₂ Solution: Prepare a 2.0-8.0% (w/v) calcium chloride solution in a separate beaker.[11]

• Form Beads: Using a syringe or a peristaltic pump, drop the biocatalyst-alginate mixture into the CaCl₂ solution from a height of about 5-10 cm. The droplets will instantly form gel beads upon contact with the calcium ions.

• Cure the Beads: Allow the beads to harden (cure) in the CaCl₂ solution for at least 1-2 hours at 4°C with gentle agitation.[11]

• Wash the Beads: Decant the CaCl₂ solution and wash the immobilized beads thoroughly with sterile distilled water or buffer (e.g., 50 mM citrate-phosphate buffer, pH 6.0) to remove excess calcium ions and unentrapped enzyme/cells.[11]

• Storage: The immobilized beads can be used immediately or stored in buffer at 4°C until use.

Protocol 2: Batch Conversion of Sucrose to Isomaltulose

This protocol outlines the procedure for a typical batch reaction using the immobilized biocatalyst.

Materials:

• Immobilized sucrose isomerase beads (from Protocol 1)

• Sucrose

• Citric acid-Na₂HPO₄ buffer (50 mM, adjust to desired pH, e.g., 4.5-6.0)

• Shaking incubator or stirred-tank bioreactor

• Water bath

Procedure:

• Prepare Substrate Solution: Prepare a high-concentration sucrose solution (e.g., 500-650 g/L) in the appropriate buffer.[2][11][12] Adjust the pH to the optimal value for the specific enzyme being used (see Table 1).

• Initiate Reaction: Add the washed, immobilized beads to the sucrose solution in a sterile flask or bioreactor. A typical loading is 10-15% (v/v) of beads to the total reaction volume. For example, add 15 U of enzyme activity per gram of sucrose.[12]

• Incubation: Incubate the reaction mixture at the optimal temperature (e.g., 35-40°C) with gentle agitation (e.g., 150 rpm) to ensure adequate mixing without disrupting the beads.[3][11]

• Monitor Reaction: Take samples at regular time intervals (e.g., every 1-2 hours) to monitor the progress of the conversion via HPLC analysis (see Protocol 3).

• Terminate Reaction: Once the desired conversion rate is achieved (typically within 6-12 hours), stop the reaction.[10][12] This can be done by separating the beads from the solution via filtration or decantation. The reaction in the collected supernatant can be permanently stopped by heating it to 100°C for 5-10 minutes to denature any leaked enzyme.[11]

• Catalyst Recovery: The recovered immobilized beads can be washed with buffer and reused for subsequent batches. Studies have shown high stability for over 15-25 repeated batches.[11][12]

Protocol 3: HPLC Analysis of Sugars

This protocol describes a high-performance liquid chromatography (HPLC) method for the separation and quantification of sucrose, isomaltulose, glucose, and fructose.

Instrumentation & Columns:

• HPLC system with a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD).[13]

• Column: A carbohydrate analysis column or an amino-propyl column is typically used. Hydrophilic Interaction Liquid Chromatography (HILIC) mode is effective for separating these sugars.[13]

Chromatographic Conditions:

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (or a low concentration aqueous buffer like ammonium formate) is commonly used. A typical starting composition is 80-85% acetonitrile and 15-20% aqueous buffer.[13]

• Flow Rate: 1.0 - 2.0 mL/min.[13]

• Column Temperature: 30-40°C.

• Detector Temperature: 35-40°C (for RID).

• Injection Volume: 5 - 20 µL.

Procedure:

• Sample Preparation: Dilute the samples collected from the reaction mixture with the mobile phase to bring the sugar concentrations within the linear range of the detector. Filter the diluted samples through a 0.22 µm syringe filter before injection.[10]

• Standard Preparation: Prepare a series of standard solutions containing known concentrations of pure sucrose, isomaltulose, glucose, and fructose.

• Calibration: Inject the standards to generate a calibration curve for each sugar, plotting peak area against concentration.

• Sample Analysis: Inject the prepared samples into the HPLC system.

• Quantification: Identify the peaks in the sample chromatograms by comparing their retention times with the standards. Quantify the concentration of each sugar using the corresponding calibration curve. The conversion yield can be calculated as the molar concentration of isomaltulose produced divided by the initial molar concentration of sucrose.

References

• 1. A Critical Review on Immobilized Sucrose Isomerase and Cells for Producing Isomaltulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Critical Review on Immobilized Sucrose Isomerase and Cells for Producing Isomaltulose - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN106367377A - Immobilization method of sucrose isomerase - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. A Critical Review on Immobilized Sucrose Isomerase and Cells for Producing Isomaltulose [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Isomaltose Production by Modification of the Fructose-Binding Site on the Basis of the Predicted Structure of Sucrose Isomerase from “Protaminobacter rubrum” - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of a recombinant sucrose isomerase and its application to enzymatic production of isomaltulose - ProQuest [proquest.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | Sustainable isomaltulose production in Corynebacterium glutamicum by engineering the thermostability of sucrose isomerase coupled with one-step simplified cell immobilization [frontiersin.org]
• 12. caod.oriprobe.com [caod.oriprobe.com]
• 13. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | MDPI [mdpi.com]

Purification of Isomaltulose Hydrate by Crystallization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of isomaltulose hydrate by crystallization. Isomaltulose, a structural isomer of sucrose, is a non-cariogenic, low-glycemic sugar substitute with applications in the food, pharmaceutical, and nutraceutical industries. Crystalline isomaltulose hydrate offers high purity and stability, making it a preferred form for many applications. These guidelines are designed to assist researchers and professionals in developing and executing efficient crystallization processes for isomaltulose.

Introduction

Isomaltulose is commercially produced by the enzymatic conversion of sucrose using immobilized enzymes from microorganisms such as Protaminobacter rubrum or Serratia plymuthica. The resulting syrup contains isomaltulose along with unreacted sucrose, glucose, fructose, and other oligosaccharides.[1][2] Purification of isomaltulose from this complex mixture is crucial for its application, and crystallization is a primary method to achieve high purity. Isomaltulose crystallizes as a monohydrate.[1][2]

The principle of purification by crystallization relies on the differences in solubility between isomaltulose and the impurities in a supersaturated solution. By carefully controlling parameters such as concentration, temperature, and agitation, isomaltulose hydrate can be selectively crystallized, leaving the impurities in the mother liquor.

Key Process Parameters and Quantitative Data

The efficiency of isomaltulose hydrate crystallization is influenced by several critical parameters. The following table summarizes key quantitative data gathered from various studies, providing a comparative overview for process development.

Parameter	Value/Range	Purity Achieved	Yield	Source
Initial Syrup Concentration	60-70% (w/v)	90% or more (single crystallization)	-	[1][2]
~69% (w/v)	96.5%	-	[3][4]
Crystallization Temperature	Cooling from 50°C to 35°C (rate of 5°C/hour)	96.5%	-	[3][4]
Cooled to 20°C with stirring	90% or more	-	[1][2]
Recrystallization	Up to 3 times	Approaching 100%	-	[1]
Two crystallization processes	99%	-	[3]
Product Yield	88 g crystalline product per 100 g sucrose (with 80% conversion)	94.5%	-	[1][2]
Drying Conditions	40°C under vacuum (700 mmHg)	94.5%	-	[1][2]

Experimental Workflow

The overall process for obtaining pure isomaltulose hydrate crystals from a crude conversion syrup can be visualized as a multi-step workflow. This typically involves pre-treatment of the syrup, the core crystallization process, and subsequent downstream processing of the crystals.

Caption: Experimental workflow for the purification of isomaltulose hydrate.

Detailed Experimental Protocols

The following protocols provide detailed methodologies for the key experiments involved in the purification of isomaltulose hydrate.

Protocol 1: Cooling Crystallization of Isomaltulose Hydrate

This protocol is based on a controlled cooling profile to induce crystallization from a concentrated syrup.

Materials and Equipment:

• Concentrated isomaltulose syrup (~69% w/v)

• Isomaltulose seed crystals

• Jacketed crystallizer or water bath with temperature control

• Overhead stirrer

• Centrifuge or filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

• Ethanol (for washing, optional)

• Deionized water

Procedure:

• Syrup Preparation: Concentrate the purified isomaltulose syrup to approximately 69% (w/v) using a rotary evaporator. The evaporation should be conducted at a temperature no higher than 65°C to minimize color formation.[1][2]

• Crystallization Initiation: Transfer the hot, concentrated syrup to a jacketed crystallizer or a beaker placed in a programmable water bath, initially set at 50°C.[3][4] Begin continuous, gentle agitation.

• Seeding: Add a small quantity of finely ground isomaltulose seed crystals to the syrup to promote the formation of small, uniform crystals.[1][3][4]

• Controlled Cooling: Program the water bath or crystallizer to cool the syrup at a controlled rate. A recommended cooling profile is a decrease of 5°C per hour from 50°C down to 35°C.[3][4] Continue agitation throughout the cooling process.

• Maturation: Once the final temperature is reached, continue to stir the crystal slurry for an additional 1-2 hours to allow for further crystal growth and to maximize the yield.

• Crystal Separation: Separate the isomaltulose hydrate crystals from the mother liquor using a centrifuge equipped with a nylon basket or by vacuum filtration.[3][4]

• Washing: Wash the collected crystals with a small amount of cold deionized water or ethanol to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven at 40°C and approximately 700 mm Hg until a constant weight is achieved.[1][2] The final product is pure, crystalline isomaltulose monohydrate.[1][2]

Protocol 2: Alternative Crystallization by Solvent Precipitation

This method provides a rapid alternative for inducing crystallization, though it may result in lower initial purity compared to cooling crystallization.[1]

Materials and Equipment:

• Isomaltulose conversion solution

• Ethanol (or other suitable precipitating agent)

• Stirred reaction vessel

• Filtration apparatus

• Vacuum oven

Procedure:

• Precipitation: To the isomaltulose conversion solution, slowly add ethanol while stirring vigorously. The addition of the anti-solvent will reduce the solubility of isomaltulose, causing it to precipitate.

• Crystal Collection: Collect the precipitated crystals by filtration.

• Washing: Wash the crystals with a small amount of fresh ethanol to remove impurities.

• Drying: Dry the crystals in a vacuum oven under appropriate conditions.

Note: The purity of crystals obtained by this method is typically around 80%, with sucrose as the main impurity.[1] Recrystallization is necessary to achieve higher purity.

Purity Analysis

To ensure the quality of the final product, it is essential to perform purity analysis. High-Performance Liquid Chromatography (HPLC) is a commonly used method for the determination of isomaltulose and the quantification of impurities.

Analytical Method Overview: HPLC

• Principle: HPLC separates components of a mixture based on their differential interactions with a stationary phase and a mobile phase. For sugars, methods like Hydrophilic Interaction Liquid Chromatography (HILIC) are often employed.[5][6][7]

• Column: A strong anion exchange column or an amino-based column is suitable for separating isomaltulose from other sugars like sucrose, glucose, and fructose.

• Mobile Phase: A common mobile phase consists of a gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).[5]

• Detector: A Refractive Index Detector (RID) or an Evaporative Light-Scattering Detector (ELSD) is typically used for sugar analysis due to the lack of a strong UV chromophore in these molecules.[5]

• Quantification: Purity is determined by comparing the peak area of isomaltulose to the total peak area of all components in the chromatogram.

Logical Relationship of Crystallization Parameters

The interplay between key parameters determines the final crystal purity and yield. Understanding these relationships is crucial for process optimization.

Caption: Interrelationship of key parameters in isomaltulose crystallization.

By carefully controlling these parameters, researchers and drug development professionals can consistently produce high-purity isomaltulose hydrate crystals suitable for a wide range of applications. Further optimization may be required based on the specific composition of the starting syrup and the desired final product specifications.

References

• 1. data.epo.org [data.epo.org]
• 2. US4359531A - Production of isomaltulose - Google Patents [patents.google.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. scielo.br [scielo.br]
• 5. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | CoLab [colab.ws]

Characterization of Isomaltulose Hydrate Using High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed methodology for the characterization and quantification of isomaltulose hydrate using High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID). Isomaltulose, a structural isomer of sucrose, is a disaccharide with applications in the food, beverage, and pharmaceutical industries due to its lower glycemic index. Accurate and reliable analytical methods are crucial for its quality control and formulation development. This protocol outlines the instrumentation, reagents, sample preparation, and chromatographic conditions necessary for the successful analysis of isomaltulose hydrate. Furthermore, it includes representative quantitative data and method validation parameters to guide researchers in implementing this technique.

Introduction

Isomaltulose (6-O-α-D-glucopyranosyl-D-fructose) is a reducing disaccharide naturally found in honey and sugarcane juice. Commercially, it is produced from sucrose through enzymatic rearrangement. Unlike sucrose, which has an α-1,2-glycosidic bond, isomaltulose possesses a more stable α-1,6-glycosidic linkage, resulting in slower digestion and a reduced impact on blood glucose levels. It is commonly available as a stable monohydrate.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of carbohydrates. Due to the lack of a significant UV chromophore in simple sugars like isomaltulose, a universal detector such as the Refractive Index Detector (RID) is the preferred choice. The RID measures the difference in the refractive index between the mobile phase and the sample eluting from the column, providing a signal proportional to the analyte's concentration. This application note details a robust HPLC-RID method for the analysis of isomaltulose hydrate.

Experimental Protocol

This section provides a comprehensive protocol for the characterization of isomaltulose hydrate using HPLC-RID.

Instrumentation and Materials

• HPLC System: An isocratic HPLC system equipped with a pump, autosampler, column oven, and a refractive index detector.

• Chromatography Column: A column suitable for carbohydrate analysis, such as an amino-propyl or a hydrophilic interaction liquid chromatography (HILIC) column. A common choice is an amino column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data Acquisition and Processing Software

• Analytical Balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• Vortex mixer

• Ultrasonicator

Reagents and Standards

• Isomaltulose Hydrate Reference Standard (Purity ≥ 99%)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Other sugar standards (e.g., glucose, fructose, sucrose) for specificity testing.

Preparation of Mobile Phase and Standards

• Mobile Phase Preparation: A typical mobile phase for carbohydrate analysis on an amino column is a mixture of acetonitrile and water. A common composition is 75:25 (v/v) acetonitrile:water.[1] The mobile phase should be filtered through a 0.45 µm membrane filter and degassed using an ultrasonicator or an online degasser before use.

• Standard Stock Solution (e.g., 10 mg/mL): Accurately weigh approximately 100 mg of isomaltulose hydrate reference standard and transfer it to a 10 mL volumetric flask. Dissolve the standard in the mobile phase or deionized water and make up to the mark.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve a desired concentration range for calibration (e.g., 0.5 - 5.0 mg/mL).

Sample Preparation

• Accurately weigh the sample containing isomaltulose hydrate.

• Dissolve the sample in a known volume of mobile phase or deionized water.

• Vortex and/or sonicate the sample to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Chromatographic Conditions

The following are typical chromatographic conditions for the analysis of isomaltulose hydrate:

Parameter	Recommended Setting
Column	Amino Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (75:25, v/v)[1]
Flow Rate	0.9 mL/min[1]
Column Temperature	35 °C[1]
Injection Volume	10 - 20 µL
Detector	Refractive Index Detector (RID)
RID Temperature	35 °C (or matched to column temperature)
Run Time	Approximately 15 - 20 minutes

Note: These parameters may need to be optimized depending on the specific column and HPLC system used.

Data Presentation and Results

Quantitative data from the HPLC-RID analysis should be clearly structured for easy interpretation and comparison.

System Suitability

Before sample analysis, system suitability should be established by injecting a standard solution multiple times (e.g., n=6). The results should meet the acceptance criteria outlined in the table below.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%

Typical Retention Times

The retention time of isomaltulose hydrate will vary depending on the exact chromatographic conditions. Under the conditions specified above, a typical retention time can be expected. It is crucial to run a standard to confirm the retention time on your system. For comparison, retention times of other common sugars are also listed.

Analyte	Typical Retention Time (minutes)
Fructose	~8
Glucose	~9
Isomaltulose	~11-13 [2]
Sucrose	~10
Maltose	~14

Note: These are example retention times and will vary based on the specific HPLC system, column, and mobile phase composition.

Method Validation Summary

A summary of method validation parameters provides confidence in the reliability of the analytical method. The following table presents typical validation data for the HPLC-RID analysis of sugars.[1]

Validation Parameter	Typical Result
Linearity (Concentration Range)	0.5 - 10 mg/mL
Correlation Coefficient (r²)	≥ 0.999
Precision (Intra-day RSD%)	< 2.0%
Precision (Inter-day RSD%)	< 2.0%
Accuracy (Recovery %)	96.78 – 108.88%
Limit of Detection (LOD)	Dependent on instrumentation, typically in the low µg/mL range.
Limit of Quantification (LOQ)	Dependent on instrumentation, typically in the low to mid µg/mL range.

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of isomaltulose hydrate using HPLC-RID.

Caption: Workflow for Isomaltulose Hydrate Analysis by HPLC-RID.

Conclusion

The HPLC-RID method described in this application note is a reliable and robust technique for the characterization and quantification of isomaltulose hydrate. The protocol provides a clear and detailed procedure that can be readily implemented in a laboratory setting. The presented data tables and workflow diagram serve as valuable resources for researchers, scientists, and drug development professionals involved in the analysis of this important carbohydrate. Proper method validation is essential to ensure the accuracy and precision of the results obtained.

References

• 1. A Validated HPLC-RID Method for Quantification and Optimization of Total Sugars: Fructose, Glucose, Sucrose, and Lactos… [ouci.dntb.gov.ua]
• 2. mdpi.com [mdpi.com]

Application Note: Determining the Glycemic Index of Isomaltulose Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The glycemic index (GI) is a critical parameter in nutritional science and drug development, quantifying the effect of carbohydrate-containing foods on blood glucose levels.[1][2][3][4] A low GI indicates a slower and more gradual increase in blood glucose, which is often associated with health benefits.[2][5][6] Isomaltulose, a disaccharide carbohydrate, is recognized for its low glycemic properties.[5][7][8][9] This application note provides a detailed protocol for determining the glycemic index of isomaltulose hydrate, adhering to internationally recognized standards. The methodology outlined is essential for researchers, scientists, and drug development professionals investigating the metabolic effects of isomaltulose and formulating low-glycemic products.

Quantitative Data Summary

The glycemic index of isomaltulose has been determined in multiple human intervention trials, consistently demonstrating its low glycemic nature compared to other sugars. The data presented below is a summary from a key study conducted at the University of Sydney, following standardized international methodology.[7]

Carbohydrate	Glycemic Index (GI)	Classification
Glucose (Reference)	100	High
Sucrose	68	Medium
Isomaltulose	32	Low

Data sourced from studies conducted at the University of Sydney.[7]

Experimental Protocol

The determination of the glycemic index of isomaltulose hydrate should be conducted in accordance with the ISO 26642:2010 standard, which provides a standardized methodology for GI testing.[1][10][11][12]

1. Participant Selection:

• Recruit at least 10 healthy adult participants.[2][7][13]

• Participants should be non-smokers, have no known food allergies, and be between 18 and 35 years old.[12]

• A mix of genders and ages within the specified range is recommended to ensure a representative sample.[13]

2. Ethical Considerations:

• Obtain informed consent from all participants before the study.

• The study protocol must be approved by an institutional review board or ethics committee.[12]

3. Study Design:

• Employ a randomized crossover design.[5]

• Each participant will be tested on three separate occasions, with a washout period of at least one week between tests.

• The three test sessions will involve the consumption of the reference food (glucose), the control food (sucrose), and the test food (isomaltulose hydrate).

4. Test Meal Preparation:

• Reference Food: Prepare a solution containing 50 grams of anhydrous glucose dissolved in 250 mL of water.[7][12]

• Control Food: Prepare a solution containing 50 grams of sucrose dissolved in 250 mL of water.

• Test Food: Prepare a solution containing 50 grams of available carbohydrate from isomaltulose hydrate dissolved in 250 mL of water. The exact weight of isomaltulose hydrate will need to be calculated to provide 50g of the pure carbohydrate.

5. Experimental Procedure:

• Participants must fast for 10-12 hours overnight before each test session.[7][14]

• On the morning of the test, collect a baseline fasting blood sample.

• Participants should consume the assigned test meal within 12-15 minutes.[10][13]

• Collect subsequent blood samples at 15, 30, 45, 60, 90, and 120 minutes after the start of consumption.[5][7][14]

6. Blood Sample Analysis:

• Analyze blood samples for plasma glucose concentration using a validated laboratory method.

7. Data Analysis and GI Calculation:

• For each participant, plot the blood glucose concentration against time for each of the three test meals.

• Calculate the incremental area under the curve (iAUC) for the blood glucose response for each test meal, ignoring the area below the fasting baseline.[1][3][4]

• The GI for isomaltulose hydrate for each participant is calculated using the following formula:

  GI = (iAUC of Isomaltulose / iAUC of Glucose) x 100

• The final GI of isomaltulose hydrate is the mean of the GI values from all participants.

Visualizations

Caption: Workflow for Determining the Glycemic Index of Isomaltulose Hydrate.

Caption: Simplified Signaling Pathway of Isomaltulose Metabolism.

References

• 1. ISO 26642:2010: a scientific and legal guide to the glycaemic index - FoodTimes [foodtimes.eu]
• 2. How to Calculate the Glycemic Index: Food Labels Guide [signos.com]
• 3. glycemic-index.net [glycemic-index.net]
• 4. Glycemic Index value and other markers explained – Isomaltulose [isomaltulose.org]
• 5. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Isomaltulose – low blood glucose response scientifically established – Isomaltulose [isomaltulose.org]
• 8. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements [mdpi.com]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. webstore.ansi.org [webstore.ansi.org]
• 12. encyclopedia.pub [encyclopedia.pub]
• 13. GI Testing - Welcome to the GI Foundation [gifoundation.com]
• 14. contractlaboratory.com [contractlaboratory.com]

Application Notes and Protocols: In Vivo Studies of Isomaltulose Hydrate on Blood Glucose Levels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose, a structural isomer of sucrose, is a disaccharide carbohydrate composed of glucose and fructose linked by an α-1,6 glycosidic bond.[1] This structural difference from sucrose's α-1,2 bond results in a slower enzymatic hydrolysis in the small intestine.[1][2] Consequently, isomaltulose is a fully digestible, slow-release carbohydrate that has garnered significant interest for its potential benefits in blood glucose management.[1] In vivo studies, in both human and animal models, have consistently demonstrated its low glycemic and insulinemic properties.[3][4][5] This document provides a detailed overview of the in vivo effects of isomaltulose on blood glucose levels, including summarized data, experimental protocols, and visualizations of key pathways and workflows.

Physiological Mechanism of Isomaltulose Action

Isomaltulose is hydrolyzed by the sucrase-isomaltase enzyme complex located on the brush border of the small intestine. However, the α-1,6 glycosidic bond is more resistant to rapid hydrolysis than the α-1,2 bond of sucrose.[2] This leads to a slower and more sustained release of glucose and fructose into the bloodstream, resulting in a lower and delayed peak in blood glucose and a reduced insulin demand compared to sucrose.[1][6][7]

Figure 1: Comparative digestive pathway of Isomaltulose vs. Sucrose.

Data Presentation

Human In Vivo Studies: Glycemic and Insulinemic Response

The following table summarizes the quantitative data from human clinical trials comparing the effects of isomaltulose and sucrose on blood glucose and insulin levels.

Parameter	Isomaltulose	Sucrose	Key Findings & Citations
Glycemic Index (GI)	32	68	Isomaltulose is classified as a low-GI carbohydrate.
Peak Blood Glucose	20-52% lower	Higher	Mean postprandial glucose levels in the first 60 minutes are significantly lower after isomaltulose ingestion.[7][8]
Insulin Secretion	Up to 55% lower	Higher	A significantly lower insulinemic response is observed following isomaltulose consumption.[6]
Time to Peak Glucose	Delayed	Earlier	The slower digestion of isomaltulose leads to a delayed peak in blood glucose.[8]

Preclinical In Vivo Studies: Glycemic Response in Animal Models

This table presents data from in vivo studies conducted in animal models.

Animal Model	Isomaltulose Effects on Blood Glucose	Comparator	Key Findings & Citations
Rats	More gradual rise and lower maximum	Sucrose	Blood glucose and plasma insulin levels rise more gradually and reach a lower peak after oral administration of isomaltulose.[9]
Pigs	Completely hydrolyzed and absorbed	N/A	In vivo studies indicate complete hydrolysis and absorption in the small intestine.[1][3]
Dogs	Lower glycemic and insulinemic response	Sucrose, Maltodextrin	Isomaltulose resulted in the lowest glycemic and insulinemic response compared to sucrose and maltodextrin.[4][5]

Experimental Protocols

Protocol 1: Human Glycemic Response to Isomaltulose (Crossover Study)

This protocol describes a typical randomized crossover study to evaluate the postprandial glycemic response to isomaltulose in healthy or diabetic subjects.

Figure 2: Experimental workflow for a human crossover glycemic response study.

1. Objective: To compare the postprandial blood glucose and insulin responses of isomaltulose to a control carbohydrate (e.g., sucrose or glucose).

2. Study Design: A randomized, controlled, double-blind, crossover design is recommended to minimize inter-individual variability.

3. Participants: Recruit healthy adult volunteers or individuals with specific conditions (e.g., type 2 diabetes). Exclude individuals with conditions that may affect glucose metabolism.

4. Materials:

• Isomaltulose hydrate
• Control carbohydrate (e.g., sucrose)
• Water for dissolving the carbohydrates
• Blood collection tubes (e.g., for plasma glucose and insulin)
• Glucometer or laboratory-based glucose analyzer
• Insulin assay kits

5. Procedure:

• Screening and Baseline: Obtain informed consent and perform baseline health checks.
• Randomization: Randomly assign participants to a sequence of test drinks (e.g., Isomaltulose then Sucrose, or Sucrose then Isomaltulose).
• Test Day Protocol (repeated for each test drink):
• Participants arrive at the clinical facility in the morning after a 10-12 hour overnight fast.
• A baseline blood sample is collected (t=0).
• Participants consume the test drink (e.g., 50g of isomaltulose or sucrose dissolved in 250-300 mL of water) within a specified timeframe (e.g., 5-10 minutes).
• Subsequent blood samples are collected at regular intervals (e.g., 15, 30, 45, 60, 90, and 120 minutes post-ingestion).
• Washout Period: A washout period of at least one week separates the test days to ensure that the effects of the previous test drink do not carry over.
• Crossover: Participants consume the alternative test drink on the second test day.

6. Data Analysis:

• Measure plasma glucose and insulin concentrations at each time point.
• Calculate the Area Under the Curve (AUC) for both glucose and insulin responses.
• Statistically compare the peak glucose and insulin concentrations, time to peak, and AUC between the isomaltulose and control groups.

Protocol 2: Preclinical Evaluation of Isomaltulose in a Rat Model

This protocol outlines a typical in vivo study in a rat model to assess the glycemic response to isomaltulose.

Figure 3: Experimental workflow for a preclinical glycemic response study in rats.

1. Objective: To determine the effect of orally administered isomaltulose on blood glucose and insulin levels in a rat model compared to a control carbohydrate.

2. Study Design: A parallel-group or crossover design can be used.

3. Animals: Male Sprague-Dawley or Wistar rats are commonly used. Animals should be acclimatized to the facility for at least one week before the experiment.

4. Materials:

• Isomaltulose hydrate
• Control carbohydrate (e.g., sucrose)
• Distilled water for solutions
• Oral gavage needles
• Blood collection supplies (e.g., capillary tubes, microcentrifuge tubes)
• Glucometer calibrated for rodent blood
• Rat insulin ELISA kit

5. Procedure:

• Grouping: Randomly assign rats to experimental groups (e.g., Control group receiving sucrose, Test group receiving isomaltulose).
• Fasting: Fast the rats overnight (approximately 12-16 hours) with free access to water.
• Baseline Blood Sample: Collect a baseline blood sample (t=0) from the tail vein.
• Oral Administration: Administer the test or control carbohydrate solution via oral gavage at a specified dose (e.g., 2 g/kg body weight).
• Blood Sampling: Collect blood samples at subsequent time points (e.g., 30, 60, 90, and 120 minutes) after administration.
• Sample Processing: Measure blood glucose immediately. Process the remaining blood to separate plasma for insulin analysis.

6. Data Analysis:

• Plot the mean blood glucose and insulin concentrations over time for each group.
• Calculate and compare the AUC and peak concentrations between the isomaltulose and control groups using appropriate statistical tests (e.g., t-test or ANOVA).

Conclusion

The in vivo evidence from both human and animal studies strongly supports the low-glycemic properties of isomaltulose. Its slow and sustained hydrolysis leads to a more balanced blood glucose response and a lower insulin demand compared to rapidly digestible carbohydrates like sucrose. These characteristics make isomaltulose a promising ingredient for food and beverage formulations aimed at supporting healthy blood glucose management. The provided protocols offer a standardized framework for researchers and drug development professionals to further investigate and verify the metabolic effects of isomaltulose in various applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | PalatinoseTM (Isomaltulose) and Prebiotic Inulin-Type Fructans Have Beneficial Effects on Glycemic Response and Gut Microbiota Composition in Healthy Volunteers—A Real-Life, Retrospective Study of a Cohort That Participated in a Digital Nutrition Program [frontiersin.org]
• 3. Isomaltulose (Palatinose): a review of biological and toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. Low Glycaemic Properties of Isomaltulose in Dogs | BENEO [beneo.com]
• 6. All Sugars Are Not Alike: Isomaltulose Better Than Table Sugar for People with Type2 Diabetes | DZD - Deutsches Zentrum für Diabetesforschung [dzd-ev.de]
• 7. mdpi.com [mdpi.com]
• 8. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Studies on absorption and metabolism of palatinose (isomaltulose) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isomaltulose Hydrate in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose, a structural isomer of sucrose, serves as a valuable substrate for assaying the activity of various enzymes involved in carbohydrate metabolism.[1] Commercially produced by the enzymatic rearrangement of sucrose, isomaltulose is hydrolyzed more slowly than sucrose by digestive enzymes, a characteristic that makes it a subject of interest in nutrition and drug development. This document provides detailed application notes and protocols for using isomaltulose hydrate as a substrate in key enzyme assays, including those for sucrose isomerase, sucrase-isomaltase, soluble acid invertase, and oligo-1,6-glucosidase.

Key Enzymes Utilizing Isomaltulose Hydrate

Isomaltulose is a disaccharide composed of glucose and fructose linked by an α-1,6 glycosidic bond.[2] Its hydrolysis, yielding glucose and fructose, is catalyzed by several enzymes. This makes it a suitable substrate for studying the kinetics and activity of these enzymes.

• Sucrose Isomerase (Isomaltulose Synthase, EC 5.4.99.11): This enzyme catalyzes the isomerization of sucrose to isomaltulose.[2] In the reverse direction, it can hydrolyze isomaltulose, although its primary characterized function is synthesis. Assaying the hydrolytic activity can be relevant in specific research contexts.

• Sucrase-Isomaltase (EC 3.2.1.48 & EC 3.2.1.10): This intestinal enzyme complex is responsible for the final digestion of sucrose and isomaltose.[3][4] The isomaltase subunit specifically hydrolyzes the α-1,6 linkage in isomaltulose.[3]

• Soluble Acid Invertase (SAI, EC 3.2.1.26): Found in plants, this enzyme can hydrolyze the glycosidic bond in isomaltulose, although it typically shows a higher affinity for sucrose.[5]

• Oligo-1,6-glucosidase (EC 3.2.1.10): This enzyme specifically catalyzes the endohydrolysis of 1,6-alpha-glucosidic linkages found in isomaltose and other oligosaccharides.[6]

Quantitative Data Summary

The following tables summarize the kinetic parameters of various enzymes with isomaltulose or related substrates. This data is essential for designing enzyme assays and interpreting results.

Table 1: Kinetic Parameters of Sucrose Isomerases

Enzyme Source	Substrate	Km (mM)	Vmax (U/mg)	Optimal pH	Optimal Temperature (°C)	Reference
Raoultella terrigena	Sucrose	62.9	286.4	5.5	40	[7]
Erwinia sp. Ejp617	Sucrose	69.28	118.87	6.0	40	[8]
Serratia plymuthica AS9	Sucrose	30.1	-	-	-	[1]
E. rhapontici NX-5	Sucrose	255.1	-	-	-	[1]

Table 2: Kinetic Parameters of Invertases

Enzyme Source	Substrate	Km (mM)	Vmax (µmol min-1 mg-1)	Optimal pH	Optimal Temperature (°C)	Reference
Unnamed Invertase	Sucrose	17.2	1302.2	4.5	-	[9]
M-inv2 (truncated)	Sucrose	32.5	961.7	-	-	[9]
Commercial Yeast Invertase	Sucrose	24	1 (mM/min)	5.5	45	[10]
Sugarcane (stale juice)	Sucrose	Lower than fresh	Higher Vmax/Km	-	-	[11]

Experimental Protocols

Protocol 1: Sucrose Isomerase Activity Assay

This protocol is designed to measure the hydrolytic activity of sucrose isomerase using isomaltulose hydrate as the substrate. The activity is determined by quantifying the amount of glucose and fructose released.

Materials:

• Isomaltulose hydrate solution (e.g., 100 mM in buffer)

• Purified sucrose isomerase or cell lysate containing the enzyme

• Citrate-phosphate buffer (50 mM, pH 6.0)

• Reagents for glucose and fructose quantification (e.g., Glucose Oxidase/Peroxidase kit, or a coupled enzyme assay with hexokinase and glucose-6-phosphate dehydrogenase)

• Microplate reader or spectrophotometer

• Water bath or incubator

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine 400 µL of 50 mM citrate-phosphate buffer (pH 6.0) with 100 µL of the enzyme sample.

• Substrate Addition: Add 500 µL of 100 mM isomaltulose hydrate solution to the reaction mixture to start the reaction.

• Incubation: Incubate the reaction mixture at 35°C for a defined period (e.g., 15, 30, 60 minutes) to ensure the reaction is in the linear range.

• Stop Reaction: Terminate the reaction by boiling the mixture for 5 minutes.

• Quantify Products: Centrifuge the sample to pellet any precipitate. Use the supernatant to quantify the released glucose and fructose using a suitable enzymatic assay kit according to the manufacturer's instructions.[12][13]

• Calculate Activity: One unit of enzyme activity can be defined as the amount of enzyme that catalyzes the formation of 1 µmol of glucose and fructose per minute under the specified conditions.

Protocol 2: Sucrase-Isomaltase Activity Assay

This protocol measures the activity of the sucrase-isomaltase complex from intestinal brush border membrane preparations.

Materials:

• Isomaltulose hydrate solution (e.g., 50 mM in maleate buffer)

• Intestinal brush border membrane preparation

• Maleate buffer (0.1 M, pH 6.5)

• Reagents for glucose quantification

• Microplate reader or spectrophotometer

• Water bath or incubator

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, add 50 µL of the intestinal brush border membrane preparation to 50 µL of 0.1 M maleate buffer (pH 6.5).

• Substrate Addition: Start the reaction by adding 100 µL of 50 mM isomaltulose hydrate solution.

• Incubation: Incubate the reaction at 37°C for 30-60 minutes.

• Stop Reaction: Stop the reaction by adding a stopping reagent (e.g., 1 M Tris-HCl, pH 7.0) or by heat inactivation.

• Quantify Glucose: Determine the amount of glucose released using a glucose oxidase-based assay.

• Calculate Activity: Express the enzyme activity as µmoles of glucose released per minute per milligram of protein.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for an enzyme assay using isomaltulose hydrate.

Caption: Enzymatic hydrolysis of isomaltulose into glucose and fructose.

Conclusion

Isomaltulose hydrate is a versatile and specific substrate for assaying a range of carbohydrate-metabolizing enzymes. The protocols and data provided herein offer a solid foundation for researchers to develop and execute reliable enzyme assays. The slower rate of hydrolysis compared to sucrose makes it particularly useful for studying enzymes with α-1,6-glucosidic linkage specificity and for applications requiring a more controlled release of monosaccharides. Careful consideration of optimal pH, temperature, and substrate concentration, as outlined in the provided data, is crucial for obtaining accurate and reproducible results.

References

• 1. Analyzing Current Trends and Possible Strategies to Improve Sucrose Isomerases’ Thermostability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. Structure-function analysis of human sucrase-isomaltase identifies key residues required for catalytic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Isomaltulose Is Actively Metabolized in Plant Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oligo-1,6-Glucosidase - MeSH - NCBI [ncbi.nlm.nih.gov]
• 7. A Novel Sucrose Isomerase Producing Isomaltulose from Raoultella terrigena [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of an Invertase with pH Tolerance and Truncation of Its N-Terminal to Shift Optimum Activity toward Neutral pH - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iomcworld.com [iomcworld.com]
• 11. researchgate.net [researchgate.net]
• 12. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 13. Glucose and fructose (enzymatic method) (Type-II) | OIV [oiv.int]

Application Notes and Protocols: Isomaltulose Hydrate in Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of biopharmaceutical production and cell-based research, the optimization of cell culture media is paramount for achieving high cell viability, robust proliferation, and maximal yield of desired products. The primary carbohydrate source in most cell culture media is glucose. However, rapid glucose metabolism often leads to the accumulation of lactate, a metabolic byproduct that can inhibit cell growth and productivity. This has spurred research into alternative carbohydrate sources that are metabolized more slowly, offering a sustained energy supply while mitigating the negative effects of lactate accumulation.

Isomaltulose, a structural isomer of sucrose, presents a promising alternative. Composed of glucose and fructose linked by an α-1,6 glycosidic bond, it is hydrolyzed at a significantly slower rate than sucrose (which has an α-1,2 glycosidic bond).[1][2] In human nutrition, this property leads to a lower glycemic index.[1][2] While its application in mammalian cell culture is a novel area of investigation, the potential benefits of a slower, more sustained release of monosaccharides warrant exploration.

These application notes provide a comprehensive overview of the potential use of isomaltulose hydrate in cell culture media, including its metabolic fate, proposed experimental protocols for its evaluation, and data on its safety and physicochemical properties.

Metabolic Fate of Isomaltulose

Isomaltulose is a disaccharide that, upon enzymatic hydrolysis, yields glucose and fructose. In vivo, this breakdown is facilitated by intestinal enzymes.[3] In a typical in vitro cell culture environment, the presence of extracellular enzymes capable of cleaving the α-1,6 glycosidic bond of isomaltulose is not guaranteed. Therefore, the ability of a specific cell line to utilize isomaltulose will depend on two main possibilities:

• Extracellular Hydrolysis: The cell line may secrete enzymes that can slowly hydrolyze isomaltulose into glucose and fructose, which are then taken up by the cells.

• Intracellular Metabolism: The cells may be capable of internalizing isomaltulose and subsequently metabolizing it intracellularly. Studies in plant cells have shown that while extracellular metabolism is limited, intracellular enzymes can break down isomaltulose.[4][5]

The slower hydrolysis rate is hypothesized to provide a continuous and steady supply of energy, potentially preventing the metabolic overflow that leads to high lactate production when glucose is supplied in excess.[6][7]

Below is a diagram illustrating the proposed metabolic entry points of isomaltulose compared to glucose.

Caption: Proposed metabolic pathways for isomaltulose in cell culture.

Potential Advantages in Cell Culture

The use of isomaltulose hydrate as an alternative or supplementary carbohydrate source in cell culture media could offer several advantages:

• Reduced Lactate Production: A slower rate of glucose and fructose release may prevent the rapid glycolysis that leads to lactate accumulation, thereby maintaining a more stable culture pH and reducing lactate-induced cytotoxicity.[6][8][9]

• Sustained Energy Supply: A continuous, slow release of monosaccharides could provide a more stable energy source for cells over a longer period, potentially improving cell viability and longevity in culture.

• Improved Product Quality: For the production of biologics like monoclonal antibodies, the metabolic state of the cell can influence product quality attributes such as glycosylation.[10][11] A more controlled metabolic environment may lead to more consistent and desirable product quality.

• High Stability: Isomaltulose exhibits high thermal and acid stability, making it suitable for inclusion in media formulations that undergo filtration or other processing steps.[2]

Quantitative Data Summary

As the use of isomaltulose in mammalian cell culture is an emerging area, direct comparative data is limited. The following table summarizes the physicochemical properties of isomaltulose hydrate and provides a comparison with commonly used sugars in cell culture.

Property	Isomaltulose Hydrate	Glucose	Sucrose
Molecular Formula	C₁₂H₂₂O₁₁·H₂O	C₆H₁₂O₆	C₁₂H₂₂O₁₁
Molecular Weight	360.31 g/mol	180.16 g/mol	342.30 g/mol
Glycosidic Bond	α-1,6	N/A	α-1,2
Relative Sweetness	~50% of sucrose	~70% of sucrose	100%
Glycemic Index	32[1][2]	100	65
Solubility in Water	Lower than sucrose[12]	High	High
Toxicity	Non-toxic in high doses in animal studies[3][13]	Generally non-toxic, but high concentrations can be hyperosmotic	Generally non-toxic

Experimental Protocols

The following protocols are designed to enable researchers to evaluate the efficacy of isomaltulose hydrate in their specific cell culture systems.

Protocol 1: Preparation of Isomaltulose-Containing Cell Culture Medium

This protocol describes the preparation of a basal medium with isomaltulose hydrate as the primary carbohydrate source.

Materials:

• Glucose-free basal medium powder (e.g., DMEM, RPMI-1640)

• Isomaltulose hydrate (cell culture grade)

• Sodium bicarbonate

• Sterile, tissue culture grade water

• 1 N HCl and 1 N NaOH for pH adjustment

• Sterile filtration unit (0.22 µm)

Procedure:

• Dissolve the glucose-free basal medium powder in 80% of the final volume of tissue culture grade water.

• Add the desired amount of isomaltulose hydrate. For initial experiments, it is recommended to test a range of concentrations that are molar equivalents to standard glucose concentrations (e.g., for a 25 mM glucose medium, use a 12.5 mM isomaltulose concentration, which will yield 12.5 mM glucose and 12.5 mM fructose upon complete hydrolysis).

• Add sodium bicarbonate as required by the medium formulation.

• Adjust the pH to the desired level (typically 7.2-7.4) using 1 N HCl or 1 N NaOH.

• Add tissue culture grade water to reach the final volume.

• Sterilize the medium by passing it through a 0.22 µm filter.

• Store the prepared medium at 2-8°C.

Protocol 2: Cell Viability and Proliferation Assay

This protocol outlines the use of a metabolic assay (e.g., MTT or resazurin) to assess the impact of isomaltulose on cell viability and proliferation.[14]

Materials:

• Cells of interest

• Complete culture medium (control, e.g., with glucose)

• Isomaltulose-containing medium (prepared as in Protocol 1)

• 96-well cell culture plates

• MTT or resazurin reagent

• Solubilization buffer (for MTT)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density appropriate for the cell line and the duration of the experiment.

• Allow cells to adhere overnight.

• Replace the medium with the control medium and a range of isomaltulose-containing media. Include a negative control (no cells) and a positive control for cell death if desired.

• Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• At each time point, add the MTT or resazurin reagent to the wells according to the manufacturer's instructions.

• Incubate for the recommended time to allow for color development.

• If using MTT, add the solubilization buffer.

• Read the absorbance or fluorescence on a plate reader at the appropriate wavelength.

• Calculate cell viability and proliferation relative to the control.

Caption: Workflow for assessing cell viability and proliferation.

Protocol 3: Lactate and Monosaccharide Analysis

This protocol describes the analysis of lactate production and the concentration of glucose and fructose in the culture medium over time.

Materials:

• Cell culture supernatants collected at various time points

• Lactate assay kit

• Glucose and fructose assay kits or HPLC for monosaccharide analysis

• Microplate reader or HPLC system

Procedure:

• Set up cell cultures in larger formats (e.g., T-25 flasks or 6-well plates) with control and isomaltulose-containing media.

• At regular intervals (e.g., every 24 hours), collect a small aliquot of the culture supernatant.

• Centrifuge the aliquots to remove any cells or debris.

• Store the supernatants at -20°C or -80°C until analysis.

• Analyze the lactate concentration in the supernatants using a commercially available lactate assay kit according to the manufacturer's protocol.

• Analyze the glucose and fructose concentrations using specific assay kits or an HPLC method.

• Plot the concentrations of lactate, glucose, and fructose over time for each condition.

Protocol 4: Metabolic Flux Analysis (MFA) using ¹³C-labeled Isomaltulose

For a more in-depth understanding of isomaltulose metabolism, ¹³C-labeled isomaltulose can be used in metabolic flux analysis.[15][16][17][18][19] This advanced technique allows for the tracing of carbon atoms from isomaltulose through various metabolic pathways.

Materials:

• ¹³C-labeled isomaltulose (uniformly labeled or specifically labeled)

• Cell culture medium prepared with ¹³C-labeled isomaltulose

• Liquid chromatography-mass spectrometry (LC-MS) system

• Metabolite extraction buffers (e.g., cold methanol/water)

Procedure:

• Culture cells in the presence of ¹³C-labeled isomaltulose for a defined period.

• Rapidly quench metabolism and extract intracellular metabolites.

• Analyze the isotopic labeling patterns of key metabolites (e.g., glycolytic intermediates, TCA cycle intermediates, amino acids) using LC-MS.

• Use metabolic modeling software to calculate the metabolic fluxes through the central carbon metabolism pathways.

Caption: Workflow for ¹³C-Metabolic Flux Analysis.

Conclusion

Isomaltulose hydrate presents a theoretically advantageous alternative to glucose in cell culture media, primarily due to its potential to provide a sustained energy source while reducing the accumulation of inhibitory lactate. The protocols provided herein offer a framework for the systematic evaluation of isomaltulose in various mammalian cell culture applications. Further research, including direct comparative studies with glucose and other alternative sugars, is necessary to fully elucidate its benefits and optimize its use in biopharmaceutical production and cell-based research. The non-toxic nature of isomaltulose, as demonstrated in numerous in vivo studies, provides a strong basis for its safe application in in vitro systems.[3][13]

References

• 1. Isomaltulose - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Isomaltulose (Palatinose): a review of biological and toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isomaltulose Is Actively Metabolized in Plant Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isomaltulose is actively metabolized in plant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lactate metabolism shift in CHO cell culture: the role of mitochondrial oxidative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. experts.umn.edu [experts.umn.edu]
• 8. researchgate.net [researchgate.net]
• 9. openaccessjournals.com [openaccessjournals.com]
• 10. Evaluating the impact of media and feed combinations on CHO cell culture performance and monoclonal antibody (trastuzumab) production - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of different cell culture media on the production and glycosylation of a monoclonal antibody from a CHO cell line | Semantic Scholar [semanticscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. 13-Week oral toxicity study with isomaltulose (Palatinose) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Metabolic Flux Analysis in Mammalian Cells - Creative Proteomics MFA [creative-proteomics.com]
• 16. Metabolic flux analysis in systems biology of mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. fda.gov [fda.gov]

Application Notes and Protocols: Formulation of Isomaltulose Hydrate for Oral Administration in Rodents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose, also known as Palatinose™, is a natural disaccharide and an isomer of sucrose, composed of glucose and fructose linked by an α-1,6-glycosidic bond.[1][2] It is produced from sucrose through enzymatic rearrangement.[1] Unlike sucrose, isomaltulose is hydrolyzed and absorbed more slowly in the small intestine, resulting in a lower and slower rise in blood glucose and insulin levels.[1][3][4][5] This characteristic makes it a subject of interest in metabolic research, particularly in studies related to diabetes, obesity, and energy metabolism. In rodent models, isomaltulose has been shown to be well-tolerated even at high doses and is completely hydrolyzed and absorbed.[1][3] This document provides detailed protocols for the preparation of isomaltulose hydrate formulations for oral administration in rodents, along with relevant physicochemical data and experimental workflows.

Physicochemical Properties of Isomaltulose Hydrate

A clear understanding of the physicochemical properties of isomaltulose hydrate is crucial for its effective formulation.

Property	Value	Reference
Molecular Formula	C₁₂H₂₂O₁₁·xH₂O	[6]
Molecular Weight	342.30 g/mol (anhydrous basis)	[6][7]
Appearance	White crystalline powder	[7]
Solubility in Water	68 mg/mL; 38.4% (w/v) at 20°C	[2][6]
Solubility in Ethanol	Insoluble	[6]
Hygroscopicity	Lower than sucrose	[7]
Taste	Sweet, approximately 40-50% of sucrose's sweetness	[8]
Glycemic Index	Low (32)	[8]

Formulation Protocol: Isomaltulose Hydrate Solution for Oral Gavage

This protocol describes the preparation of a simple aqueous solution of isomaltulose hydrate suitable for oral administration to rodents.

3.1 Materials and Equipment

• Isomaltulose hydrate powder (e.g., Palatinose™ hydrate)

• Sterile, purified water (e.g., water for injection or Milli-Q water)

• Analytical balance

• Spatula

• Volumetric flasks

• Stir plate and magnetic stir bars

• Sterile storage containers

• pH meter (optional)

3.2 Preparation Procedure

• Determine the required concentration and volume: Based on the study design and the target dose, calculate the total volume and concentration of the isomaltulose hydrate solution needed. For example, to dose a 25g mouse at 2 g/kg with a gavage volume of 10 mL/kg, the required concentration is 200 mg/mL.

• Weigh the isomaltulose hydrate: Accurately weigh the required amount of isomaltulose hydrate powder using an analytical balance.

• Dissolve in sterile water: Add approximately 80% of the final volume of sterile water to a volumetric flask. While stirring with a magnetic stir bar, slowly add the weighed isomaltulose hydrate powder.

• Ensure complete dissolution: Continue stirring until the powder is completely dissolved. Gentle warming may be used to aid dissolution, but do not overheat.

• Adjust to final volume: Once dissolved and cooled to room temperature, add sterile water to reach the final desired volume.

• Verify pH (optional): If required for the study, measure and record the pH of the solution.

• Storage: Store the prepared solution in a sterile, clearly labeled container. For short-term storage, refrigeration (2-8°C) is recommended. For longer-term storage, consult stability data, though stock solutions are generally stable for up to one month at -20°C.[6]

3.3 Quality Control

• Visual Inspection: The final solution should be clear and free of any particulate matter.

• Concentration Verification (optional): For studies requiring high precision, the concentration can be verified using techniques like High-Performance Liquid Chromatography (HPLC).[7]

Experimental Protocol: Oral Gavage Administration in Rodents

This protocol outlines the standard procedure for administering the prepared isomaltulose hydrate solution to rats and mice via oral gavage.

4.1 Pre-Procedure Checklist

• Confirm animal identification.

• Weigh the animal to calculate the precise dosing volume.

• Prepare the calculated volume of the isomaltulose hydrate solution in a syringe.

• Select the appropriate size of a sterile, ball-tipped gavage needle.

4.2 Recommended Dosing Volumes and Needle Sizes

Species	Body Weight (g)	Max Gavage Volume (mL/kg)	Recommended Needle Gauge	Recommended Needle Length
Mouse	20-30	10	20-22g	1.5 inches
Rat	200-300	10-20	16-18g	2-3 inches

Note: These are general guidelines. The exact needle size and volume should be optimized for the specific age and size of the animals and justified in the animal use protocol.[9][10][11][12]

4.3 Oral Gavage Procedure

• Animal Restraint: Properly restrain the rodent to immobilize its head and align the head and body vertically to straighten the esophagus.[9][10][11][13]

• Measure Insertion Depth: Measure the gavage needle externally from the tip of the animal's nose to the last rib to determine the correct insertion depth to reach the stomach.[9][10]

• Needle Insertion: Gently insert the gavage needle into the mouth, to the side of the incisors, and advance it along the roof of the mouth towards the esophagus.[9][11] The animal should swallow as the needle passes into the esophagus.[9] Never force the needle. If resistance is met, withdraw and re-insert.[10][11]

• Administer the Solution: Once the needle is in the stomach, slowly administer the isomaltulose hydrate solution.[9][10]

• Withdraw the Needle: After administration, gently withdraw the needle in a straight line.

• Post-Procedure Monitoring: Observe the animal for any signs of distress, such as difficulty breathing or fluid coming from the nose.[9] Return the animal to its home cage and monitor for at least 24 hours.[10][12]

Diagrams

Caption: Workflow for the preparation and quality control of isomaltulose hydrate solution.

Caption: Step-by-step workflow for oral gavage administration in rodents.

Safety and Toxicity

Subchronic toxicity studies in rats have shown that the administration of large doses of isomaltulose (up to 7.0 g/kg body weight/day in males and 8.1 g/kg in females) did not result in adverse effects.[1][14] Isomaltulose has been found to be non-mutagenic and did not induce embryotoxic or teratogenic effects in rats.[1] Due to its complete hydrolysis in the small intestine, even high levels of isomaltulose are well-tolerated in animals.[1]

Conclusion

The formulation of isomaltulose hydrate for oral administration in rodents is a straightforward process involving the preparation of an aqueous solution. Adherence to proper oral gavage techniques is critical for animal welfare and the accuracy of experimental results. The information and protocols provided in this document offer a comprehensive guide for researchers utilizing isomaltulose hydrate in their studies.

References

• 1. Isomaltulose (Palatinose): a review of biological and toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Studies on absorption and metabolism of palatinose (isomaltulose) in rats | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 5. Studies on absorption and metabolism of palatinose (isomaltulose) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. chemsynlab.com [chemsynlab.com]
• 8. researchgate.net [researchgate.net]
• 9. research-support.uq.edu.au [research-support.uq.edu.au]
• 10. research.fsu.edu [research.fsu.edu]
• 11. research.fsu.edu [research.fsu.edu]
• 12. research.sdsu.edu [research.sdsu.edu]
• 13. ouv.vt.edu [ouv.vt.edu]
• 14. 13-Week oral toxicity study with isomaltulose (Palatinose) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomaltulose Hydrate in Sports Nutrition: Application Notes and Protocols for Researchers

For Immediate Distribution

Application Note: AP-SN-2025-01

Subject: Utilization of Isomaltulose Hydrate in Sports Nutrition Research for Enhanced Metabolic Efficiency and Performance

Introduction

Isomaltulose, a disaccharide carbohydrate composed of glucose and fructose, is gaining significant attention in sports nutrition research due to its unique physiological properties. As a slow-release carbohydrate, it offers a more sustained energy supply compared to traditional sugars like sucrose or maltodextrin. This characteristic leads to a lower and more stable blood glucose response, which in turn influences substrate utilization during exercise, favoring fat oxidation and potentially sparing glycogen stores.[1][2][3] These attributes make isomaltulose a compelling ingredient for sports nutrition products aimed at endurance athletes and individuals seeking to optimize metabolic function during physical activity. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals investigating the efficacy of isomaltulose hydrate in sports nutrition.

Key Applications in Sports Nutrition Research

• Sustained Energy and Glycemic Control: Isomaltulose provides a prolonged and balanced energy supply, which can help in maintaining stable blood sugar levels during endurance activities.[1][4]

• Enhanced Fat Oxidation: The lower insulinemic response to isomaltulose ingestion can promote a greater reliance on fat as an energy source during exercise, potentially sparing muscle glycogen.[2][4][5]

• Improved Hydration Status: When included in carbohydrate-electrolyte beverages, isomaltulose has been shown to support hydration and fluid retention, which is crucial for performance and recovery, especially in hot environments.[6][7][8]

• Potential for Improved Performance: By optimizing fuel utilization and maintaining stable energy levels, isomaltulose may contribute to enhanced endurance performance.[4][9]

Quantitative Data Summary

The following tables summarize key quantitative findings from studies investigating the effects of isomaltulose hydrate in comparison to other carbohydrates in a sports nutrition context.

Table 1: Metabolic Responses to Pre-Exercise Isomaltulose Ingestion

Parameter	Isomaltulose	Comparator (e.g., Maltodextrin, Glucose)	Study
Fat Oxidation Rate	Higher	Lower	König et al. (2016)[4]
Carbohydrate Oxidation Rate	Lower	Higher	König et al. (2016)[4]
Blood Glucose Fluctuation	Lower	Higher	Notbohm et al. (2021)[1][2][10]
Baseline Insulin Concentration	Lower (-40.3% vs. Maltodextrin)	Higher	Notbohm et al. (2021)[10]
Baseline GIP Concentration	Lower (-69.1% vs. Maltodextrin)	Higher	Notbohm et al. (2021)[10]

Table 2: Endurance Performance Following Pre-Exercise Isomaltulose Ingestion

Parameter	Isomaltulose	Comparator (Maltodextrin)	Study
Time Trial Finishing Time	-2.7% (Faster)	Baseline	König et al. (2016)[4]
Power Output (Final 5 min)	+4.6% (Higher)	Baseline	König et al. (2016)[4]
Time to Exhaustion (TTE)	No significant difference	No significant difference	Notbohm et al. (2021)[2][10]
Mean Power Output	No significant difference	No significant difference	Otagaki et al. (2019)[11]

Table 3: Post-Exercise Hydration with Isomaltulose Beverages

Parameter	Isomaltulose (6.5%)	Comparator (Sucrose 6.5%)	Study
Net Fluid Volume Retention	Greater	Lower	Amano et al. (2021)[6]
Change in Plasma Volume (ΔPV) at 120 min	Greater	Lower	Amano et al. (2019)[7]
Urine Output	Reduced	Higher	Amano et al. (2019)[7]
Beverage Hydration Index (BHI)	1.53 ± 0.44	1.20 ± 0.29	Amano et al. (2022)[12]

Experimental Protocols

Protocol for Assessing Metabolic Responses and Performance

This protocol is based on the methodology of König et al. (2016).[4]

4.1.1 Objective: To compare the effects of pre-exercise ingestion of isomaltulose versus a high-glycemic carbohydrate (e.g., maltodextrin) on substrate utilization and cycling time trial performance.

4.1.2 Materials:

• Isomaltulose hydrate powder

• Maltodextrin powder (as comparator)

• Cycle ergometer

• Metabolic cart for indirect calorimetry

• Blood glucose monitoring device

• Blood lactate analyzer

• Centrifuge and tubes for blood sample processing

• Assay kits for insulin and GIP analysis

4.1.3 Procedure:

• Participant Recruitment: Recruit trained male athletes.

• Preliminary Testing: Determine maximal oxygen uptake (VO₂max) for each participant.

• Experimental Trials (Crossover Design):

  • Each participant will complete two experimental trials, one with isomaltulose and one with maltodextrin, in a randomized order.

  • Beverage Preparation: Prepare a beverage containing 75g of either isomaltulose or maltodextrin.

  • Pre-exercise: Participants ingest the assigned beverage 45 minutes before the start of the exercise protocol.

  • Exercise Protocol:

    • 90 minutes of cycling at 60% of their individual VO₂max.

    • Immediately followed by a time trial (e.g., a predetermined distance or time).

  • Data Collection:

    • Measure substrate oxidation (fat and carbohydrate) rates using indirect calorimetry throughout the 90-minute cycling period.

    • Collect blood samples at baseline, pre-exercise, and at regular intervals during exercise to measure glucose, lactate, insulin, and GIP concentrations.

    • Record time to complete the time trial and power output.

4.1.4 Data Analysis:

• Compare the average fat and carbohydrate oxidation rates between the two conditions.

• Analyze the area under the curve for blood glucose, insulin, and GIP responses.

• Compare the time trial performance and power output between the isomaltulose and maltodextrin trials.

Protocol for Assessing Post-Exercise Hydration

This protocol is adapted from the methodologies of Amano et al. (2019, 2021).[6][7]

4.2.1 Objective: To evaluate the efficacy of an isomaltulose-based beverage on rehydration status following exercise-induced dehydration.

4.2.2 Materials:

• Isomaltulose hydrate powder

• Sucrose powder (as comparator)

• Electrolytes (e.g., sodium chloride, potassium chloride)

• Environmental chamber to control temperature and humidity

• Cycle ergometer or treadmill

• Body weight scale

• Urine collection containers

• Blood collection and analysis equipment for plasma volume determination

4.2.3 Procedure:

• Participant Recruitment: Recruit healthy, physically active individuals.

• Dehydration Protocol:

  • Participants perform intermittent exercise in a hot environment (e.g., 35°C, 40% relative humidity) until a 2% loss in body mass is achieved.

• Rehydration Period:

  • Following the dehydration protocol, participants enter a 2-3 hour recovery period.

  • Within the first 30 minutes of recovery, participants ingest a beverage volume equal to their body mass loss.

  • Beverage Preparation (in a crossover design):

    • Isomaltulose beverage (e.g., 6.5% isomaltulose with electrolytes).

    • Sucrose beverage (e.g., 6.5% sucrose with electrolytes).

    • Water (as a control).

• Data Collection:

  • Measure body mass before and after the dehydration protocol, and throughout the recovery period.

  • Collect all urine produced during the recovery period to determine urine volume.

  • Collect blood samples at baseline and at regular intervals during recovery to measure changes in plasma volume.

4.2.4 Data Analysis:

• Calculate net fluid balance by subtracting urine output from the volume of fluid ingested.

• Determine the change in plasma volume from baseline for each condition.

• Compare net fluid balance and plasma volume changes between the different beverage conditions.

Visualizations: Signaling Pathways and Workflows

Hormonal Signaling in Response to Isomaltulose Ingestion

Caption: Hormonal response to isomaltulose ingestion.

Experimental Workflow for Performance and Metabolic Assessment

Caption: Workflow for performance and metabolic studies.

Conclusion

Isomaltulose hydrate presents a promising avenue for research and development in sports nutrition. Its slow-release properties and subsequent metabolic effects offer a unique mechanism for optimizing fuel utilization, maintaining stable energy levels, and supporting hydration during exercise. The provided application notes and protocols serve as a foundation for researchers to design and execute robust studies to further elucidate the benefits of isomaltulose for athletic performance and metabolic health.

Disclaimer: These protocols are intended as a guide and may require optimization based on specific research questions and available resources. All research involving human subjects should be conducted in accordance with institutional review board guidelines and ethical principles.

References

• 1. Isomaltulose shows some blood sugar benefits but no performance boost in running trial [nutraingredients.com]
• 2. Metabolic, hormonal and performance effects of isomaltulose ingestion before prolonged aerobic exercise: a double-blind, randomised, cross-over trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pre-exercise isomaltulose intake affects carbohydrate oxidation reduction during endurance exercise and maximal power output in the subsequent Wingate test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Substrate Utilization and Cycling Performance Following Palatinose™ Ingestion: A Randomized, Double-Blind, Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.humankinetics.com [journals.humankinetics.com]
• 6. Comparisons of isomaltulose, sucrose, and mixture of glucose and fructose ingestions on postexercise hydration state in young men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of isomaltulose ingestion on postexercise hydration state and heat loss responses in young men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydration with isomaltulose – Isomaltulose [isomaltulose.org]
• 9. researchgate.net [researchgate.net]
• 10. Metabolic, hormonal and performance effects of isomaltulose ingestion before prolonged aerobic exercise: a double-blind, randomised, cross-over trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The effects of isomaltulose ingestion on gastric parameters and cycling performance in young men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of hydration efficacy of carbohydrate-electrolytes beverages consisting of isomaltulose and sucrose in healthy young adults: A randomized crossover trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of Isomaltulose Hydrate on Dental Caries Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dental caries remains a significant global health issue, driven primarily by the fermentation of dietary sugars by oral bacteria, leading to acid production and subsequent demineralization of tooth enamel. Isomaltulose, a structural isomer of sucrose, has emerged as a promising alternative sweetener due to its non-cariogenic properties. Unlike sucrose, isomaltulose is not readily metabolized by most oral bacteria, thereby preventing the sharp drop in plaque pH associated with enamel demineralization.[1] This document provides detailed protocols and quantitative data from key studies investigating the effects of isomaltulose on various dental caries models, offering a valuable resource for researchers in oral health and product development.

Data Presentation

The following tables summarize quantitative data from in vivo and in situ studies on the effects of isomaltulose on dental caries and plaque pH.

Table 1: Effect of Isomaltulose on Dental Caries Development in a Rat Model

This table presents data from an in vivo study comparing the cariogenicity of diets containing isomaltulose, sucrose, or a mixture of both in rats infected with Streptococcus mutans. The data clearly demonstrates the significantly lower incidence of dental caries in the isomaltulose-fed group compared to the sucrose-fed group.[2]

Dietary Group	Duration of Experiment	Mean Number of Carious Lesions (Bucco-lingual)	Mean Number of Carious Lesions (Proximal)	Mean Number of Carious Lesions (Sulcal)
56% Isomaltulose	8 weeks	0	0	Present (number not specified)
14 weeks	0	0	Present (number not specified)
56% Sucrose	8 weeks	High	High	High
14 weeks	High	High	High
17.5% Isomaltulose + 38.5% Sucrose	8 weeks	Significantly fewer than sucrose group (p < 0.01)	-	-
14 weeks	Significantly fewer than sucrose group (p < 0.01)	Significantly fewer than sucrose group (p < 0.01)	-

Data adapted from Sasaki et al., 1985.[2]

Table 2: In Situ Plaque pH Changes After Rinsing with Isomaltulose and Glucose Solutions

This table summarizes the results of a study that measured in vivo plaque pH changes in human subjects before and after a six-week period of frequent rinsing with an isomaltulose solution. The data shows that while there was a slight adaptation of the plaque microbiota to ferment isomaltulose, the resulting pH drop was significantly less pronounced than that caused by glucose, and the pH did not fall below the critical point for enamel demineralization (pH 5.7).[3][4]

Rinse Solution (15% w/v)	Time Point	Mean Minimum Plaque pH
Isomaltulose	Before Rinsing Period	> 6.2
After Rinsing Period	~5.7 units lower than before, but not below 6.2
Glucose	Before Rinsing Period	Significantly lower than Isomaltulose
After Rinsing Period	Significantly lower than Isomaltulose

Data adapted from Topitsoglou et al., 1984.[3][4]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of isomaltulose's effects on dental caries.

Protocol 1: In Vivo Animal Model for Assessing Cariogenicity

This protocol is based on the methodology described by Sasaki et al. (1985) to evaluate the cariogenicity of isomaltulose in a rat model.[2]

1. Animal Model and Husbandry:

• Use specific-pathogen-free Wistar rats.
• House the animals in a controlled environment with regulated temperature, humidity, and light-dark cycles.
• Provide ad libitum access to water and the specified experimental diets.

2. Infection with Cariogenic Bacteria:

• At the beginning of the study, infect the rats with a pure culture of Streptococcus mutans (e.g., strain E-49).
• Administer the bacterial culture orally via a swab or in drinking water for a defined period to establish colonization.

3. Experimental Diets:

• Formulate powdered diets with a high carbohydrate content (e.g., 56%).
• Create at least three dietary groups:
• Control Group: 56% sucrose diet.
• Isomaltulose Group: 56% isomaltulose diet.
• Mixture Group: A combination of isomaltulose and sucrose (e.g., 17.5% isomaltulose and 38.5% sucrose).

4. Experimental Period:

• Divide the animals from each dietary group into two subgroups for different experimental durations (e.g., 8 weeks and 14 weeks) to assess caries progression over time.

5. Caries Scoring:

• At the end of the experimental periods, sacrifice the animals.
• Remove the mandibles and maxillae and prepare the teeth for caries evaluation. This may involve sectioning the molars.
• Score the carious lesions on different tooth surfaces (bucco-lingual, proximal, and sulcal) using a standardized scoring system under a microscope.

6. Statistical Analysis:

• Analyze the caries scores using appropriate statistical tests (e.g., ANOVA, t-tests) to compare the different dietary groups. A p-value of less than 0.05 is typically considered statistically significant.

Protocol 2: In Situ Plaque pH Measurement

This protocol is based on the methodology for in situ plaque pH studies to assess the acidogenic potential of carbohydrates.[3][4]

1. Subject Selection:

• Recruit healthy adult volunteers with good oral hygiene and a sufficient number of teeth.
• Ensure subjects abstain from brushing their teeth for a specified period (e.g., 48 hours) before each test to allow for plaque accumulation.

2. Experimental Solutions:

• Prepare test solutions of the carbohydrates to be evaluated (e.g., 15% w/v isomaltulose and 15% w/v glucose as a control).
• Also, have a deionized water rinse as a baseline control.

3. Plaque pH Measurement:

• Measure the baseline plaque pH from at least four different sites in the mouth using a calibrated microelectrode.
• Instruct the subjects to rinse their mouths with a specific volume (e.g., 10 mL) of the test solution for a set duration (e.g., 1 minute).
• Measure the plaque pH at regular intervals (e.g., 2, 5, 10, 20, 30, and 60 minutes) after rinsing.

4. Long-Term Adaptation Study (Optional):

• To study the adaptation of the oral microbiota, subjects can be instructed to rinse with the test carbohydrate solution (e.g., 15% isomaltulose) multiple times a day (e.g., 6 times) for an extended period (e.g., 6 weeks).
• Repeat the plaque pH measurements at the end of this period to assess any changes in the acidogenic response.

5. Data Analysis:

• For each subject and each test solution, calculate the minimum pH reached and the maximum pH drop from baseline.
• Use statistical analysis to compare the pH curves and key parameters between the different test solutions.

Protocol 3: In Vitro Microbial Caries Model

This protocol describes a general methodology for an in vitro microbial caries model, which can be adapted to study the effects of isomaltulose.

1. Preparation of Enamel/Dentin Slabs:

• Obtain sound human or bovine teeth and prepare standardized enamel or dentin slabs of a specific size.
• Embed the slabs in resin blocks, leaving a defined surface area exposed.
• Measure the baseline surface microhardness of the exposed surface.

2. Biofilm Formation:

• Sterilize the prepared slabs.
• Incubate the slabs in a culture of Streptococcus mutans in a suitable growth medium (e.g., Brain Heart Infusion broth) to allow for biofilm formation. This is typically done in a multi-well plate or a continuous flow artificial mouth system.

3. Experimental Treatments:

• Expose the biofilms to different carbohydrate solutions at regular intervals to simulate meal times. The treatment groups could include:
• Positive Control: Sucrose solution (e.g., 10%).
• Test Group: Isomaltulose solution (e.g., 10%).
• Negative Control: Saline solution.
• The exposure can be for a short duration (e.g., 5 minutes) several times a day.

4. Demineralization/Remineralization Cycling:

• Between carbohydrate exposures, immerse the slabs in an artificial saliva solution to simulate the remineralization periods in the oral cavity.

5. Assessment of Demineralization:

• After a set experimental period (e.g., 7-14 days), remove the biofilms from the slabs.
• Measure the final surface microhardness and calculate the percentage of surface hardness loss.
• For more detailed analysis, perform transverse microradiography (TMR) to determine the lesion depth and mineral loss.

6. Biofilm Analysis (Optional):

• The biofilm can be harvested and analyzed for bacterial viability (colony-forming units), biomass, and extracellular polysaccharide (EPS) production.

Visualizations

The following diagrams illustrate key experimental workflows and the mechanism of action of isomaltulose.

Caption: In Vivo Animal Model Workflow for Caries Assessment.

Caption: In Vitro Microbial Caries Model Experimental Workflow.

References

• 1. Non-cariogenicity of the disaccharide palatinose in experimental dental caries of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cariogenicity of isomaltulose (palatinose), sucrose and mixture of these sugars in rats infected with Streptococcus mutans E-49 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. Effect of frequent rinses with isomaltulose (Palatinose) solution on acid production in human dental plaque - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of Short-Chain Fatty Acids Following In Vitro Fermentation of Isomaltulose Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Short-chain fatty acids (SCFAs), primarily acetate, propionate, and butyrate, are key metabolites produced by the gut microbiota through the fermentation of non-digestible carbohydrates.[1][2] These molecules play a crucial role in maintaining gut homeostasis, serving as an energy source for colonocytes, and influencing systemic metabolic and immune processes.[2][3] Isomaltulose, a structural isomer of sucrose, is a slow-release carbohydrate that is partially fermented in the colon, suggesting its potential as a prebiotic to modulate the gut microbiota and its metabolic output.[4][5] In vitro studies have indicated that isomaltulose exhibits prebiotic activity, stimulating the growth of beneficial bacteria and the production of SCFAs.[4][5] This application note provides a detailed protocol for the in vitro fermentation of isomaltulose hydrate using human fecal inocula and the subsequent quantitative analysis of SCFA production.

Data Presentation

The following table summarizes representative quantitative data on SCFA concentrations following the in vitro fermentation of isomaltulose hydrate compared to a negative control (no substrate) and a positive control (inulin, a well-known prebiotic). Data is expressed in mmol/L after 24 hours of fermentation.

Substrate	Acetate (mmol/L)	Propionate (mmol/L)	Butyrate (mmol/L)	Total SCFAs (mmol/L)
Negative Control	15.2 ± 1.8	5.1 ± 0.6	4.5 ± 0.5	24.8 ± 2.9
Isomaltulose Hydrate	45.7 ± 4.2	18.3 ± 2.1	20.1 ± 2.5	84.1 ± 8.8
Inulin (Positive Control)	50.1 ± 5.5	22.5 ± 2.8	25.3 ± 3.1	97.9 ± 11.4

Values are presented as mean ± standard deviation.

Experimental Protocols

In Vitro Fermentation of Isomaltulose Hydrate

This protocol describes a batch fermentation system to simulate the conditions of the human colon.

Materials:

• Fresh human fecal samples from healthy donors

• Anaerobic phosphate-buffered saline (PBS)

• Basal fermentation medium (see composition below)

• Isomaltulose hydrate

• Inulin (positive control)

• Anaerobic chamber or workstation

• Sterile fermentation vessels (e.g., serum bottles)

• Shaking incubator

Basal Fermentation Medium Composition (per liter):

• Peptone water: 2 g

• Yeast extract: 2 g

• NaCl: 0.1 g

• K2HPO4: 0.04 g

• KH2PO4: 0.04 g

• MgSO4·7H2O: 0.01 g

• CaCl2·6H2O: 0.01 g

• NaHCO3: 2 g

• Tween 80: 2 ml

• Hemin solution (5 g/L): 1 ml

• Vitamin K1: 10 µl

• Cysteine-HCl: 0.5 g

• Resazurin (0.1% w/v): 1 ml

Procedure:

• Fecal Slurry Preparation: Within an anaerobic chamber, homogenize fresh fecal samples (10% w/v) in anaerobic PBS.

• Fermentation Setup:

  • Dispense 9 ml of basal fermentation medium into sterile fermentation vessels.

  • Add 1 g of the test substrate (isomaltulose hydrate or inulin) to the respective vessels. A no-substrate vessel serves as the negative control.

  • Seal the vessels with butyl rubber stoppers and aluminum crimps.

  • Autoclave the vessels at 121°C for 15 minutes and allow them to cool to room temperature inside the anaerobic chamber.

• Inoculation: Inoculate each vessel with 1 ml of the prepared fecal slurry.

• Incubation: Incubate the vessels at 37°C in a shaking incubator for 24 hours.

• Sample Collection: At the end of the incubation period, collect fermentation samples for SCFA analysis. Centrifuge the samples at 10,000 x g for 10 minutes to pellet the bacterial cells and debris. Transfer the supernatant to a clean tube for analysis.

Quantification of Short-Chain Fatty Acids by Gas Chromatography (GC)

This protocol outlines the analysis of SCFAs using a gas chromatograph with a flame ionization detector (GC-FID).

Materials:

• Fermentation supernatant

• Metaphosphoric acid

• Diethyl ether

• Internal standard solution (e.g., 2-ethylbutyric acid in diethyl ether)

• SCFA standard mix (acetate, propionate, butyrate)

• Gas chromatograph with FID and a suitable column (e.g., DB-FFAP)

Procedure:

• Sample Preparation (Acidification and Extraction):

  • To 1 ml of fermentation supernatant, add 200 µl of metaphosphoric acid. This step acidifies the sample to protonate the SCFAs.

  • Add 1 ml of diethyl ether containing the internal standard.

  • Vortex vigorously for 1 minute to extract the SCFAs into the ether layer.

  • Centrifuge at 3,000 x g for 10 minutes to separate the phases.

  • Carefully transfer the top ether layer to a GC vial.

• GC Analysis:

  • Inject 1 µl of the extracted sample into the GC-FID.

  • Use a suitable temperature program for the column to achieve good separation of the SCFAs.

  • The FID will detect the eluted SCFAs, and the resulting peak areas will be proportional to their concentrations.

• Quantification:

  • Prepare a calibration curve using the SCFA standard mix at various concentrations.

  • Process the standards in the same way as the samples, including the addition of the internal standard.

  • Plot the ratio of the SCFA peak area to the internal standard peak area against the known concentrations of the standards to generate a calibration curve.

  • Calculate the concentration of each SCFA in the fermentation samples by comparing their peak area ratios to the calibration curve.

Visualizations

Caption: Experimental workflow for in vitro fermentation and SCFA analysis.

Caption: Isomaltulose fermentation pathway and SCFA effects.

References

• 1. A Combination of Acetate, Propionate, and Butyrate Increases Glucose Uptake in C2C12 Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Formation of short chain fatty acids by the gut microbiota and their impact on human metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of Short-Chain Fatty Acids - PANOMIX [en.panomix.com]
• 4. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Enzymatic Synthesis of Isomaltulose

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the enzymatic synthesis of isomaltulose for higher yields.

Troubleshooting Guide

This guide addresses common issues encountered during isomaltulose synthesis in a question-and-answer format.

Issue 1: Low Isomaltulose Yield

• Question: My isomaltulose yield is significantly lower than expected. What are the potential causes and how can I improve it?

• Answer: Low isomaltulose yield can stem from several factors. Here's a systematic approach to troubleshoot this issue:

  • Suboptimal Reaction Conditions: The activity of sucrose isomerase is highly dependent on pH and temperature.

    • pH: Most sucrose isomerases exhibit optimal activity in a pH range of 5.0 to 7.5. For instance, the optimal pH for immobilized sucrose isomerase from Corynebacterium glutamicum is 6.0[1][2], while for the enzyme from Raoultella terrigena and immobilized SIase used with beet molasses, it is 5.5[3][4]. Verify that the pH of your reaction mixture is within the optimal range for your specific enzyme.

    • Temperature: The optimal temperature for isomaltulose production is generally between 30°C and 50°C[1][3]. For example, a sucrose isomerase from Raoultella terrigena has an optimal temperature of 40°C[3]. Temperatures exceeding 50°C can lead to a rapid decrease in enzyme activity and may increase the formation of unwanted byproducts[3].

  • Inadequate Enzyme Dosage: The amount of enzyme used directly impacts the reaction rate and overall yield.

    • Increase the enzyme dosage incrementally to find the optimal concentration. For one particular process, increasing the enzyme dosage from 10 to 25 U/g of sucrose enhanced isomaltulose production, which then plateaued at higher concentrations[3].

  • Substrate and Product Inhibition: High concentrations of the substrate (sucrose) or the product (isomaltulose), as well as byproducts like glucose and fructose, can inhibit enzyme activity[3][5].

    • If you suspect substrate inhibition at very high sucrose concentrations, consider a fed-batch approach to maintain an optimal sucrose concentration.

    • The accumulation of glucose and fructose can competitively inhibit the enzyme[5]. If significant amounts of these monosaccharides are being formed, purification of the product may be necessary for subsequent batches, or consider using an enzyme with lower hydrolytic activity.

  • Presence of Inhibitors: Certain metal ions can inhibit sucrose isomerase activity.

    • Ions such as Ca²⁺, Ba²⁺, Cu²⁺, and Zn²⁺ have been shown to inhibit the enzyme[4][6][7]. If you are using feedstocks like beet molasses, which are rich in these ions, a pretreatment step to remove them may be necessary to improve yield[4][6].

Issue 2: High Levels of Byproducts (Glucose, Fructose, Trehalulose)

• Question: My final product contains a high concentration of monosaccharides (glucose and fructose) and/or trehalulose. How can I minimize their formation?

• Answer: The formation of byproducts is a common challenge in isomaltulose synthesis. Here’s how to address it:

  • Enzyme Specificity: Sucrose isomerase naturally possesses some hydrolytic activity, leading to the formation of glucose and fructose[3][8]. The ratio of isomerization to hydrolysis can vary between enzymes from different microbial sources.

    • Consider screening sucrose isomerases from different microorganisms to find one with a higher isomerization-to-hydrolysis ratio. For example, the enzyme from Raoultella terrigena was found to produce less than 2% monosaccharides after a 6-hour reaction[3].

  • Reaction Time: Prolonged reaction times can sometimes lead to increased hydrolysis.

    • Optimize the reaction time to stop the conversion once the maximum isomaltulose concentration is reached and before significant byproduct accumulation occurs. In one study, the conversion rate of isomaltulose increased significantly within the first 6 hours and then remained stable[3].

  • Temperature Control: Higher temperatures can sometimes favor the hydrolytic side reaction.

    • Ensure the reaction is carried out at the optimal temperature for isomaltulose formation, avoiding excessively high temperatures[3].

  • Strain Engineering: For whole-cell catalysis, metabolic engineering of the host strain can be employed to reduce the formation of unwanted byproducts. For instance, engineered Yarrowia lipolytica has been used to convert monosaccharide byproducts into intracellular lipids, thereby purifying the isomaltulose in the broth[9].

Issue 3: Poor Performance of Immobilized Enzyme/Cells

• Question: I am using an immobilized enzyme, but the activity and reusability are poor. What could be the problem?

• Answer: Issues with immobilized systems can be related to the immobilization method, the carrier material, or the reaction environment.

  • Immobilization Support and Method: The choice of support material and immobilization technique is crucial.

    • Calcium alginate is a commonly used and effective material for cell immobilization, demonstrating high enzyme activity and yield[5]. The concentration of sodium alginate and calcium chloride used in the preparation of the beads is critical for mechanical strength and conversion rate[1][2]. For example, optimal conditions were found to be 2.5% sodium alginate and 8.0% CaCl₂ in one study[1][2].

    • Other immobilization strategies like covalent bonding or entrapment in other polymers can also be explored to enhance stability and reduce enzyme leakage[10].

  • Mass Transfer Limitations: The immobilization matrix can sometimes create diffusion barriers for the substrate and product, leading to lower apparent activity.

    • Optimize the bead size and porosity of the support material. Smaller beads generally offer a larger surface area and reduced diffusion limitations.

    • Ensure adequate mixing during the reaction to facilitate mass transfer.

  • Enzyme Leaching: The enzyme might be leaching from the support material during repeated use.

    • If you suspect leaching, consider using a different immobilization technique that provides a stronger attachment of the enzyme to the support, such as covalent bonding or using cross-linking agents like glutaraldehyde[10][11].

  • Mechanical Instability: The support material may not be mechanically robust enough for the reaction conditions (e.g., high stirring rates).

    • Select a carrier with proven mechanical stability or modify the immobilization protocol to enhance it. For instance, the addition of gelatin and transglutaminase can improve the texture and reduce cell leakage from alginate beads[10][11].

Frequently Asked Questions (FAQs)

1. What is the typical conversion rate of sucrose to isomaltulose?

• The conversion rate can be very high, often exceeding 80% and in some optimized processes, reaching over 90%. For example, a maximum yield of isomaltulose reached 453.0 g/L with a conversion rate of 90.6% (w/w) using immobilized C. glutamicum cells[1]. Another study using immobilized SIase on pretreated beet molasses achieved a sucrose conversion rate of 97.5%[6].

2. What are the main byproducts of the enzymatic synthesis of isomaltulose?

• The primary byproducts are trehalulose, glucose, and fructose[5][8]. The relative amounts of these byproducts depend on the specific sucrose isomerase used and the reaction conditions.

3. Is it better to use a free enzyme, immobilized enzyme, or whole cells?

• Each approach has its advantages and disadvantages:

  • Free Enzyme: Offers high initial activity as there are no mass transfer limitations. However, the enzyme is difficult to recover and reuse, which increases costs[10].

  • Immobilized Enzyme: Allows for easy separation from the product, reusability, and often enhanced stability (pH and thermal)[10]. This can significantly reduce production costs. However, the immobilization process can reduce the enzyme's specific activity and introduce mass transfer limitations[10].

  • Immobilized Whole Cells: This method avoids the costly and time-consuming steps of enzyme extraction and purification[1]. It can be a very cost-effective approach for industrial-scale production. However, potential contamination from cellular components and the presence of side reactions within the cell need to be considered[1].

4. Can I use crude sucrose sources like molasses for isomaltulose production?

• Yes, using low-cost feedstocks like beet or cane molasses is a viable strategy to reduce production costs[5][6]. However, these crude sources often contain impurities and metal ions that can inhibit the enzyme[4][6]. Therefore, a pretreatment step, such as acid treatment followed by centrifugation, is often necessary to remove these inhibitors and improve the final yield[4][6].

5. How can I analyze the products of my reaction?

• High-Performance Liquid Chromatography (HPLC) is the standard method for separating and quantifying sucrose, isomaltulose, trehalulose, glucose, and fructose in the reaction mixture[6][12]. A carbohydrate analysis column and a refractive index detector are typically used for this purpose[8][12].

Data Presentation: Isomaltulose Synthesis under Various Conditions

Table 1: Comparison of Different Biocatalysts for Isomaltulose Production

Biocatalyst	Substrate	Isomaltulose Yield/Concentration	Conversion Rate (%)	Reference
Immobilized Corynebacterium glutamicum RCSI2	500 g/L Sucrose	453.0 g/L	90.6	[1]
Immobilized SIase	800 g/L Pretreated Beet Molasses	446.4 g/L	97.5	[4][6]
Recombinant Raoultella terrigena SIase (Pal-2)	400 g/L Sucrose	-	81.7	[3]
Engineered Yarrowia lipolytica S47	600 g/L Sucrose	572.1 g/L	95.4	[9]
Immobilized Recombinant E. coli SI3	Untreated Cane Molasses	240 g/L	94	[5]

Table 2: Effect of Reaction Parameters on Isomaltulose Production

Enzyme Source/Biocatalyst	Parameter Optimized	Optimal Value	Outcome	Reference
Immobilized C. glutamicum	pH	6.0	Highest relative activity	[1][2]
Immobilized C. glutamicum	Temperature	30°C	Highest relative activity	[1]
Raoultella terrigena Pal-2	Temperature	40°C	Optimal enzyme activity	[3]
Raoultella terrigena Pal-2	pH	5.5	Optimal enzyme activity	[3]
Immobilized SIase	Substrate Conc.	800 g/L Pretreated BM	High isomaltulose production (446.4 g/L)	[4][6]
Raoultella terrigena Pal-2	Enzyme Dosage	25 U/g sucrose	Maximum isomaltulose conversion rate	[3]

Experimental Protocols

1. Standard Sucrose Isomerase Activity Assay

• Objective: To determine the activity of the sucrose isomerase enzyme.

• Methodology:

  • Prepare a reaction mixture containing a known concentration of sucrose (e.g., 525-584 mM) in a suitable buffer (e.g., 50 mM citric acid-Na₂HPO₄ buffer, pH 6.0)[1].

  • Add a specific volume of the enzyme solution (e.g., 100 µL of purified enzyme to 900 µL of substrate solution) to initiate the reaction[1].

  • Incubate the mixture at the optimal temperature (e.g., 30°C) for a defined period (e.g., 10 minutes)[1].

  • Stop the reaction by heat inactivation, for example, by boiling at 100°C for 5 minutes[1].

  • Analyze the concentration of isomaltulose formed using HPLC.

  • One unit (U) of enzyme activity is typically defined as the amount of enzyme required to produce 1 µmol of isomaltulose per minute under the specified conditions[1].

2. Immobilization of Cells in Calcium Alginate

• Objective: To entrap microbial cells expressing sucrose isomerase in calcium alginate beads for use as a reusable biocatalyst.

• Methodology:

  • Harvest the microbial cells from the culture broth by centrifugation.

  • Prepare a sterile sodium alginate solution (e.g., 2.5% w/v in distilled water).

  • Resuspend the cell pellet in the sodium alginate solution to achieve a desired cell concentration.

  • Extrude the cell-alginate slurry dropwise into a gently stirring, cold, sterile calcium chloride solution (e.g., 8.0% w/v) using a syringe or a peristaltic pump[1][2].

  • Allow the beads to harden in the CaCl₂ solution for a specified time (e.g., 1-2 hours) at a low temperature (e.g., 4°C).

  • Wash the resulting immobilized cell beads with sterile distilled water to remove excess calcium chloride and unentrapped cells.

  • The beads are now ready for use in the bioconversion reaction.

3. Isomaltulose Production in a Batch Reactor

• Objective: To produce isomaltulose from sucrose using a free or immobilized biocatalyst.

• Methodology:

  • Prepare a high-concentration sucrose solution (e.g., 500 g/L) in a suitable buffer (e.g., pH 6.0) in a bioreactor.

  • Bring the substrate solution to the optimal reaction temperature (e.g., 40°C).

  • Add the biocatalyst (free enzyme, immobilized enzyme, or immobilized cells) to the reactor at a predetermined dosage (e.g., 15 U/g of substrate)[6].

  • Maintain the temperature and pH throughout the reaction. Gentle agitation should be applied to ensure a homogenous mixture.

  • Take samples periodically to monitor the concentrations of sucrose, isomaltulose, and byproducts using HPLC.

  • Stop the reaction when the sucrose conversion reaches the desired level.

  • If using an immobilized biocatalyst, separate it from the reaction mixture by filtration or decantation for reuse.

  • The resulting isomaltulose solution can then be subjected to downstream processing, such as purification and crystallization[13][14].

Visualizations

Caption: Enzymatic conversion of sucrose into isomaltulose and byproducts.

Caption: General workflow for optimizing isomaltulose synthesis.

Caption: Troubleshooting decision tree for low isomaltulose yield.

References

• 1. Frontiers | Sustainable isomaltulose production in Corynebacterium glutamicum by engineering the thermostability of sucrose isomerase coupled with one-step simplified cell immobilization [frontiersin.org]
• 2. Sustainable isomaltulose production in Corynebacterium glutamicum by engineering the thermostability of sucrose isomerase coupled with one-step simplified cell immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Sucrose Isomerase Producing Isomaltulose from Raoultella terrigena [mdpi.com]
• 4. Direct Isomaltulose Synthesis From Beet Molasses by Immobilized Sucrose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Frontiers | Direct Isomaltulose Synthesis From Beet Molasses by Immobilized Sucrose Isomerase [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Isomaltose Production by Modification of the Fructose-Binding Site on the Basis of the Predicted Structure of Sucrose Isomerase from “Protaminobacter rubrum” - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High and efficient isomaltulose production using an engineered Yarrowia lipolytica strain [agris.fao.org]
• 10. mdpi.com [mdpi.com]
• 11. A Critical Review on Immobilized Sucrose Isomerase and Cells for Producing Isomaltulose - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. EP0983374A1 - Process for the production of isomaltulose and other products - Google Patents [patents.google.com]
• 14. CN101575629A - Method for producing isomaltulose without purification step - Google Patents [patents.google.com]

Isomaltulose Hydrate Crystallization: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the crystallization of isomaltulose hydrate.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the isomaltulose hydrate crystallization process in a question-and-answer format.

Issue 1: No Crystal Formation or Very Slow Nucleation

• Question: I have prepared a concentrated isomaltulose solution, but no crystals are forming, or the process is taking an unexpectedly long time. What could be the cause?

• Answer: This issue, known as a long induction time, can be attributed to several factors:

  • Insufficient Supersaturation: The solution may not be concentrated enough for spontaneous nucleation to occur. Isomaltulose solubility is highly dependent on temperature.[1]

  • Presence of Impurities: Common impurities from the enzymatic conversion of sucrose, such as trehalulose, glucose, and fructose, can inhibit nucleation and crystal growth.[2][3][4] Trehalulose, in particular, strongly resists crystallization and can significantly hinder the process.[2]

  • Lack of Nucleation Sites: Spontaneous nucleation requires a higher energy barrier. Without seed crystals or suitable surfaces, crystallization may be delayed.

  Troubleshooting Steps:

  • Increase Supersaturation:

    • Concentrate the solution further by evaporating more solvent. A concentration of 60-70% (w/v) is often recommended before cooling.[5]

    • Implement a controlled cooling profile. A gradual decrease in temperature will increase the supersaturation level.

  • Introduce Seed Crystals: Seeding is a highly effective method to initiate crystallization.[6][7] Add a small amount of fine, high-purity isomaltulose hydrate crystals to the supersaturated solution.

  • Purification: If impurities are suspected, consider purifying the isomaltulose syrup using techniques like chromatography before crystallization.

Issue 2: Formation of Small, Needle-like, or Irregular Crystals

• Question: My crystallization process is yielding very small crystals, or their morphology is undesirable (e.g., needles, agglomerates). How can I obtain larger, more uniform crystals?

• Answer: Crystal size and shape are primarily influenced by the balance between nucleation and crystal growth rates.

  • High Supersaturation: A high degree of supersaturation favors rapid nucleation, leading to the formation of many small crystals rather than the growth of existing ones.[8]

  • Rapid Cooling: Fast cooling rates quickly increase supersaturation, which can also result in small, poorly formed crystals.[9][10][11]

  • Inadequate Agitation: Improper mixing can lead to localized areas of high supersaturation and non-uniform crystal growth.

  • Impurities: Certain impurities can adsorb to specific crystal faces, inhibiting growth on those faces and altering the crystal habit, sometimes leading to elongated or needle-like shapes.[12][13][14]

  Troubleshooting Steps:

  • Control Supersaturation: Maintain a lower level of supersaturation to promote crystal growth over nucleation.[8] This can be achieved by a slower concentration process or a more gradual cooling rate.

  • Optimize Cooling Profile: Employ a slow and controlled cooling ramp. For example, a cooling rate of 1-5°C per hour can be a good starting point.[6][7]

  • Adjust Agitation: Use gentle but consistent agitation to ensure homogeneity of temperature and concentration throughout the crystallizer. This prevents localized high supersaturation and promotes uniform growth.

  • Seeding Strategy: Use a well-defined seeding protocol with a specific amount and size of seed crystals to control the number of initial crystals.

Issue 3: "Oiling Out" or Formation of a Liquid Phase

• Question: Instead of solid crystals, a dense, viscous liquid or "oil" is separating from my solution. What is happening and how can I prevent it?

• Answer: This phenomenon, known as "oiling out," occurs when the solute separates as a liquid phase instead of a solid crystalline phase.[15][16] This is often due to:

  • Very High Supersaturation: The system is so far from equilibrium that it phase-separates into a solute-rich liquid.[15]

  • Low Melting Point of the Solute Hydrate: If the crystallization temperature is close to or above the melting point of the hydrate, it can "melt" out of the solution.

  • High Impurity Levels: Impurities can depress the melting point of the solid phase and promote oiling out.[16][17] The oily phase can also act as a good solvent for impurities, leading to a less pure final product if it solidifies.[15][17][18]

  Troubleshooting Steps:

  • Reduce Supersaturation Rate: Generate supersaturation more slowly by reducing the cooling rate or the rate of anti-solvent addition.[15]

  • Increase Crystallization Temperature: If possible, operate at a temperature where oiling out is less likely to occur, while still maintaining sufficient supersaturation for crystallization.

  • Effective Seeding: Add seed crystals within the metastable zone width (the region of supersaturation where spontaneous nucleation is unlikely, but crystal growth can occur) to encourage crystallization on solid surfaces rather than liquid phase separation.[15][19]

  • Purify the Starting Material: Reducing the concentration of impurities can significantly mitigate the risk of oiling out.[15][19]

Issue 4: Low Crystal Yield

• Question: The final yield of my crystallized isomaltulose hydrate is lower than expected. How can I improve it?

• Answer: Low yield can be a result of several factors throughout the process:

  • Incomplete Crystallization: The final temperature may be too high, leaving a significant amount of isomaltulose dissolved in the mother liquor. Isomaltulose solubility increases with temperature.[1]

  • Suboptimal Concentration: The initial concentration of the solution before cooling might not have been high enough.

  • Losses During Downstream Processing: Significant product loss can occur during filtration, washing, and drying steps.

  • Presence of Solubilizing Impurities: Certain impurities can increase the solubility of isomaltulose in the solvent, thus reducing the final yield.

  Troubleshooting Steps:

  • Optimize Final Temperature: Cool the slurry to a lower final temperature to maximize the precipitation of the product. Refer to solubility data to determine an appropriate endpoint.

  • Ensure Sufficient Initial Concentration: Concentrate the syrup to the higher end of the recommended range (e.g., ~70% w/v) before initiating cooling.[5]

  • Review Downstream Processing:

    • Ensure the filtration method is efficient.

    • When washing the crystals, use a saturated solution of isomaltulose in the wash solvent to prevent dissolution of the product.

    • Optimize drying conditions (e.g., temperature and vacuum) to remove residual solvent without degrading the product.

  • Consider a Second Crystallization Step: The mother liquor can be concentrated further and cooled again to recover more product in a second crystallization step.[20]

Data Presentation

Table 1: Solubility of Isomaltulose in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 g water)
20	~38.4
40	~78.2
60	~133.7

(Data derived from literature sources indicating solubility in w/v, converted for clarity.[1])

Table 2: Typical Process Parameters for Isomaltulose Hydrate Crystallization

Parameter	Recommended Range	Rationale
Initial Concentration	60 - 70% (w/v)	To achieve sufficient supersaturation for crystallization upon cooling.[5]
Seeding Temperature	45 - 55 °C	Introduction of seeds at a moderately supersaturated state to promote growth.
Cooling Rate	1 - 5 °C/hour	Slow cooling favors crystal growth over nucleation, leading to larger crystals.[6][7]
Final Temperature	15 - 25 °C	To maximize yield by reducing the final solubility of isomaltulose.[5]
Agitation Speed	50 - 150 RPM (lab scale)	Gentle agitation ensures homogeneity without causing excessive secondary nucleation or crystal breakage.

Experimental Protocols

Protocol 1: Cooling Crystallization of Isomaltulose Hydrate

• Solution Preparation: Prepare an aqueous solution of isomaltulose. If starting from a reaction mixture, purify it to remove significant amounts of trehalulose, glucose, and fructose.

• Concentration: In a jacketed crystallizer equipped with an agitator and a temperature probe, concentrate the isomaltulose solution under vacuum at a temperature no higher than 65°C to minimize color formation.[5] Continue concentration until a solids content of 65-70% (w/v) is reached.

• Cooling and Seeding: Cool the concentrated syrup to 50°C. Once the temperature is stable, add 0.1-0.5% (w/w) of micronized isomaltulose hydrate seed crystals.

• Crystal Growth: Initiate a slow, linear cooling ramp at a rate of 2-3°C per hour, with continuous gentle agitation (e.g., 100 RPM).

• Maturation: Continue cooling until a final temperature of 20°C is reached. Hold the slurry at this temperature for 2-4 hours under agitation to allow for further crystal growth and equilibration.

• Isolation and Drying: Isolate the crystals by filtration or centrifugation. Wash the crystal cake with a small amount of cold, saturated isomaltulose solution or a solvent in which isomaltulose is sparingly soluble (e.g., ethanol).

• Drying: Dry the crystals under vacuum at a temperature of 40-50°C until a constant weight is achieved. The final product should be isomaltulose monohydrate.[5]

Protocol 2: Characterization of Isomaltulose Hydrate Crystals

• Purity Analysis (HPLC):

  • Prepare a standard solution of high-purity isomaltulose and solutions of expected impurities (sucrose, trehalulose, glucose, fructose).

  • Dissolve a known amount of the crystallized product in deionized water.

  • Analyze the samples using a High-Performance Liquid Chromatography (HPLC) system equipped with a suitable column for carbohydrate analysis (e.g., an amino-based column) and a refractive index (RI) detector.

  • Quantify the purity of isomaltulose and the levels of any impurities by comparing peak areas to the standards.

• Morphology Analysis (Microscopy):

  • Suspend a small sample of the crystals in a non-solvent (e.g., mineral oil).

  • Place a drop of the suspension on a microscope slide and cover with a coverslip.

  • Observe the crystals under a light microscope to assess their size, shape, and degree of agglomeration.

• Hydrate Form Confirmation (Thermal Analysis):

  • Use Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA) to confirm the presence of water of crystallization.

  • For TGA, a weight loss corresponding to one mole of water per mole of isomaltulose is expected upon heating.

Visualizations

Caption: Troubleshooting workflow for common isomaltulose crystallization issues.

Caption: Experimental workflow for isomaltulose hydrate crystallization.

References

• 1. mdpi.com [mdpi.com]
• 2. Trehalulose - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. data.epo.org [data.epo.org]
• 6. US20050163903A1 - Method for preparing crystalline isomaltulose and hydrogenated isomaltulose - Google Patents [patents.google.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. mt.com [mt.com]
• 9. atlantis-press.com [atlantis-press.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. researchgate.net [researchgate.net]
• 14. scribd.com [scribd.com]
• 15. mt.com [mt.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. lutpub.lut.fi [lutpub.lut.fi]
• 19. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 20. DE102012216955A1 - A process comprising a continuous crystallization of isomaltulose - Google Patents [patents.google.com]

Technical Support Center: Isomaltulose Hydrate Stability and Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the prevention of isomaltulose hydrate degradation during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for isomaltulose hydrate during storage?

A1: Isomaltulose hydrate is susceptible to two primary degradation pathways:

• Hydrolysis: The glycosidic bond between the glucose and fructose units can be cleaved in the presence of moisture and an acidic environment, resulting in the formation of glucose and fructose. While isomaltulose is more resistant to acid hydrolysis than sucrose due to its α-1,6-glycosidic linkage, this pathway can still occur under unfavorable conditions.[1]

• Maillard Reaction: As a reducing sugar, isomaltulose can react with amino acids, peptides, or proteins (if present in a formulation) in a non-enzymatic browning reaction. This is accelerated by heat and alkaline pH and can lead to discoloration (browning), changes in taste, and the formation of complex degradation products.

Q2: What are the optimal storage conditions for isomaltulose hydrate to minimize degradation?

A2: To ensure the long-term stability of isomaltulose hydrate, it is recommended to store it in a cool, dry place. Specifically, storage at a controlled room temperature between 15°C and 25°C and a relative humidity (RH) of less than 60% is advisable. It should be stored in well-sealed containers to protect it from moisture and light.

Q3: How does pH influence the stability of isomaltulose hydrate in aqueous solutions?

A3: Isomaltulose hydrate exhibits greater stability in acidic conditions compared to sucrose. However, at very low pH (highly acidic) or alkaline pH, degradation can be accelerated. Alkaline conditions particularly favor the Maillard reaction if amino compounds are present. For optimal stability in solution, maintaining a neutral to slightly acidic pH is recommended.

Q4: Can isomaltulose hydrate interact with common pharmaceutical excipients?

A4: Yes, as a reducing sugar, isomaltulose hydrate has the potential to interact with excipients containing primary or secondary amine groups, leading to the Maillard reaction. It is crucial to conduct compatibility studies with all planned excipients, especially those with amine functionalities (e.g., certain amino acids, polymers with amine groups).

Q5: What are the visible signs of isomaltulose hydrate degradation?

A5: The most common visible sign of degradation, particularly through the Maillard reaction, is a change in color, typically a yellowing or browning of the powder. Other indicators can include caking or clumping due to moisture absorption, and in some cases, the development of a caramel-like odor.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Discoloration (Yellowing/Browning) of Powder	Maillard reaction due to high temperature or interaction with amine-containing substances.	Store at recommended cool temperatures. If in a formulation, investigate potential interactions with other components. Consider using antioxidants.
Caking or Clumping	High humidity leading to moisture absorption.	Store in a desiccator or a controlled low-humidity environment. Ensure containers are tightly sealed.
Change in Assay/Purity	Hydrolysis or Maillard reaction.	Review storage conditions (temperature, humidity). For solutions, check and adjust pH. Conduct forced degradation studies to identify specific stressors.
Unexpected Peaks in HPLC Analysis	Formation of degradation products (e.g., glucose, fructose, Maillard reaction intermediates).	Use a validated, stability-indicating HPLC method to identify and quantify degradation products. Compare with chromatograms of stressed samples.

Quantitative Data on Isomaltulose Hydrate Stability

The following tables provide illustrative data on the stability of isomaltulose hydrate under accelerated storage conditions. This data is representative of the expected behavior of a reducing sugar and should be used as a guideline for designing your own stability studies.

Table 1: Illustrative Degradation of Isomaltulose Hydrate Under Accelerated Temperature and Humidity Conditions

Storage Condition	Time (Months)	Appearance	Purity (%)	Total Degradation Products (%)
25°C / 60% RH	0	White crystalline powder	99.8	< 0.2
3	White crystalline powder	99.7	~0.3
6	White crystalline powder	99.6	~0.4
40°C / 75% RH	0	White crystalline powder	99.8	< 0.2
1	White crystalline powder	99.2	~0.8
3	Slight yellowish tint	98.5	~1.5
6	Yellowish powder	97.1	~2.9
60°C / 75% RH	0	White crystalline powder	99.8	< 0.2
1	Yellowish powder	96.5	~3.5
3	Brownish powder	92.1	~7.9

Table 2: Illustrative Excipient Compatibility Study of Isomaltulose Hydrate (1:1 Binary Mixtures) at 40°C / 75% RH for 1 Month

Excipient	Appearance of Mixture	Isomaltulose Purity (%)	Comments
Microcrystalline Cellulose	White powder	99.1	Compatible
Lactose Monohydrate	White powder	99.0	Compatible
Magnesium Stearate	White powder	98.9	Compatible
Glycine	Brownish powder	85.3	Incompatible (Maillard Reaction)
Lysine HCl	Dark brown powder	78.6	Incompatible (Maillard Reaction)

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Isomaltulose Hydrate

Objective: To evaluate the stability of isomaltulose hydrate under accelerated temperature and humidity conditions.

Materials:

• Isomaltulose hydrate powder

• Stability chambers (e.g., 25°C/60% RH, 40°C/75% RH, 60°C/75% RH)

• Glass vials with airtight seals

• HPLC system with a suitable column (e.g., Amino or HILIC) and detector (e.g., RI or ELSD)

• Analytical standards for isomaltulose, glucose, and fructose

Methodology:

• Place approximately 1g of isomaltulose hydrate into labeled glass vials in triplicate for each time point and storage condition.

• Store the vials in the stability chambers.

• At designated time points (e.g., 0, 1, 3, 6 months), remove one set of vials from each chamber.

• Visually inspect the samples for any changes in physical appearance (color, caking).

• Accurately weigh a portion of the sample and dissolve it in a suitable solvent (e.g., water/acetonitrile mixture) to a known concentration.

• Analyze the samples by a validated stability-indicating HPLC method to determine the purity of isomaltulose and quantify any degradation products.[2][3][4]

• Calculate the percentage of degradation and compare the results across different conditions and time points.

Protocol 2: Excipient Compatibility Study

Objective: To assess the compatibility of isomaltulose hydrate with common pharmaceutical excipients.

Materials:

• Isomaltulose hydrate

• Selected excipients (e.g., microcrystalline cellulose, lactose, magnesium stearate, amino acids)

• Stability chamber (40°C/75% RH)

• Glass vials

• HPLC system

Methodology:

• Prepare 1:1 (w/w) physical mixtures of isomaltulose hydrate with each selected excipient.

• Prepare a control sample of pure isomaltulose hydrate.

• Place approximately 1g of each mixture and the control into labeled glass vials.

• Add a small amount of water (e.g., 5% w/w) to one set of samples to simulate high humidity conditions.

• Store all vials in the stability chamber at 40°C/75% RH for a predetermined period (e.g., 1 month).

• After the storage period, visually inspect the samples for physical changes.

• Prepare the samples for HPLC analysis as described in Protocol 1.

• Analyze the samples to determine the purity of isomaltulose in the presence of each excipient. A significant decrease in the purity of isomaltulose in the mixture compared to the control indicates an incompatibility.[5][6][7]

Visualizations

Caption: Primary degradation pathways of isomaltulose hydrate.

Caption: General workflow for stability and compatibility testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | CoLab [colab.ws]
• 3. docs.nrel.gov [docs.nrel.gov]
• 4. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaquest.weebly.com [pharmaquest.weebly.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Improving the solubility of isomaltulose hydrate for experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of isomaltulose hydrate for experimental purposes.

Troubleshooting Guide & FAQs

This section addresses common issues encountered when dissolving isomaltulose hydrate.

Q1: My isomaltulose hydrate is not dissolving or is dissolving very slowly in water at room temperature. What can I do?

A1: Isomaltulose hydrate has a lower solubility in water compared to sucrose, especially at lower temperatures. To improve the dissolution rate, you can:

• Increase the temperature: Gently heat the solution. The solubility of isomaltulose hydrate significantly increases with temperature.[1]

• Increase agitation: Continuous stirring or vortexing can accelerate the dissolution process.

• Reduce particle size: If you have isomaltulose hydrate in a crystalline form, grinding it to a finer powder will increase the surface area and speed up dissolution.

Q2: I need to prepare a highly concentrated stock solution of isomaltulose hydrate. What is the best approach?

A2: To prepare a concentrated stock solution, you can:

• Heat the solvent: As mentioned, heating the water will allow you to dissolve a greater amount of isomaltulose hydrate.

• Use a co-solvent: For certain applications, a co-solvent system can be employed. Isomaltulose hydrate is soluble in Dimethyl Sulfoxide (DMSO).[2] A common starting point for a stock solution is 10% DMSO in your aqueous buffer.

• Prepare a supersaturated solution: This involves dissolving the solute in a heated solvent and then allowing it to cool slowly. Be aware that supersaturated solutions can be unstable and may precipitate over time.

Q3: My isomaltulose hydrate solution is precipitating after cooling down. How can I prevent this?

A3: Precipitation upon cooling is a common issue with supersaturated solutions. To prevent this:

• Store at a higher temperature: If your experimental conditions allow, storing the stock solution at a slightly elevated temperature can maintain solubility.

• Use a co-solvent: The presence of a co-solvent like DMSO can help stabilize the solution and prevent precipitation.

• Prepare fresh solutions: If possible, prepare the required concentration of isomaltulose hydrate solution fresh for each experiment to avoid issues with long-term stability of supersaturated solutions.

Q4: Can I use organic solvents to dissolve isomaltulose hydrate?

A4: Isomaltulose hydrate has limited solubility in most organic solvents. It is insoluble in ethanol.[2] Its solubility is highest in water, followed by methanol, with decreasing solubility in ethanol, isopropanol, and acetone.

Q5: How does pH affect the solubility and stability of isomaltulose hydrate?

A5: Isomaltulose hydrate is known to be more stable in acidic conditions compared to sucrose.[3][4] While extensive quantitative data on its solubility at various specific pH values is limited in publicly available literature, its stability in acidic environments suggests that it should remain soluble in acidic buffers commonly used in experiments. For analytical purposes, methods have been developed using buffers with pH values ranging from acidic (e.g., 3.75) to alkaline (e.g., 12.6).[5][6][7]

Data Presentation: Solubility of Isomaltulose Hydrate

The following tables summarize the quantitative data on the solubility of isomaltulose hydrate in various solvents.

Table 1: Solubility of Isomaltulose Hydrate in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 g of solution)
20	29.0[4]
40	78.2 (w/v)[1]
60	133.7 (w/v)[1]
90	70.0[4]

Table 2: Solubility of Isomaltulose Hydrate in Different Solvents

Solvent	Solubility
Water	Soluble, increases with temperature[1][4]
Dimethyl Sulfoxide (DMSO)	68 mg/mL[2]
Ethanol	Insoluble[2]
Methanol	Soluble, but less than in water
Isopropanol	Lower solubility than ethanol
Acetone	Lowest solubility among the tested organic solvents

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Solution of Isomaltulose Hydrate

• Weighing: Accurately weigh the desired amount of isomaltulose hydrate powder.

• Solvent Addition: Add the desired volume of deionized water or buffer to a beaker or flask.

• Dissolution:

  • Place the vessel on a magnetic stir plate and add a stir bar.

  • Gradually add the weighed isomaltulose hydrate to the solvent while stirring continuously.

  • If dissolution is slow, gently heat the solution on a hot plate with stirring. Monitor the temperature to avoid degradation, especially at high temperatures for prolonged periods. A temperature of 40-60°C is generally effective.

• Cooling and Storage: Once fully dissolved, allow the solution to cool to room temperature if necessary. Store in a tightly sealed container. For long-term storage, refrigeration may be appropriate, but be mindful of potential precipitation if the solution is close to saturation.

Protocol 2: Preparation of a Concentrated Stock Solution using a Co-solvent

This protocol is intended for preparing a stock solution for subsequent dilution in aqueous media for cell culture or other biological assays.

• Weighing: Weigh the required amount of isomaltulose hydrate.

• Initial Dissolution in DMSO: Add a small volume of pure DMSO to the isomaltulose hydrate to create a concentrated slurry. For example, to achieve a final concentration of 10% DMSO, dissolve the solid in 1/10th of the final desired volume with DMSO first.

• Addition of Aqueous Solvent: While vortexing or stirring, slowly add the aqueous buffer (e.g., PBS, cell culture medium) to the DMSO slurry to reach the final desired volume and concentration.

• Filtration: For sterile applications, filter the final solution through a 0.22 µm syringe filter.

Mandatory Visualizations

Caption: Troubleshooting workflow for dissolving isomaltulose hydrate.

Caption: Factors influencing the solubility of isomaltulose hydrate.

References

• 1. mdpi.com [mdpi.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Support Center: HPLC Quantification of Isomaltulose Hydrate

Welcome to the technical support center for the HPLC quantification of isomaltulose hydrate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the analysis of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may be encountered during the HPLC quantification of isomaltulose hydrate.

Q1: I am seeing poor resolution between isomaltulose and sucrose peaks. How can I improve this?

A1: Poor resolution between isomaltulose and its isomer, sucrose, is a common challenge. Here are several approaches to enhance separation:

• Optimize the Mobile Phase:

  • Acetonitrile/Water Ratio: In Hydrophilic Interaction Liquid Chromatography (HILIC), the water content of the mobile phase is a critical parameter.[1] Increasing the acetonitrile concentration (and decreasing the water/aqueous buffer content) will generally increase retention and can improve the resolution between these two isomers.[1] It is recommended to test a range of acetonitrile concentrations (e.g., 75-85%).

  • Buffer pH and Concentration: The pH of the mobile phase can influence the interaction of the analytes with the stationary phase.[2][3] For amine-based columns, a slightly acidic mobile phase (e.g., pH 3-6) is often used. Using a buffer, such as ammonium formate, can help maintain a stable pH and improve peak shape and reproducibility.[1]

• Column Selection:

  • Stationary Phase: Amino-propyl (NH2) columns are frequently used for carbohydrate analysis.[4] HILIC columns with poly-hydroxyl stationary phases have also been shown to be effective.[1] A column with a smaller particle size (e.g., 2.7 µm) can also lead to better separation efficiency.[1]

  • Specialized Columns: Certain columns, like those utilizing ligand exchange chromatography, are specifically designed for separating saccharide isomers and may provide baseline resolution between maltose and isomaltose, which can be a similar challenge.[5]

• Temperature: Lowering the column temperature can sometimes enhance resolution. For example, operating at 10°C has been shown to be effective in some methods.[1]

Q2: My isomaltulose peak is tailing. What are the possible causes and solutions?

A2: Peak tailing can be caused by several factors, ranging from column issues to improper mobile phase conditions.[6][7]

• Secondary Interactions with the Column: Residual silanol groups on silica-based columns can interact with the hydroxyl groups of carbohydrates, leading to peak tailing.

  • Solution: Ensure the mobile phase is adequately buffered to maintain a consistent pH.[8] Lowering the mobile phase pH can sometimes reduce these interactions.[8] Using a high-purity silica column or a column with advanced end-capping can also minimize this effect.

• Column Contamination or Degradation: Accumulation of sample matrix components on the column inlet frit or degradation of the stationary phase can cause peak distortion.[7]

  • Solution: Use a guard column to protect the analytical column. If contamination is suspected, try back-flushing the column.[7] Regular column washing is also recommended.

• Extra-Column Volume: Excessive tubing length or a large detector flow cell can contribute to band broadening and peak tailing.[6]

  • Solution: Minimize the length and internal diameter of all tubing between the injector, column, and detector.

Q3: I am not getting a good response with a UV detector. What are my options?

A3: Isomaltulose lacks a strong UV chromophore, making UV detection challenging and often resulting in low sensitivity.[9] Alternative detection methods are more suitable for carbohydrate analysis:

• Evaporative Light Scattering Detector (ELSD): This is a common and effective detector for non-volatile analytes like isomaltulose.[1][9] It provides a more universal response for carbohydrates.

• Refractive Index Detector (RID): RID is another universal detector for carbohydrates.[9] However, it is sensitive to temperature and pressure fluctuations and is not compatible with gradient elution.[10]

• Charged Aerosol Detector (CAD): CAD offers good sensitivity for non-volatile and semi-volatile compounds and can be used with gradient elution.[11]

Q4: How can I achieve a faster analysis time for high-throughput screening?

A4: A rapid HPLC method is often desirable. Consider the following to shorten your run time:

• Gradient Elution: A gradient elution, where the mobile phase composition is changed during the run, can elute more strongly retained components faster.[1]

• Higher Flow Rate: Increasing the flow rate will decrease the analysis time, but be mindful of the column's maximum pressure limit. A balance between speed and resolution needs to be found.

• Shorter Column: Using a shorter column (e.g., 100 mm or 50 mm) with a smaller particle size can significantly reduce the run time while maintaining good efficiency.

Quantitative Data Summary

The following table summarizes typical quantitative data for the HPLC analysis of isomaltulose, providing a reference for method performance.

Parameter	Typical Value	Conditions/Notes
Retention Time	6 - 20 min	Highly dependent on column, mobile phase, and flow rate. Shorter times are achievable with optimized methods.[1][12]
Linearity (r²)	> 0.99	Typically observed in the range of 0.25 - 2.0 mg/mL.[4][9]
Limit of Detection (LOD)	0.03 - 0.15 mg/mL	Varies with the detector used (ELSD, CAD, RID).[11][13]
Limit of Quantification (LOQ)	0.1 - 0.25 mg/mL	Dependent on the detector and method sensitivity.[11]
Recovery	97.7 - 103.8%	Indicates minimal interference from the sample matrix.[9]
Precision (%RSD)	< 5%	For both intraday and interday repeatability.[4][11]

Experimental Protocols

Below is a detailed methodology for a rapid HPLC method for the determination of isomaltulose.

Sample Preparation:

• Accurately weigh a suitable amount of the sample.

• Dissolve the sample in the mobile phase or a compatible solvent (e.g., a mixture of acetonitrile and water).

• Vortex or sonicate to ensure complete dissolution.

• Filter the sample through a 0.45 µm syringe filter before injection to remove any particulates.

HPLC Method Parameters:

• Column: HALO Penta-HILIC, 4.6 x 150 mm, 2.7 µm particle size[1]

• Mobile Phase:

  • A: Acetonitrile

  • B: 35 mM Ammonium Formate, pH 3.75[1]

• Gradient Elution:

  • 0-5 min: 18% B

  • 5-8 min: 18-35% B

  • 8-10 min: 35% B

  • 10-12 min: 35-18% B

  • 12-15 min: 18% B[1]

• Flow Rate: 2.0 mL/min[1]

• Column Temperature: 10 °C[1]

• Injection Volume: 4 µL[1]

• Detector: Evaporative Light Scattering Detector (ELSD)

  • Evaporator Temperature: 40 °C

  • Nebulizer Temperature: 40 °C

  • Nitrogen Flow Rate: 1 SLM (Standard Liter per Minute)[1]

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree.

Caption: Experimental workflow for HPLC quantification of isomaltulose hydrate.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. mdpi.com [mdpi.com]
• 2. mastelf.com [mastelf.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. CN104849395A - Method for detecting isomaltulose in food - Google Patents [patents.google.com]
• 5. shodex.com [shodex.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | CoLab [colab.ws]
• 12. researchgate.net [researchgate.net]
• 13. Bot Verification [rasayanjournal.co.in]

Artifacts in NMR spectra of isomaltulose hydrate and their avoidance

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and avoiding common artifacts in NMR spectra of isomaltulose hydrate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My ¹H NMR spectrum of isomaltulose hydrate is dominated by a very large, broad peak around 4.7 ppm. How can I resolve the signals of my actual compound?

A1: This large signal is due to the residual water (H₂O) in the deuterated solvent (e.g., D₂O) and the water of hydration from your sample. To reveal the underlying signals of isomaltulose, you need to apply a solvent suppression technique during NMR acquisition.

• Recommended Action: Use a solvent suppression pulse sequence. "Excitation sculpting" is a highly effective method for samples with exchangeable protons (like the hydroxyl groups in isomaltulose) as it minimizes the distortion of signals near the water resonance[1]. Another common technique is presaturation. Consult your NMR facility manager for the best implementation on your specific instrument.

Q2: The peaks in my isomaltulose hydrate spectrum are broad and poorly resolved. What are the possible causes and solutions?

A2: Broad peaks in the NMR spectrum of a carbohydrate like isomaltulose hydrate can stem from several factors. The most common issues are related to sample preparation and homogeneity.

• Troubleshooting Steps:

  • Ensure Complete Dissolution: Isomaltulose hydrate is crystalline, and incomplete dissolution can lead to a heterogeneous sample, which causes significant line broadening. Visually inspect your NMR tube for any solid particles. If present, gently vortex or sonicate the sample. For stubborn samples, filtering the solution through a small cotton plug in a Pasteur pipette into the NMR tube can help.

  • Check Sample Concentration: Overly concentrated samples can lead to increased viscosity, which in turn causes broader lines. Aim for a moderate concentration (e.g., 10-50 mg in 0.5-0.6 mL of solvent) for optimal results[2].

  • Optimize Shimming: Poor magnetic field homogeneity is a frequent cause of broad peaks. Ensure the spectrometer is properly shimmed before acquiring your data.

  • Use High-Quality NMR Tubes: Scratches or imperfections in the NMR tube can degrade spectral quality and lead to poor line shape[2].

Q3: I am observing unexpected shifts in the hydroxyl (-OH) proton signals of my isomaltulose hydrate. Why is this happening?

A3: The chemical shifts of exchangeable hydroxyl protons are highly sensitive to their environment. Several factors can influence their position in the spectrum.

• Influencing Factors:

  • Hydration State: The degree of hydration around the hydroxyl groups is a primary determinant of their chemical shift. Changes in water concentration or interactions within the solution can cause shifts[3].

  • Temperature: The chemical shifts of hydroxyl protons can vary with temperature. Ensure your experiments are run at a consistent and controlled temperature.

  • pH: The pH of the sample solution can also affect the chemical shifts of exchangeable protons.

Q4: My baseline is rolling or distorted. How can I correct this?

A4: A rolling baseline is a common artifact that can make integration and interpretation of the spectrum difficult.

• Corrective Actions:

  • Proper Phasing: The most common cause is incorrect phase correction during data processing. Re-process the spectrum and carefully adjust the zero-order and first-order phase parameters.

  • Acquisition Parameters: Ensure that the acquisition time (AQ) and relaxation delay (D1) are set appropriately. A very short acquisition time can sometimes lead to baseline distortions.

  • Data Processing: Applying a baseline correction algorithm during post-processing can help to flatten the baseline.

Data Summary: Optimizing NMR Parameters for Carbohydrate Analysis

The following table summarizes key acquisition parameters that can be optimized to improve the quality of NMR spectra for carbohydrates like isomaltulose hydrate.

Parameter	Recommended Setting/Value	Rationale for Carbohydrate Analysis
Solvent	D₂O or DMSO-d₆	Good solubility for polar carbohydrates.
Concentration	10-50 mg / 0.5-0.6 mL	Balances signal strength with minimizing viscosity-induced line broadening.[2]
Pulse Sequence	Standard ¹H with water suppression (e.g., Excitation Sculpting)	Necessary to attenuate the large residual H₂O and hydration water signal.[1]
Acquisition Time (AQ)	~2-4 seconds	Longer acquisition time improves digital resolution.
Relaxation Delay (D1)	1-5 seconds	Allows for sufficient relaxation of protons, leading to better quantitative results.
Number of Scans (NS)	16 or higher	Increase to improve signal-to-noise ratio, especially for dilute samples.

Experimental Protocols

Protocol 1: Sample Preparation for ¹H NMR of Isomaltulose Hydrate

• Weighing the Sample: Accurately weigh 10-20 mg of isomaltulose hydrate.

• Solvent Addition: Add approximately 0.6 mL of high-quality deuterated water (D₂O) to a clean vial containing the sample.

• Dissolution: Gently vortex or sonicate the vial until the isomaltulose hydrate is completely dissolved. Visually inspect against a light source to ensure no solid particles remain.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a high-quality 5 mm NMR tube. If any particulate matter is visible, filter the solution through a small plug of cotton wool placed in the pipette during the transfer.

• Final Volume Check: Ensure the final volume of the solution in the NMR tube is between 0.5 mL and 0.6 mL.

Protocol 2: ¹H NMR Acquisition with Water Suppression

• Instrument Setup: Insert the prepared sample into the NMR spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of the D₂O and perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Loading the Experiment: Load a standard ¹H NMR experiment that includes a water suppression pulse sequence (e.g., 'zgesgp' on Bruker instruments for excitation sculpting).

• Setting Acquisition Parameters:

  • Set the spectral width to cover the expected range of chemical shifts (e.g., -1 to 10 ppm).

  • Set the number of scans (NS) to a minimum of 16. Increase for more dilute samples.

  • Set the relaxation delay (D1) to at least 2 seconds.

  • Set the acquisition time (AQ) to be between 2 and 4 seconds.

• Acquisition: Start the acquisition.

• Data Processing: After acquisition, Fourier transform the FID. Carefully perform phase correction and apply a baseline correction if necessary. Reference the spectrum using the residual HDO signal (approximately 4.79 ppm at 25°C) or an internal standard if used.

Visualizing Workflows and Relationships

Caption: Troubleshooting workflow for NMR artifacts.

Caption: Experimental workflow for NMR analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. Ab initio and NMR studies on the effect of hydration on the chemical shift of hydroxy protons in carbohydrates using disaccharides and water/methanol/ethers as model systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isomaltulose Hydrate and Glycemic Response Variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the glycemic response to isomaltulose hydrate.

Frequently Asked Questions (FAQs)

Q1: What is isomaltulose hydrate and why is it expected to have a low glycemic response?

Isomaltulose (also known by the trade name Palatinose™) is a naturally occurring disaccharide composed of glucose and fructose, similar to sucrose.[1] However, the bond connecting the monosaccharides is an α-1,6-glycosidic bond, which is more stable than the α-1,2 bond in sucrose.[2] This structural difference leads to a slower hydrolysis by enzymes in the small intestine.[1][3][4] Consequently, the absorption of glucose and fructose is slower and more sustained, resulting in a lower and more prolonged postprandial blood glucose response compared to sucrose.[5][2][4][6][7] Isomaltulose has a glycemic index (GI) of 32, classifying it as a low-GI carbohydrate.[8]

Q2: What are the key factors that can influence the variability in glycemic response to isomaltulose hydrate in experimental subjects?

Significant inter-individual variability in the glycemic response to isomaltulose has been observed and can be attributed to several factors:

• Health Status: Individuals with type 2 diabetes, impaired glucose tolerance, or hypertension tend to show a more pronounced benefit from isomaltulose compared to healthy individuals.[5][8][9][10]

• Age: Older individuals may experience a greater difference in the glycemic response between isomaltulose and sucrose, with a more attenuated response to isomaltulose.[5]

• Body Mass Index (BMI): Overweight or obese individuals may show a different insulin response and a greater attenuation of glycemic response with isomaltulose compared to normal-weight individuals.[5]

• Ethnicity: Studies have shown ethnic variations in glycemic response. For instance, Malays have been observed to have a higher glycemic response to sucrose and consequently show a greater reduction in this response when isomaltulose is substituted.[11][12]

• Meal Composition: The presence of other macronutrients like fat, protein, and fiber in a meal can influence the overall glycemic response.[5][2] To isolate the effect of isomaltulose, it is often studied after an overnight fast with the carbohydrate dissolved in water.[5][10]

Q3: How does the glycemic and insulinemic response to isomaltulose compare to sucrose?

Numerous studies have consistently demonstrated that isomaltulose ingestion leads to a significantly lower and delayed peak in blood glucose compared to sucrose.[5][9][13][14] The insulinemic response is also attenuated, with lower peak insulin concentrations.[5][6][14] While the initial rise in blood glucose is slower with isomaltulose, the decline is also more gradual, leading to a more sustained energy supply.[5][1]

Troubleshooting Guide

Issue 1: Higher than expected glycemic response observed in some subjects after isomaltulose administration.

• Possible Cause 1: Subject Variability. As detailed in the FAQs, factors such as underlying health conditions (undiagnosed prediabetes), age, BMI, and ethnicity can significantly impact glycemic response.[5][11][15]

  • Troubleshooting Step: Screen participants thoroughly for metabolic health. Stratify data analysis by these demographic and health factors to identify potential sources of variability.

• Possible Cause 2: Confounding dietary factors. The composition of the meal consumed with or before the isomaltulose challenge can alter the glycemic response.[2][16]

  • Troubleshooting Step: Standardize the dietary intake of participants for at least 24 hours prior to the test. For baseline measurements, administer isomaltulose dissolved in water after an overnight fast.[5][10]

• Possible Cause 3: Incorrect dosage or preparation.

  • Troubleshooting Step: Ensure accurate weighing and complete dissolution of the isomaltulose hydrate in the liquid vehicle. Verify the administered dose based on the experimental protocol.

Issue 2: Inconsistent or highly variable results between experimental sessions.

• Possible Cause 1: Lack of standardized pre-test conditions. Physical activity, stress, and sleep can influence insulin sensitivity and glycemic control.[17]

  • Troubleshooting Step: Instruct participants to avoid strenuous exercise and alcohol for 24 hours before the test and to get an adequate amount of sleep. Standardize the time of day for the test to account for circadian variations in glucose tolerance.[17]

• Possible Cause 2: Methodological inconsistencies in blood sampling and analysis.

  • Troubleshooting Step: Adhere strictly to a standardized protocol for blood collection (e.g., capillary vs. venous), sample handling, and glucose measurement.[18][19] Use calibrated equipment and perform regular quality control checks.

Issue 3: Unexpected gastrointestinal side effects reported by participants.

• Possible Cause: High dosage. Although generally well-tolerated, very high doses of isomaltulose might cause gastrointestinal discomfort in some individuals.[5][4]

  • Troubleshooting Step: Review the dosage administered. Most studies use doses around 50g.[11][13][14] If higher doses are required, consider a gradual increase or dividing the dose.

Data Presentation

Table 1: Glycemic Index of Isomaltulose and Other Carbohydrates

Carbohydrate	Glycemic Index (GI)	Reference
Glucose	100	[20]
Sucrose	65 - 68
Isomaltulose	32	[8]

Table 2: Summary of Weighted Mean Differences (WMD) in Blood Glucose Concentration (Isomaltulose vs. Sucrose)

Time Point (minutes)	WMD (mmol/L)	95% Confidence Interval	Significance	Reference
30	-1.83	-1.99 to -1.66	P < 0.001	[5]
60	-0.98	-1.53 to -0.44	P < 0.001	[5]
120	0.46	0.00 to 0.91	P = 0.049	[5]
180	0.46	0.04 to 0.87	P = 0.031	[5]

Table 3: Peak Blood Glucose and Insulin Response (Isomaltulose vs. Sucrose) in Type 2 Diabetes

Parameter	Isomaltulose	Sucrose	% Reduction with Isomaltulose	Reference
Mean Peak Blood Glucose	Lower	Higher	20%	[14]
Insulin Secretion	Lower	Higher	55%	[14]

Experimental Protocols

Protocol 1: Standardized Glycemic Index (GI) Testing

This protocol is based on the internationally recognized methodology for GI determination.[20][21][22][23]

• Participant Selection: Recruit at least 10 healthy subjects. Participants should be non-smokers, not taking any medication known to affect glucose tolerance, and have a stable weight.

• Pre-test Conditions: Participants should fast for 10-12 hours overnight. They should also avoid vigorous exercise and alcohol for 24 hours prior to the test.

• Test Meal Administration: On separate occasions, provide each participant with a test food (containing 50g of isomaltulose) and a reference food (50g of glucose), each dissolved in a standard volume of water (e.g., 250 mL). The order of the tests should be randomized.

• Blood Sampling: Collect capillary blood samples at baseline (0 minutes) and at 15, 30, 45, 60, 90, and 120 minutes after starting to consume the test drink.[11]

• Blood Glucose Analysis: Analyze blood samples for glucose concentration using a validated method (e.g., glucose oxidase method).

• Data Analysis:

  • Calculate the incremental Area Under the Curve (iAUC) for the glucose response for both the test food and the reference food, ignoring the area below the fasting baseline.

  • The GI of the test food is calculated for each subject as: (iAUC of test food / iAUC of reference food) x 100.

  • The final GI of the food is the mean GI value of all subjects.

Protocol 2: Crossover Study Comparing Glycemic Response to Isomaltulose and Sucrose

This protocol is designed to compare the postprandial glycemic response between isomaltulose and a control carbohydrate like sucrose.

• Study Design: A randomized, controlled, crossover design is recommended to minimize inter-individual variability. Each participant will serve as their own control.

• Participants: Recruit participants from the target population (e.g., healthy adults, individuals with type 2 diabetes).

• Intervention: On two separate occasions, separated by a washout period of at least one week, participants will consume a beverage containing a standardized amount (e.g., 50g) of either isomaltulose or sucrose dissolved in water after an overnight fast.

• Measurements:

  • Blood Glucose: Collect blood samples at baseline (0 minutes) and at regular intervals (e.g., 15, 30, 45, 60, 90, 120, 180 minutes) post-ingestion for glucose concentration analysis.

  • Insulin: At the same time points, collect samples for plasma insulin analysis.

  • Incretin Hormones (Optional): To investigate the mechanism further, plasma samples can be analyzed for GIP and GLP-1 concentrations.[14]

• Data Analysis: Compare the iAUC, peak glucose and insulin concentrations, and time to peak between the isomaltulose and sucrose interventions using appropriate statistical tests (e.g., paired t-test or repeated measures ANOVA).

Mandatory Visualizations

Caption: Digestion and absorption pathway of isomaltulose vs. sucrose.

Caption: Crossover experimental workflow for glycemic response testing.

Caption: Logical workflow for troubleshooting glycemic response variability.

References

• 1. Isomaltulose - Low GI Carbohydrate [rosnutrition.com]
• 2. mdpi.com [mdpi.com]
• 3. Isomaltulose - Wikipedia [en.wikipedia.org]
• 4. Isomaltulose (Palatinose): a review of biological and toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on absorption and metabolism of palatinose (isomaltulose) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Studies on absorption and metabolism of palatinose (isomaltulose) in rats | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 8. Clinical Nutrition & Blood Glucose Control – Isomaltulose [isomaltulose.org]
• 9. mdpi.com [mdpi.com]
• 10. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ethnic Variability in Glycemic Response to Sucrose and Isomaltulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. diabetesjournals.org [diabetesjournals.org]
• 14. All Sugars Are Not Alike: Isomaltulose Better Than Table Sugar for People with Type2 Diabetes | DZD - Deutsches Zentrum für Diabetesforschung [dzd-ev.de]
• 15. researchgate.net [researchgate.net]
• 16. CGM Experiments — Healthlab [healthlab.com]
• 17. medium.com [medium.com]
• 18. Measuring and reporting glycemic control in clinical trials: building a path to consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Isomaltulose – low blood glucose response scientifically established – Isomaltulose [isomaltulose.org]
• 21. mdpi.com [mdpi.com]
• 22. cambridge.org [cambridge.org]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Isomaltulose Hydrate in Metabolic Research

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the dosage of isomaltulose hydrate in metabolic studies. It includes troubleshooting guides, frequently asked questions, detailed experimental protocols, and a summary of quantitative data from relevant studies.

Frequently Asked Questions (FAQs)

Q1: What is the typical dosage range for isomaltulose hydrate in human metabolic studies?

A1: The dosage of isomaltulose hydrate in human metabolic studies typically ranges from 50 to 75 grams.[1][2][3] A common dose used in studies comparing its glycemic and insulinemic response to other carbohydrates is 50 grams.[4][5][6][7][8][9][10] For studies involving exercise, dosages can vary, with some studies using a single 50g or 75g dose before exercise, while others have used continuous ingestion rates, such as 63 g/h during prolonged exercise.[2][11][12][13]

Q2: What are the main metabolic effects of isomaltulose compared to sucrose?

A2: Isomaltulose is a slow-release carbohydrate, leading to a lower and more sustained blood glucose response compared to sucrose.[1][14] Consequently, it elicits a significantly lower insulinemic response.[5][6][7][14] Isomaltulose also influences incretin hormone secretion, leading to lower gastric inhibitory polypeptide (GIP) and higher glucagon-like peptide-1 (GLP-1) levels, particularly in the later postprandial phase.[5][6][7][9][14][15] This hormonal profile contributes to its favorable metabolic effects.

Q3: Does isomaltulose consumption affect fat metabolism?

A3: Yes, studies have shown that consuming isomaltulose can lead to higher fat oxidation compared to high-glycemic carbohydrates like sucrose or maltodextrin, particularly during physical activity.[1][16] This is attributed to the lower insulin response, which would typically inhibit lipolysis.

Q4: What is the gastrointestinal tolerance of isomaltulose hydrate?

A4: Isomaltulose is generally well-tolerated, with a gastrointestinal tolerance comparable to sucrose.[1][17] However, some studies have reported gastrointestinal discomfort, such as stomach cramps and bloating, with high and continuous ingestion rates during prolonged and intense exercise.[11][12] Most studies using single bolus doses of 50-75g report no significant gastrointestinal issues.[18]

Q5: How should isomaltulose hydrate be prepared for oral administration in a study?

A5: Isomaltulose hydrate is typically dissolved in water for oral administration. For a standard 50g dose, it is often dissolved in 300 mL of tap water.[6][7] The solution should be thoroughly mixed to ensure complete dissolution before consumption by the study participant.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpectedly high or rapid glycemic response	- Incorrect substance used (e.g., sucrose instead of isomaltulose).- Participant not in a fasted state.- Co-ingestion of other carbohydrates.	- Verify the identity and purity of the isomaltulose hydrate.- Ensure participants adhere to the required fasting period (typically 8-12 hours).- Control the diet of participants for 24 hours prior to the study to avoid confounding factors.
Participant reports gastrointestinal discomfort (e.g., bloating, cramps)	- High dosage or frequent ingestion, especially during intense exercise.[11][12]- Individual sensitivity.	- For prolonged exercise studies, consider a lower hourly dosage or a combination with other carbohydrates.- For single-dose studies, ensure the dose does not exceed the generally well-tolerated upper limit of around 1.0-1.3 g/kg body weight per day.- Screen participants for pre-existing gastrointestinal sensitivities.
High variability in metabolic responses between participants	- Differences in baseline metabolic health (e.g., insulin resistance).- Variations in gut microbiota.- Non-adherence to pre-study dietary controls.	- Stratify participants based on baseline metabolic markers (e.g., HbA1c, fasting glucose).- Ensure strict adherence to dietary and activity restrictions before each trial.- Increase sample size to improve statistical power.
Difficulty dissolving isomaltulose hydrate	- Insufficient solvent volume.- Low temperature of the solvent.	- Ensure an adequate volume of water is used (e.g., 300 mL for 50g).- Use room temperature water to facilitate dissolution. Stir or shake thoroughly.

Quantitative Data Summary

Table 1: Glycemic and Insulinemic Responses (Isomaltulose vs. Sucrose)

Parameter	Isomaltulose (50g)	Sucrose (50g)	Population	Reference
Peak Blood Glucose	~20% lower	Higher	Type 2 Diabetes	[5][6][7]
Peak Insulin Secretion	~55% lower	Higher	Type 2 Diabetes	[5][6][7]
Blood Glucose (60 min post-ingestion)	Significantly lower	Higher	Healthy and Unhealthy Participants	[14]
Insulin (30 min post-ingestion)	Significantly lower	Higher	Healthy and Unhealthy Participants	[14]

Table 2: Incretin Hormone Response (Isomaltulose vs. Sucrose)

Hormone	Isomaltulose (50g)	Sucrose (50g)	Key Observation	Population	Reference
GIP (Gastric Inhibitory Polypeptide)	Smaller and delayed peak (at 60 min)	Rapid and high peak (at 15 min)	Isomaltulose bypasses K-cells in the upper intestine.	Type 2 Diabetes	[5][6][7][14]
GLP-1 (Glucagon-Like Peptide-1)	Significantly higher incremental AUC	Lower	Isomaltulose reaches L-cells in the distal intestine.	Type 2 Diabetes	[5][6][7][14]
PYY (Peptide YY)	Higher levels	Lower	Increased satiety signaling.	Overweight adults

Table 3: Substrate Oxidation During Exercise (Isomaltulose vs. High GI Carbs)

Condition	Isomaltulose	Sucrose/Maltodextrin	Key Outcome	Population	Reference
Incremental Exercise	Significantly higher fat oxidation at 3 min	Lower fat oxidation	Isomaltulose spares carbohydrates.	Endurance Athletes	[16]
Prolonged Moderate Exercise (63 g/h)	Higher fat oxidation	Lower fat oxidation	Increased NEFA availability.	Male Cyclists	[11][12]
Endurance Exercise (pre-exercise dose)	Higher fat oxidation rates	Lower fat oxidation rates	Sustained energy release.	Endurance Athletes

Experimental Protocols

Protocol 1: Oral Glucose Tolerance Test (OGTT) with Isomaltulose

This protocol is designed to assess the postprandial glycemic and insulinemic response to isomaltulose compared to a standard glucose or sucrose load.

1. Participant Preparation:

• Participants should maintain their regular diet for at least three days prior to the test, with a carbohydrate intake of >150g per day.[19][20]

• Participants should fast for 8-12 hours overnight before the test. Water is permitted.[19][20]

• Avoid strenuous physical activity for 24 hours before the test.

2. Baseline Measurements (Time = -15 min and 0 min):

• Insert an intravenous catheter for repeated blood sampling.

• Collect two baseline blood samples at -15 and 0 minutes.

• Analyze samples for fasting glucose, insulin, C-peptide, GLP-1, and GIP.

3. Test Drink Administration (Time = 0 min):

• Provide the participant with a drink containing 50g of isomaltulose hydrate dissolved in 300 mL of water.

• For the control group, provide a drink with 50g of sucrose or 75g of anhydrous glucose in the same volume of water.

• The drink should be consumed within 5 minutes.

4. Post-Ingestion Blood Sampling:

• Collect blood samples at 15, 30, 45, 60, 90, 120, and 180 minutes post-ingestion.

• At each time point, draw blood into appropriate tubes for glucose, insulin, and incretin analysis.

5. Data Analysis:

• Plot the mean glucose and insulin concentrations over time for both the isomaltulose and control groups.

• Calculate the Area Under the Curve (AUC) for glucose and insulin responses.

• Statistically compare the peak concentrations and AUCs between the two conditions.

Visualizations

Caption: Workflow for an Oral Glucose Tolerance Test (OGTT) with Isomaltulose.

Caption: Differential Incretin Signaling of Isomaltulose vs. Sucrose.

References

• 1. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic, hormonal and performance effects of isomaltulose ingestion before prolonged aerobic exercise: a double-blind, randomised, cross-over trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. All Sugars Are Not Alike: Isomaltulose Better Than Table Sugar for People with Type2 Diabetes | DZD - Deutsches Zentrum für Diabetesforschung [dzd-ev.de]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. diabetesjournals.org [diabetesjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Beneo’s isomaltulose may boost GLP-1 release in overweight people: Study [nutraingredients.com]
• 10. Metabolic Effects of Replacing Sucrose by Isomaltulose in Subjects With Type 2 Diabetes [ouci.dntb.gov.ua]
• 11. journals.humankinetics.com [journals.humankinetics.com]
• 12. Ingesting Isomaltulose Versus Fructose-Maltodextrin During Prolonged Moderate-Heavy Exercise Increases Fat Oxidation but Impairs Gastrointestinal Comfort and Cycling Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Isomaltulose Enhances GLP-1 and PYY Secretion to a Mixed Meal in People With or Without Type 2 Diabetes as Compared to Saccharose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Influence of Isomaltulose Ingestion on Fat Oxidation During Inclemental Exercise in Endurance Athletes, American Journal of Sports Science, Science Publishing Group [sciencepublishinggroup.com]
• 17. researchgate.net [researchgate.net]
• 18. The effects of isomaltulose ingestion on gastric parameters and cycling performance in young men - PMC [pmc.ncbi.nlm.nih.gov]
• 19. testmenu.com [testmenu.com]
• 20. ruh.nhs.uk [ruh.nhs.uk]

Troubleshooting gastrointestinal side effects of isomaltulose hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are encountering gastrointestinal side effects during experiments involving isomaltulose hydrate.

Troubleshooting Guides

This section provides a step-by-step approach to identifying and resolving common gastrointestinal issues observed during in-vivo studies with isomaltulose hydrate.

Issue 1: Unexpectedly High Incidence of Bloating and Flatulence

• Question: Our subjects are reporting a higher than anticipated rate of bloating and flatulence after the administration of isomaltulose hydrate. How can we troubleshoot this?

• Answer:

  • Verify Dosage: The gastrointestinal tolerance of isomaltulose is dose-dependent. While generally well-tolerated, high doses can lead to symptoms like bloating and flatulence. A dose of 63 g/h during exercise has been associated with significant gastrointestinal discomfort. Review your experimental protocol to ensure the dosage is appropriate for the study population and context.

  • Assess Individual Tolerance: Some individuals may be more sensitive to isomaltulose. It is recommended to test individual tolerance, starting with smaller quantities.

  • Control for Confounding Dietary Factors: Ensure that subjects' background diets do not contain other sources of slowly digestible carbohydrates or high-fiber foods that could contribute to gas production.

  • Consider Adaptation Period: The gut microbiota may adapt to isomaltulose over time. If your protocol allows, a gradual increase in dosage over several days may improve tolerance.

Issue 2: Reports of Diarrhea or Loose Stools

• Question: A subset of our study participants is experiencing diarrhea after consuming isomaltulose hydrate. What could be the cause and how can we mitigate this?

• Answer:

  • Evaluate Dosage and Concentration: High concentrations of isomaltulose in a liquid formulation can increase the osmotic load in the small intestine, potentially leading to laxative effects. Consider reducing the concentration or administering the dose in smaller, more frequent intervals.

  • Rule Out Malabsorption: While isomaltulose is generally fully absorbed, a hydrogen breath test can be performed to rule out malabsorption in individuals with persistent symptoms. An increase in breath hydrogen of ≥20 ppm from baseline during the test would be considered a positive result for malabsorption.

  • Hydration Status: Ensure subjects are adequately hydrated, as osmotic diarrhea can lead to fluid loss.

Frequently Asked Questions (FAQs)

Q1: What are the known gastrointestinal side effects of isomaltulose hydrate?

A1: Isomaltulose hydrate is generally well-tolerated, with a gastrointestinal tolerance comparable to sucrose. However, some individuals, particularly at higher doses, may experience side effects such as bloating, flatulence, and in some cases, gastrointestinal upset. Excessive consumption may lead to indigestion due to its slow degradation.

Q2: How does the gastrointestinal tolerance of isomaltulose compare to other carbohydrates?

A2: The gastrointestinal tolerance of isomaltulose is generally considered good and comparable to that of sucrose. Studies have shown that even high doses of up to 50g were tolerated in healthy and diabetic subjects without signs of intestinal discomfort.

Q3: What is the mechanism behind isomaltulose-induced gastrointestinal side effects?

A3: Isomaltulose is a slowly but completely digestible carbohydrate. It is hydrolyzed by the enzyme isomaltase in the small intestine. Due to its slow rate of digestion, a larger portion of isomaltulose may reach the lower parts of the small intestine compared to rapidly digested sugars like sucrose. In cases of very high intake, some undigested isomaltulose may reach the colon, where it can be fermented by the gut microbiota, leading to the production of gas (bloating and flatulence).

Q4: Can the gut microbiota adapt to isomaltulose ingestion?

A4: Yes, emerging research suggests that the gut microbiota can adapt to the introduction of new carbohydrates. Isomaltulose has been shown to have prebiotic activity, modulating the gut microbiota by increasing the abundance of beneficial bacteria. This adaptation may lead to improved tolerance over time.

Data Presentation

Table 1: Dose-Response Relationship of Isomaltulose and Gastrointestinal Symptoms

Dosage	Symptom	Severity	Study Population	Citation
50 g	No significant gastrointestinal discomfort	-	Healthy young men during cycling
63 g/h	Stomach cramps, bloating	Progressively increased from weak to strong	Male cyclists during prolonged exercise
Up to 50 g	No signs of intestinal discomfort	-	Healthy and diabetic subjects

Experimental Protocols

Protocol 1: Assessment of Gastrointestinal Tolerance using Symptom Questionnaires

Objective: To quantitatively assess the gastrointestinal symptoms experienced by subjects after the ingestion of isomaltulose hydrate.

Methodology:

• Questionnaire Selection: Utilize a validated gastrointestinal symptom questionnaire, such as the Gastrointestinal Symptom Rating Scale (GSRS). The GSRS is a 15-item instrument that assesses five domains: reflux, diarrhea, constipation, indigestion, and abdominal pain.

• Baseline Assessment: Administer the questionnaire to subjects before the intervention to establish a baseline symptom score.

• Post-Intervention Assessment: Administer the questionnaire at predefined time points after the ingestion of isomaltulose hydrate (e.g., 1, 2, 4, and 24 hours post-ingestion).

• Scoring: Symptoms are typically rated on a Likert scale (e.g., from 0 = no discomfort to 3 = severe discomfort). A composite score can be calculated to represent the overall gastrointestinal tolerance.

• Data Analysis: Compare the post-intervention symptom scores to the baseline scores and to a control group (e.g., receiving sucrose or a placebo) to determine the statistical significance of any observed symptoms.

Protocol 2: Hydrogen Breath Test for Isomaltulose Malabsorption

Objective: To assess the extent of isomaltulose malabsorption in subjects experiencing severe or persistent gastrointestinal side effects.

Methodology:

• Subject Preparation: Subjects should fast for at least 12 hours prior to the test and avoid high-fiber foods for 24 hours.

• Baseline Breath Sample: Collect a baseline end-expiratory breath sample to measure basal hydrogen and methane levels.

• Substrate Ingestion: The subject ingests a standardized dose of isomaltulose (e.g., 25 grams) dissolved in water.

• Breath Sample Collection: Collect breath samples every 15-30 minutes for a period of 3-4 hours.

• Gas Analysis: Analyze the hydrogen and methane concentrations in the collected breath samples using a gas chromatograph.

• Interpretation: A rise in breath hydrogen of ≥20 parts per million (ppm) above the baseline value within the first 90-120 minutes is indicative of malabsorption in the small intestine. A later rise suggests colonic fermentation.

Mandatory Visualization

Caption: Digestion and absorption pathway of isomaltulose hydrate in the small intestine.

Caption: Troubleshooting workflow for gastrointestinal side effects of isomaltulose hydrate.

Technical Support Center: Optimization of Isomaltulose Hydrate Production

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the optimization of isomaltulose hydrate production using immobilized enzymes.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process, offering potential causes and solutions in a question-and-answer format.

Question 1: Why is the conversion rate of sucrose to isomaltulose lower than expected?

Answer: A low conversion rate can be attributed to several factors related to the enzyme, substrate, or reaction conditions.

• Suboptimal Reaction Conditions: The pH, temperature, and substrate concentration are critical for optimal enzyme activity. Deviations from the ideal ranges can significantly decrease the conversion rate. For instance, sucrose isomerases generally have optimal activity in a pH range of 5.0 to 6.0.[1]

• Enzyme Inactivation: The immobilized enzyme may have lost activity. This can be due to harsh immobilization conditions, the presence of inhibitors in the reaction medium, or instability over repeated uses. Some immobilization methods, like the sol-gel method, have been associated with enzyme inactivation.[2]

• Mass Transfer Limitations: The immobilization matrix can create a barrier to the diffusion of the substrate (sucrose) to the enzyme's active site and the product (isomaltulose) away from it. This is a common issue with techniques like entrapment.

• Presence of Inhibitors: The substrate solution, especially if using raw materials like beet molasses, may contain metal ions (e.g., Ca²⁺, Ba²⁺, Cu²⁺, Zn²⁺) that can inhibit sucrose isomerase activity.[3][4]

Solutions:

• Optimize Reaction Conditions: Systematically vary the pH, temperature, and sucrose concentration to determine the optimal parameters for your specific immobilized enzyme system.

• Review Immobilization Protocol: Ensure that the immobilization process is not exposing the enzyme to denaturing conditions (e.g., extreme pH, high temperatures, or harsh chemicals). Consider alternative immobilization techniques known for better enzyme stability, such as covalent bonding or the use of composite materials to enhance mechanical strength.[2][5]

• Address Mass Transfer: If mass transfer limitations are suspected, consider using a smaller bead size for immobilization or increasing the agitation speed of the reaction mixture.

• Pre-treat Substrate: If using impure sucrose sources, consider a pre-treatment step, such as acid treatment followed by centrifugation, to remove potential inhibitors.[3][4]

Question 2: The immobilized enzyme is losing activity rapidly over repeated batches. What could be the cause?

Answer: Rapid loss of enzyme activity during reuse is a common challenge. The primary causes include:

• Enzyme Leakage: The enzyme may be weakly bound to the support and gradually leaches into the reaction medium with each cycle. This is a known issue with simple entrapment methods like using sodium alginate alone.[2]

• Mechanical Instability of the Support: The immobilization matrix (e.g., alginate beads) may be physically degrading due to mechanical stress from stirring or flow in a packed bed reactor.

• Enzyme Denaturation: Repeated exposure to reaction conditions, even if optimal for initial activity, can lead to the gradual denaturation of the enzyme over time.

• Fouling of the Immobilized Enzyme: Components from the reaction mixture can adsorb onto the surface of the immobilized support, blocking access to the enzyme's active sites.

Solutions:

• Strengthen Immobilization: Employ cross-linking agents (e.g., glutaraldehyde) or use composite materials (e.g., polyvinyl alcohol-alginate) to create a more robust matrix and prevent enzyme leakage.[2][6] Encapsulation can also enhance mechanical strength and reusability.[5]

• Optimize Reactor Design and Operation: In a packed bed reactor, adjust the flow rate to minimize mechanical stress on the immobilized particles. In a stirred tank reactor, optimize the impeller design and speed.

• Washing and Regeneration: After each batch, wash the immobilized enzyme with a suitable buffer to remove any adsorbed substances and residual products.

• Consider Different Immobilization Strategies: Techniques like directional immobilization can maintain the natural conformation of the enzyme and expose its active sites more effectively, potentially leading to higher stability.[5]

Question 3: Why is the final product purity low, with significant amounts of byproducts like trehalulose, glucose, and fructose?

Answer: The formation of byproducts is an inherent characteristic of the sucrose isomerase-catalyzed reaction. However, high levels of these byproducts can indicate suboptimal process control.

• Enzyme Specificity: Sucrose isomerase can catalyze both the isomerization of sucrose to isomaltulose and trehalulose, as well as its hydrolysis to glucose and fructose.[7] The ratio of these products can be influenced by reaction conditions.

• Reaction Time: Prolonged reaction times after reaching equilibrium can sometimes favor the formation of hydrolysis byproducts.

• Microbial Contamination: If using immobilized whole cells, contamination with other microorganisms can lead to the consumption of sucrose or the production of other unwanted byproducts.[8]

• Sub-optimal Temperature: Temperatures exceeding the optimum can sometimes increase the rate of hydrolysis relative to isomerization.[7]

Solutions:

• Optimize Reaction Time: Monitor the reaction progress and stop it once the maximum isomaltulose concentration is achieved to minimize subsequent byproduct formation. A typical optimal time can be around 6 hours.[7]

• Control Temperature: Maintain the reaction temperature within the optimal range for isomaltulose production (e.g., 40-50°C for some enzymes).[7]

• Ensure Aseptic Conditions: When working with immobilized cells, maintain sterile conditions to prevent microbial contamination.

• Downstream Purification: Implement effective downstream processing steps, such as crystallization, to separate isomaltulose from the remaining sucrose and byproducts. The formation of byproducts like trehalulose can sometimes hinder the crystallization of isomaltulose.[9]

Question 4: I am having difficulty with the crystallization of isomaltulose hydrate from the reaction syrup. What could be the issue?

Answer: Crystallization is a critical step for obtaining a high-purity final product. Difficulties can arise from:

• Presence of Impurities: High concentrations of trehalulose, residual sucrose, glucose, and fructose can inhibit the nucleation and growth of isomaltulose crystals.[9]

• Suboptimal Supersaturation: The concentration of isomaltulose in the syrup may not be within the optimal range for crystallization. Isomaltulose has lower solubility in water compared to sucrose, especially at lower temperatures.[2][10]

• Incorrect Temperature Profile: The cooling rate and final temperature of the crystallization process are crucial for forming well-defined crystals.

• Lack of Seed Crystals: Spontaneous nucleation can be slow and unpredictable.

Solutions:

• Purify the Syrup: Before crystallization, consider a pre-purification step, such as chromatography, to reduce the concentration of impurities.

• Optimize Isomaltulose Concentration: Concentrate the syrup to achieve the appropriate level of supersaturation.

• Control Cooling: Implement a controlled cooling profile to promote gradual crystal growth.

• Use Seed Crystals: Add a small amount (e.g., 0.1-10 wt%) of fine isomaltulose crystals to the supersaturated solution to induce crystallization.[9]

Frequently Asked Questions (FAQs)

Q1: What are the advantages of using immobilized enzymes over free enzymes for isomaltulose production? A1: Immobilized enzymes offer several key advantages for industrial production, including easy separation from the product, high stability, and reusability over multiple batches.[2][5][6][8] This significantly reduces production costs by allowing for the recycling of the biocatalyst and simplifying downstream processing.[2][8]

Q2: What are common materials used for immobilizing sucrose isomerase? A2: Calcium alginate is a widely used and simple method for cell and enzyme entrapment due to its non-toxic nature.[11] To improve mechanical strength and reduce enzyme leakage, composite materials like polyvinyl alcohol-alginate or the use of cross-linking agents are also employed.[2][6] Other innovative materials include nanomaterials and graphene oxide.[2][5]

Q3: What is a typical yield for isomaltulose production using immobilized enzymes? A3: The yield of isomaltulose can be quite high, with some studies reporting yields of 0.94 g/g to 0.96 g/g from sucrose.[3][4][6] The final concentration of isomaltulose can reach levels as high as 446.4 g/L to 620.7 g/L under optimized conditions.[3][4][6]

Q4: How does the source of sucrose (e.g., pure sucrose vs. beet molasses) affect the process? A4: While pure sucrose is a straightforward substrate, cost-effective alternatives like beet molasses are also used. However, molasses contains impurities and metal ions that can inhibit enzyme activity.[3][4] Therefore, a pre-treatment step is often necessary when using molasses to achieve high conversion rates.[3][4]

Q5: Can immobilized whole cells be used instead of purified enzymes? A5: Yes, using immobilized whole cells that produce sucrose isomerase is a common and cost-effective approach as it eliminates the need for enzyme purification.[8] However, it can present challenges such as sucrose consumption by the cells for their metabolism and potential safety concerns if the microbial strain is not food-grade.[1][8][12]

Data Presentation

Table 1: Comparison of Different Immobilization Strategies and their Performance

Immobilization Method/Strain	Support Matrix	Substrate	Max Isomaltulose Yield/Conc.	Reusability	Reference
Erwinia sp. D12	Seaweed gum & Sodium Alginate	Sucrose	61.94% yield	Low, notable decrease after 120h	[2]
C. glutamicum (RCSI2)	Sodium Alginate	500 g/L Sucrose	453.0 g/L	Conversion rate at 83.2% after 26 batches	[12]
Immobilized SIase	Polyvinyl alcohol-alginate	Sucrose	620.7 g/L (0.96 g/g yield)	>90% conversion after 13 batches	[6]
Immobilized SIase	Not specified	800 g/L Pretreated Beet Molasses	446.4 g/L (0.94 g/g yield)	>94% conversion after 11 batches	[3][4]
Serratia sp. M1	Calcium Alginate	60% Sucrose	>90% conversion (initial)	>70% conversion for 30 cycles	[13]

Table 2: Optimal Conditions for Isomaltulose Production from Various Studies

Enzyme/Cell Source	pH	Temperature (°C)	Sucrose Conc. (g/L)	Key Finding	Reference
Immobilized SIase	5.5	40	800 (Beet Molasses)	High yield from a low-cost substrate	[3][4]
Serratia plymuthica (free cells)	Not specified	25	250	High conversion (85.23%) at a lower temp.	[14]
Recombinant SIase (Pal-2)	5.5	40	400	Max conversion rate of 81.7% reached in 6h	[7]
Immobilized C. glutamicum	6.0	Not specified	500	High productivity of 41.2 g/L/h	[12]

Experimental Protocols

1. Protocol for Cell Immobilization in Calcium Alginate

This protocol is a general guideline based on common practices.[12]

• Cell Culture and Harvest: Cultivate the sucrose isomerase-producing microorganism (e.g., C. glutamicum, Serratia sp.) under optimal growth conditions. Harvest the cells in their late logarithmic or early stationary phase by centrifugation. Wash the cell pellet with sterile distilled water.

• Preparation of Alginate-Cell Mixture: Prepare a sterile sodium alginate solution (e.g., 2.5% w/v in water). Suspend the wet cell paste in the sodium alginate solution to achieve the desired cell concentration (e.g., 150g wet cells per 1L of alginate solution). Mix thoroughly to ensure a homogenous suspension.

• Bead Formation: Extrude the alginate-cell mixture dropwise into a gently stirring sterile calcium chloride solution (e.g., 8% w/v). A syringe with a needle or a peristaltic pump can be used for this purpose. The droplets will instantly form gel beads upon contact with the CaCl₂ solution.

• Curing: Allow the beads to harden in the CaCl₂ solution for a specified period, often overnight at 4°C, to ensure complete cross-linking.

• Washing: Decant the CaCl₂ solution and wash the immobilized cell beads thoroughly with sterile distilled water or buffer to remove excess calcium ions and any un-entrapped cells.

• Storage: The prepared beads can be stored in a buffer at 4°C until use.

2. Protocol for Enzymatic Conversion in a Batch Reactor

• Reaction Setup: Prepare the substrate solution by dissolving sucrose in a suitable buffer (e.g., 50 mM citric acid-Na₂HPO₄, pH 6.0) to the desired concentration (e.g., 500 g/L).

• Enzyme Addition: Add the immobilized enzyme beads to the substrate solution in a stirred-tank reactor. The amount of beads (enzyme loading) should be optimized for efficient conversion.

• Reaction Conditions: Maintain the reaction mixture at the optimal temperature (e.g., 40°C) and pH with gentle agitation to ensure good mixing without damaging the beads.

• Monitoring the Reaction: Periodically take samples from the reaction mixture. Stop the enzymatic reaction in the samples by boiling for 5 minutes.[12] Analyze the samples for the concentration of sucrose, isomaltulose, and byproducts using High-Performance Liquid Chromatography (HPLC).

• Reaction Termination and Product Recovery: Once the desired conversion is achieved, stop the reaction. Separate the immobilized enzyme beads from the product syrup by filtration or decantation. The beads can be washed and stored for the next batch.

• Downstream Processing: The resulting syrup, containing isomaltulose, unreacted sucrose, and byproducts, can be further purified and concentrated, followed by crystallization to obtain pure isomaltulose hydrate.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Direct Isomaltulose Synthesis From Beet Molasses by Immobilized Sucrose Isomerase [frontiersin.org]
• 4. Direct Isomaltulose Synthesis From Beet Molasses by Immobilized Sucrose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Novel Sucrose Isomerase Producing Isomaltulose from Raoultella terrigena [mdpi.com]
• 8. A Critical Review on Immobilized Sucrose Isomerase and Cells for Producing Isomaltulose - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US20050163903A1 - Method for preparing crystalline isomaltulose and hydrogenated isomaltulose - Google Patents [patents.google.com]
• 10. fda.gov [fda.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Sustainable isomaltulose production in Corynebacterium glutamicum by engineering the thermostability of sucrose isomerase coupled with one-step simplified cell immobilization [frontiersin.org]
• 13. cdnsciencepub.com [cdnsciencepub.com]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Isomaltulose Hydrate vs. Sucrose: A Comparative Analysis of Glycemic Index and Metabolic Response

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the glycemic and metabolic effects of isomaltulose hydrate and sucrose. The information is compiled from peer-reviewed clinical trials and meta-analyses to support research and development in the fields of nutrition, metabolic diseases, and drug development.

Executive Summary

Isomaltulose, a structural isomer of sucrose, is characterized by a significantly lower glycemic index (GI) compared to sucrose. This difference is primarily attributed to the α-1,6-glycosidic bond linking its glucose and fructose moieties, which is more resistant to enzymatic hydrolysis than the α-1,2 bond in sucrose. The slower digestion and absorption of isomaltulose result in a blunted and more sustained postprandial glucose and insulin response, offering potential metabolic advantages.

Quantitative Data Comparison

The following table summarizes the key quantitative differences in the glycemic and insulinemic responses to isomaltulose and sucrose.

Parameter	Isomaltulose Hydrate	Sucrose	Key Findings
Glycemic Index (GI)	32	67-68	Isomaltulose is classified as a low-GI carbohydrate, while sucrose is a medium to high-GI carbohydrate.
Peak Blood Glucose Concentration	Significantly lower than sucrose.[1][2]	Higher and more rapid peak.[1][2]	Isomaltulose ingestion leads to a flatter and more prolonged blood glucose profile.[1][2]
Incremental Area Under the Curve (iAUC) - Glucose	Significantly lower than sucrose.[3][4]	Higher iAUC, indicating a greater overall glycemic response.[3]	The total amount of glucose appearing in the blood over time is less with isomaltulose.[4]
Peak Insulin Concentration	Significantly lower than sucrose.[1]	Higher and more rapid peak.[1]	The reduced glycemic stimulus of isomaltulose results in a lower insulin demand.
Incremental Area Under the Curve (iAUC) - Insulin	Significantly lower than sucrose.[3]	Higher iAUC, reflecting a greater overall insulinemic response.[3]	Isomaltulose consumption leads to a lower overall insulin secretion over time.
Incretin Hormone Response (GLP-1)	Higher and more sustained release compared to sucrose.[5][6]	Lower GLP-1 release.[5][6]	The slower digestion of isomaltulose in the distal gut may stimulate greater GLP-1 secretion.
Incretin Hormone Response (GIP)	Lower release compared to sucrose.[5]	Higher GIP release.[5]	The rapid absorption of sucrose in the proximal gut stimulates a stronger GIP response.

Experimental Protocols

The determination of the glycemic index for isomaltulose and sucrose typically follows internationally recognized standardized methodologies. Below is a detailed protocol synthesized from multiple clinical trials.

Glycemic Index Determination Protocol

1. Participant Selection:

• Enroll healthy adult volunteers.

• Screen for any metabolic disorders, including diabetes and impaired glucose tolerance.

• Ensure participants have no known allergies to the test substances.

2. Pre-test Conditions:

• Participants undergo an overnight fast of at least 10 hours.

• Strenuous physical activity should be avoided for 24 hours prior to the test.

• Standardized evening meal may be provided the night before each test session.

3. Test Procedure:

• On the morning of the test, a fasting blood sample is collected (time 0).

• Participants consume a test beverage containing 50 grams of either isomaltulose or sucrose dissolved in a standard volume of water (e.g., 250 mL) within a 5-10 minute period.

• A reference food (50 grams of glucose) is also tested on a separate day.

• Blood samples are collected at specific intervals, typically 15, 30, 45, 60, 90, and 120 minutes post-ingestion.

4. Blood Sample Analysis:

• Blood samples are analyzed for glucose and insulin concentrations.

• Capillary blood is often used for glucose measurement, while venous blood is typically required for insulin analysis.

5. Data Analysis:

• The incremental area under the curve (iAUC) for blood glucose is calculated for each participant for both the test food and the reference food, ignoring the area below the fasting baseline.

• The GI of the test food is calculated as the iAUC of the test food divided by the iAUC of the reference food (glucose), multiplied by 100.

• The final GI value is the mean of the GI values from all participants.

Signaling Pathways and Metabolic Fate

The fundamental difference in the metabolic response to isomaltulose and sucrose originates from the rate of their enzymatic cleavage in the small intestine.

Caption: Comparative metabolic pathways of isomaltulose and sucrose.

The slower hydrolysis of isomaltulose leads to a more gradual absorption of glucose and fructose from the small intestine. This sustained release results in a lower and more stable blood glucose profile, consequently reducing the demand for insulin. In contrast, the rapid breakdown of sucrose causes a sharp increase in blood glucose, triggering a pronounced insulinemic response.

Furthermore, the slower digestion of isomaltulose allows a greater proportion of it to reach the distal part of the small intestine, which is thought to stimulate the release of glucagon-like peptide-1 (GLP-1).[5][6] GLP-1 is an incretin hormone known to enhance insulin secretion, suppress glucagon release, and slow gastric emptying. Conversely, the rapid absorption of sucrose in the proximal small intestine leads to a more significant release of glucose-dependent insulinotropic polypeptide (GIP).[5]

Experimental Workflow for Glycemic Index Determination

The following diagram illustrates the typical workflow for a clinical trial designed to determine and compare the glycemic index of isomaltulose and sucrose.

Caption: Experimental workflow for glycemic index determination.

This crossover design ensures that each participant acts as their own control, minimizing inter-individual variability. The washout period between test sessions is crucial to prevent any carryover effects from the previously consumed carbohydrate.

Conclusion

The available scientific evidence consistently demonstrates that isomaltulose hydrate has a significantly lower glycemic index than sucrose. This is a direct consequence of its slower enzymatic hydrolysis and subsequent absorption. The attenuated glycemic and insulinemic responses, coupled with a potentially more favorable incretin hormone profile, suggest that isomaltulose may be a valuable tool in the development of food products and therapeutic formulations aimed at improving glycemic control and metabolic health. Further research into the long-term metabolic effects of isomaltulose consumption is warranted.

References

• 1. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of the effects of slowly and rapidly absorbed carbohydrates on postprandial glucose metabolism in type 2 diabetes mellitus patients: a randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Analysis of the Metabolic Effects of Isomaltulose Hydrate and Maltodextrin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic effects of two common carbohydrates: isomaltulose hydrate and maltodextrin. The information presented is supported by experimental data from peer-reviewed studies to assist researchers, scientists, and drug development professionals in making informed decisions for their work.

Executive Summary

Isomaltulose and maltodextrin, while both carbohydrates, elicit distinct metabolic responses due to their different chemical structures. Isomaltulose, a disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond, is digested and absorbed slowly, leading to a lower and more sustained glycemic and insulinemic response.[1][2] In contrast, maltodextrin, a polysaccharide consisting of glucose units linked by α-1,4-glycosidic bonds, is rapidly hydrolyzed and absorbed, resulting in a quick and pronounced spike in blood glucose and insulin.[3][4] These differences have significant implications for substrate utilization, hormonal responses, and gastrointestinal tolerance, particularly in the context of physical exercise and metabolic health.

Data Presentation: Quantitative Comparison of Metabolic Effects

Metabolic Parameter	Isomaltulose Hydrate	Maltodextrin	Key Findings & Citations
Glycemic Index (GI)	32[5][6]	90-100[5][6]	Isomaltulose has a significantly lower glycemic index, indicating a slower and lower rise in blood glucose levels post-ingestion.[5][6]
Blood Glucose Response	Lower and more sustained increase.[5][6] Attenuated the decline in glycemia observed with maltodextrin during exercise (-4% vs -19%).[5][6][7][8]	Rapid and high peak followed by a potential rebound hypoglycemic effect during exercise.[5][6][7][8]	Isomaltulose provides a more stable blood glucose profile, which can be advantageous for sustained energy release.[5][6][7][8]
Insulin Response	Lower and delayed insulin peak.[7][8]	Rapid and high insulin spike.[7][8]	The lower insulin response to isomaltulose may be beneficial for metabolic health and can influence substrate utilization.[7][8]
Fat Oxidation	Increased fat oxidation compared to maltodextrin during exercise.[9][10][11]	Suppressed fat oxidation due to a higher insulin response.[9][10][11]	Isomaltulose ingestion is associated with a greater reliance on fat as an energy source during exercise.[9][10][11]
Carbohydrate Oxidation	Decreased carbohydrate oxidation compared to a fructose:maltodextrin mix.[9][10][11]	Increased carbohydrate oxidation.[9][10][11]	The metabolic shift towards fat oxidation with isomaltulose spares carbohydrates.[9][10][11]
Plasma Non-Esterified Fatty Acids (NEFA)	Higher NEFA concentrations, similar to placebo, during exercise compared to a fructose:maltodextrin mix.[9][10][11]	Lower NEFA concentrations during exercise.[10]	Higher NEFA levels with isomaltulose suggest greater lipolysis and availability of fatty acids for oxidation.[9][10][11]
Incretin Hormone Response (GLP-1)	Stimulates higher secretion of GLP-1 from the lower small intestine.[12][13][14]	Less pronounced effect on GLP-1 secretion.	The increased GLP-1 response with isomaltulose may contribute to its beneficial metabolic effects.[12][13][14]
Incretin Hormone Response (GIP)	Leads to lower secretion of GIP from the upper small intestine.[12][14]	Higher GIP secretion.[14]	The differential GIP response reflects the slower and more distal absorption of isomaltulose.[12][14]
Gastrointestinal (GI) Comfort	Generally well-tolerated at moderate doses.[7][8] However, high continuous doses during exercise can lead to stomach cramps and bloating.[9][10][11]	Generally well-tolerated.[7][8]	The slower digestion of isomaltulose can cause GI discomfort if consumed in large quantities during intense exercise.[9][10][11]

Experimental Protocols

Glycemic Index (GI) Determination

This protocol outlines the standardized in vivo method for determining the glycemic index of a carbohydrate.

• Participant Selection: Recruit a minimum of 10 healthy subjects with no known metabolic disorders. Participants should fast for at least 10-12 hours overnight before the test.[15]

• Reference Food Administration: On a separate occasion, provide each participant with a reference food (typically 50 grams of glucose dissolved in water) to be consumed within 15 minutes.[15][16]

• Test Food Administration: On the test day, provide each participant with a portion of the test carbohydrate (isomaltulose hydrate or maltodextrin) containing 50 grams of available carbohydrates, to be consumed within 15 minutes.[15][16]

• Blood Sampling: Collect capillary blood samples at baseline (fasting) and at 15, 30, 45, 60, 90, and 120 minutes after consumption of the reference or test food.[15][16]

• Blood Glucose Analysis: Analyze the blood samples for glucose concentration.

• Data Analysis:

  • Plot the blood glucose concentration against time for each participant and for both the reference and test foods.

  • Calculate the incremental area under the curve (iAUC) for the blood glucose response, ignoring the area below the fasting baseline.[16]

  • For each participant, divide their iAUC for the test food by their average iAUC for the reference food and multiply by 100 to obtain their individual GI value for the test food.

  • The final GI of the test food is the average of the GI values from all participants.[16]

Substrate Oxidation Measurement via Indirect Calorimetry

This protocol describes the use of indirect calorimetry to measure fat and carbohydrate oxidation rates at rest and during exercise.

• Participant Preparation: Participants should arrive at the laboratory in a fasted state (overnight fast of at least 5 hours) and should have avoided strenuous exercise, caffeine, and nicotine for at least 4 hours prior to the measurement.[17]

• Resting Metabolic Rate (RMR) Measurement:

  • Have the participant rest in a supine position for 15-30 minutes in a quiet, thermoneutral environment.[18]

  • Place a ventilated hood or mouthpiece and nose clip on the participant to collect expired air.

  • Measure oxygen consumption (VO₂) and carbon dioxide production (VCO₂) for a period of 20-30 minutes using a calibrated metabolic cart.[18]

  • The first 5-10 minutes of data are typically discarded to ensure the participant has reached a steady state.[18]

• Exercise Protocol:

  • Following the RMR measurement, have the participant perform exercise on a cycle ergometer or treadmill at a predetermined intensity (e.g., a percentage of their maximum oxygen uptake, VO₂max).

  • Continuously collect expired air throughout the exercise period to measure VO₂ and VCO₂.

• Data Analysis:

  • Calculate the respiratory exchange ratio (RER) as the ratio of VCO₂ to VO₂.[17]

  • Use the following stoichiometric equations to calculate fat and carbohydrate oxidation rates (in grams per minute):

    • Fat Oxidation ( g/min ) = 1.67 x VO₂ (L/min) - 1.67 x VCO₂ (L/min) - 0.30 x N ( g/min )

    • Carbohydrate Oxidation ( g/min ) = 4.55 x VCO₂ (L/min) - 3.21 x VO₂ (L/min) - 0.46 x N ( g/min )

    • Note: 'N' represents urinary nitrogen excretion, which is often considered negligible for shorter duration studies and can be omitted for simplicity. The simplified equations are widely used.

  • The calculated rates provide an indication of the relative contribution of fats and carbohydrates to energy expenditure.

Mandatory Visualizations

Caption: Digestion and absorption pathways of isomaltulose and maltodextrin.

Caption: Metabolic response workflow comparing isomaltulose and maltodextrin.

References

• 1. What is Palatinose™ (Isomaltulose)? | BENEO [beneo.com]
• 2. mdpi.com [mdpi.com]
• 3. What is the mechanism of Maltodextrin? [synapse.patsnap.com]
• 4. Nutrition, Health, and Regulatory Aspects of Digestible Maltodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comparison of isomaltulose versus maltodextrin ingestion during soccer-specific exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.hud.ac.uk [pure.hud.ac.uk]
• 7. A comparison of isomaltulose versus maltodextrin ingestion during soccer-specific exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journals.humankinetics.com [journals.humankinetics.com]
• 10. journals.humankinetics.com [journals.humankinetics.com]
• 11. Ingesting Isomaltulose Versus Fructose-Maltodextrin During Prolonged Moderate-Heavy Exercise Increases Fat Oxidation but Impairs Gastrointestinal Comfort and Cycling Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Isomaltulose - Wikipedia [en.wikipedia.org]
• 13. Isomaltulose enhances incretin GLP-1 secretion – Isomaltulose [isomaltulose.org]
• 14. Isomaltulose Enhances GLP-1 and PYY Secretion to a Mixed Meal in People With or Without Type 2 Diabetes as Compared to Saccharose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. contractlaboratory.com [contractlaboratory.com]
• 16. Determination of the glycaemic index of various staple carbohydrate-rich foods in the UK diet - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cmcendovellore.org [cmcendovellore.org]
• 18. researchgate.net [researchgate.net]

Head-to-head comparison of isomaltulose hydrate and fructose on liver metabolism

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Two Sugars' Metabolic Fates in the Liver

The rising prevalence of metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), has intensified the scrutiny of dietary sugars and their impact on hepatic metabolism. While fructose has been extensively implicated in promoting deleterious effects in the liver, alternative sweeteners like isomaltulose hydrate are gaining attention for their potentially more favorable metabolic profiles. This guide provides a detailed, evidence-based comparison of isomaltulose hydrate and fructose on liver metabolism, supported by experimental data and detailed methodologies.

Overview of Metabolic Differences

Isomaltulose, a structural isomer of sucrose, is composed of glucose and fructose linked by an α-1,6-glycosidic bond, in contrast to the α-1,2 bond in sucrose.[1][2] This structural difference results in a much slower enzymatic hydrolysis in the small intestine.[1][2][3] Consequently, the absorption of its constituent monosaccharides, glucose and fructose, is gradual, leading to a lower and more sustained blood glucose and insulin response compared to rapidly absorbed sugars.[3][4][5]

Fructose, on the other hand, is rapidly absorbed and predominantly metabolized by the liver.[6][7][8] Its metabolism bypasses the primary rate-limiting step of glycolysis, leading to a rapid influx of triose phosphates that can be shunted towards de novo lipogenesis (DNL), the process of synthesizing fatty acids.[9][10] Chronic high fructose intake is strongly associated with hepatic insulin resistance, increased DNL, and the development of NAFLD.[11][12][13][14][15]

Quantitative Data Comparison

The following tables summarize key quantitative findings from studies investigating the metabolic effects of isomaltulose and fructose.

Parameter	Isomaltulose	Fructose	Key Findings	Study Reference
Glycemic Index (GI)	32	~23	Isomaltulose has a low GI, indicating a slower impact on blood glucose levels.[5][16]	[5],[16]
Postprandial Glucose Response	Attenuated and prolonged rise	Rapid and higher peak	Isomaltulose leads to a significantly lower and more sustained increase in blood glucose compared to high-GI carbohydrates.[4][5][17]	[4],[5],[17]
Postprandial Insulin Response	Significantly lower	Stimulates insulin secretion less than glucose, but metabolic effects are insulin-independent	Isomaltulose ingestion results in a markedly lower insulinemic response.[4][5][18] Fructose metabolism in the liver is largely independent of insulin.[14][15]	[4],[5],[18],[14],[15]
C-Peptide Immunoreactivity (CPR)	Significantly decreased vs. sucrose	Not directly compared	A study in NAFLD patients showed that isomaltulose significantly decreased serum CPR levels compared to sucrose, indicating lower insulin secretion.[19][20]	[19],[20]
Fat Oxidation	Increased	Suppressed	Ingestion of isomaltulose during exercise was associated with increased fat oxidation compared to a fructose-maltodextrin combination.[1][21] Fructose consumption promotes DNL, which can limit fatty acid oxidation.[22]	[1],[22],[21]
De Novo Lipogenesis (DNL)	Not directly measured in comparison to fructose	Potent inducer	Fructose is a more potent inducer of hepatic DNL than glucose.[10][22] Excessive fructose consumption significantly increases DNL.[14][15]	[10],[14],[15],[22]
Endogenous Glucose Production	Decreased compared to sucrose	Increased	After isomaltulose ingestion, endogenous glucose production was found to be lower than after sucrose intake.[17] Fructose infusion has been shown to increase total glucose output and net endogenous glucose production.[23][24]	[23],[24],[17]

Experimental Protocols

Study on Insulin Resistance in NAFLD Patients (Isomaltulose)

• Methodology: A study involving five male patients with NAFLD who consumed 20g of either isomaltulose or sucrose (as a control). To assess changes in insulin resistance and metabolites, serum C-peptide immunoreactivity (CPR) and a metabolomic analysis were performed at baseline and 15 minutes after administration.[19][20]

• Key Measures: Blood glucose, serum CPR, and metabolomic profiling.[19][20]

Study on Hepatic Glucose Metabolism (Fructose)

• Methodology: This study assessed hepatic and extrahepatic insulin sensitivity in six healthy individuals using a hyperglycemic pancreatic clamp with or without an infusion of fructose (16.7 µmol·kg⁻¹·min⁻¹). Isotopes ([6,6-²H₂]- and [2-²H₁]glucose) were used to measure glucose rate of disappearance, net endogenous glucose production (NEGP), total glucose output (TGO), and glucose cycling (GC).[23][24]

• Key Measures: Insulin requirement, NEGP, TGO, GC, and glucose rate of disappearance.[23][24]

Study on De Novo Lipogenesis (Fructose vs. Glucose)

• Methodology: Overweight and obese subjects were given a diet for 10 weeks where either fructose or glucose constituted 25% of their energy requirements. Hepatic de novo lipogenesis was measured in both the fasted and fed states.[22]

• Key Measures: Fractional hepatic de novo lipogenesis.[22]

Visualizing the Metabolic Pathways

References

• 1. journals.humankinetics.com [journals.humankinetics.com]
• 2. Studies on absorption and metabolism of palatinose (isomaltulose) in rats | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 3. Isomaltulose (Palatinose): a review of biological and toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Frontiers | The Contribution of Dietary Fructose to Non-alcoholic Fatty Liver Disease [frontiersin.org]
• 7. Fructose and the liver: Exploring the biochemistry and health implications - Sugar Nutrition Resource Centre [sugarnutritionresource.org]
• 8. Fructolysis - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Fructose drives de novo lipogenesis affecting metabolic health - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fructose and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Fructose and hepatic insulin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Role of Dietary Fructose and Hepatic De Novo Lipogenesis in Fatty Liver Disease [research.bidmc.org]
• 15. Role of Dietary Fructose and Hepatic de novo Lipogenesis in Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Isomaltulose - Low GI Carbohydrate [rosnutrition.com]
• 17. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Clinical Nutrition & Blood Glucose Control – Isomaltulose [isomaltulose.org]
• 19. Effects of isomaltulose on insulin resistance and metabolites in patients with non-alcoholic fatty liver disease: A metabolomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Ingesting Isomaltulose Versus Fructose-Maltodextrin During Prolonged Moderate-Heavy Exercise Increases Fat Oxidation but Impairs Gastrointestinal Comfort and Cycling Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. escholarship.org [escholarship.org]
• 23. Effects of fructose on hepatic glucose metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. [PDF] Effects of fructose on hepatic glucose metabolism in humans. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Quantification of Isomaltulose Hydrate: HPLC-ELSD vs. Capillary Electrophoresis

For researchers, scientists, and drug development professionals, the accurate quantification of isomaltulose hydrate is critical for product development and quality control. This guide provides a detailed comparison of two prominent analytical techniques: High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) and Capillary Electrophoresis (CE). The information presented, supported by experimental data, will assist in selecting the most suitable method for your specific analytical needs.

Method Performance Comparison

The selection of an analytical method hinges on a variety of factors, including sensitivity, selectivity, and throughput. Below is a summary of the performance characteristics of a validated HPLC-ELSD method and a developed CE method for the quantification of isomaltulose hydrate and its process-related impurities.

Validation Parameter	HPLC-ELSD Method	Capillary Electrophoresis (CE) Method	Reference(s)
Linearity (Concentration Range)	0.25–2.0 mg/mL	0.25 mM to 3.0 mM	[1],[2]
Correlation Coefficient (R²)	Not reported (non-linear response)	0.998	[2]
Limit of Detection (LOD)	Not explicitly stated	0.15 mM	[2][3]
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated
Precision (RSD%)	Not explicitly stated	Not explicitly stated
Accuracy (Recovery)	Tested with a food supplement matrix	Not explicitly stated	[1][4]
Resolution	>1.5 for isomaltulose from sucrose and maltodextrins	Satisfactory resolution between all tested sugars	[5],[2]
Analysis Time	~15 minutes	~16 minutes (migration time for isomaltulose)	[1],[2]

Experimental Protocols

Detailed methodologies for both the HPLC-ELSD and Capillary Electrophoresis methods are provided below to enable replication and adaptation for specific laboratory requirements.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

This method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) for the separation of polar compounds like isomaltulose.

Chromatographic Conditions:

• System 1:

  • Column: HALO Penta-HILIC, 4.6 × 150 mm, 2.7 µm particles.[6]

  • Mobile Phase: A: Acetonitrile, B: 35 mM ammonium formate, pH 3.75.[6]

  • Gradient: 0–5 min (18% B), 5–8 min (18–35% B), 8–10 min (35% B), 10–12 min (35–18% B), 12–15 min (18% B).[1]

  • Flow Rate: 2.0 mL/min.[6]

  • Column Temperature: 10 °C.[6]

  • Injection Volume: 4 µL.[6]

• System 2:

  • Column: Lichrosphere100 DIOL, 125 mm × 4 mm, 5 μm.[7]

  • Mobile Phase: 20 mM ammonium formate buffer (pH 3.8) and acetonitrile.[7]

  • Elution Program: 0–10 min (16% buffer), 10–11 min (16–50% buffer), 11–16 min (50% buffer), 16–17 min (50–16% buffer).[7]

  • Flow Rate: 1.0 mL/min.[7]

  • Column Temperature: 11 °C.[7]

ELSD Detector Settings:

• Evaporator Temperature: 40 °C.[6]

• Nebulizer Temperature: 40 °C.[6]

• Nitrogen Flow Rate: 1 standard liter per minute (slm).[6]

• Gain: 2.[6]

Capillary Electrophoresis (CE)

This method offers an alternative approach for the separation and quantification of isomaltulose and its process-related impurities such as trehalulose, sucrose, D-glucose, and D-fructose.[2]

Electrophoretic Conditions:

• Instrumentation: Capillary Electrophoresis system with a Diode Array Detector (DAD).[2]

• Capillary: Fused-silica, 50 µm internal diameter, 60 cm total length (50.2 cm effective length).[2]

• Background Electrolyte (BGE): 36 mM sodium phosphate dibasic (Na₂HPO₄) and 130 mM sodium hydroxide (NaOH), adjusted to pH 12.6.[2][3]

• Voltage: 16 kV.[2][3]

• Temperature: 18 °C.[2][3]

• Injection: 0.5 psi for 5 seconds.[2]

• Detection: Direct UV detection at 270 nm is a possibility for sugars at high pH.[2]

Experimental Workflows

The following diagrams illustrate the general experimental workflows for both the HPLC-ELSD and CE methods.

HPLC-ELSD Experimental Workflow

Capillary Electrophoresis Experimental Workflow

References

• 1. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements [mdpi.com]
• 7. HILIC Separation Methods on Poly-Hydroxyl Stationary Phases for Determination of Common Saccharides with Evaporative Light-Scattering Detector and Rapid Determination of Isomaltulose in Protein-Rich Food Supplements | MDPI [mdpi.com]

Cross-Validation of Analytical Techniques for Isomaltulose Hydrate Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for the analysis of isomaltulose hydrate, a disaccharide gaining prominence in the food and pharmaceutical industries for its low glycemic index and stability.[1] The selection of an appropriate analytical method is critical for quality control, formulation development, and regulatory compliance. This document presents a cross-validation of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Karl Fischer Titration, and Differential Scanning Calorimetry (DSC), offering supporting experimental data and detailed methodologies to aid in informed decision-making.

Quantitative Data Summary

The performance of each analytical technique is summarized in the tables below, providing a clear comparison of their key validation parameters.

Table 1: Comparison of Chromatographic Techniques for Isomaltulose Quantification

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on analyte's affinity for stationary and mobile phases.	Separation of volatile compounds based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Derivatization	Not always required, especially with detectors like RI, ELSD, or CAD.[2][3]	Required to increase volatility (e.g., silylation).[4]
Limit of Detection (LOD)	0.032–2.675 mg L⁻¹ (HILIC-CAD)[5]	Method-dependent, but generally high sensitivity after derivatization.
Limit of Quantitation (LOQ)	0.107–8.918 mg L⁻¹ (HILIC-CAD)[5]	Method-dependent, typically in the low mg/L range.
Linearity (R²)	> 0.97[5]	Typically ≥ 0.99
Precision (%RSD)	< 5% (intraday and interday)[5]	Intra-assay: ~2%, Inter-assay: ~3-7%[6]
Analysis Time	Rapid methods available (< 15 min).[2][7]	Generally longer due to derivatization and oven programming.
Official Methods	HPLC with Refractive Index (HPLC-RI) and High-Performance Anion Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) are established methods.[8]	Not typically the primary official method for routine quantification.

Table 2: Techniques for Water Content and Thermal Analysis of Isomaltulose Hydrate

Parameter	Karl Fischer Titration	Differential Scanning Calorimetry (DSC)
Principle	Titrimetric method based on the quantitative reaction of water with an iodine-sulfur dioxide reagent.[9]	Measures the difference in heat flow between a sample and a reference as a function of temperature.[10]
Primary Application	Determination of water content (free and bound).[11][12]	Characterization of thermal properties, including dehydration and melting points.[10][13]
Specificity	Highly specific to water.[9]	Can distinguish between different states of water (e.g., free vs. bound) based on dehydration temperatures.[10]
Sample Amount	Typically small (mg scale).[11]	Small sample size (mg scale).
Quantitative Capability	Provides a direct, quantitative measure of water content.	Can be used to quantify the energy associated with dehydration, which can be related to water content.
Key Information Provided	Percentage of water in the isomaltulose hydrate.	Onset temperature and enthalpy of dehydration, melting point of the anhydrous form.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the quantification of isomaltulose and its separation from other sugars.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., Refractive Index Detector (RID), Evaporative Light Scattering Detector (ELSD), or Charged Aerosol Detector (CAD)).

• Column: A column suitable for carbohydrate analysis, such as an amino-propyl modified silica gel column or a polyol stationary phase for Hydrophilic Interaction Liquid Chromatography (HILIC).[2][7]

• Mobile Phase: A mixture of acetonitrile and water is commonly used.[2] For improved separation, a buffer such as ammonium formate can be added.[2][7]

• Flow Rate: Typically in the range of 1.0 - 2.0 mL/min.[2]

• Column Temperature: Controlled temperature, for example, 30°C, to ensure reproducible retention times.[14]

• Injection Volume: 5 - 20 µL.

• Standard Preparation: Prepare a stock solution of isomaltulose hydrate standard in the mobile phase or a suitable solvent. Create a series of calibration standards by serial dilution.

• Sample Preparation: Dissolve a known weight of the isomaltulose hydrate sample in the mobile phase, filter through a 0.45 µm filter, and inject.

• Quantification: Construct a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of isomaltulose in the sample from the calibration curve.

Gas Chromatography (GC)

GC is a powerful technique for the separation and quantification of sugars after derivatization.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A capillary column suitable for sugar analysis, such as a 5% phenyl-methylpolysiloxane column.

• Carrier Gas: Helium or nitrogen at a constant flow rate.

• Oven Temperature Program: A temperature gradient is typically used to separate the derivatized sugars. For example, an initial temperature of 150°C held for 2 minutes, then ramped to 250°C at 5°C/min, and held for 5 minutes.

• Injector and Detector Temperature: Typically set at 250°C and 300°C, respectively.

• Derivatization (Silylation):

  • Weigh a small amount of the isomaltulose hydrate sample into a reaction vial.

  • Add a solvent (e.g., pyridine) and an internal standard.

  • Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% Trimethylchlorosilane - TMCS).

  • Heat the mixture at a specific temperature (e.g., 70°C) for a set time to ensure complete reaction.

  • Inject the derivatized sample into the GC.

• Quantification: Use an internal standard method for quantification. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration ratio to create a calibration curve.

Karl Fischer Titration

This is the standard method for determining the water content of isomaltulose hydrate.

• Instrumentation: A volumetric or coulometric Karl Fischer titrator.

• Reagents: Karl Fischer reagent (containing iodine, sulfur dioxide, a base, and a solvent) and a suitable solvent (e.g., methanol).

• Procedure (Volumetric Titration):

  • Standardize the Karl Fischer reagent using a known amount of water or a certified water standard (e.g., sodium tartrate dihydrate).[11]

  • Add a known volume of the solvent to the titration vessel and titrate to a stable endpoint to neutralize any residual water.

  • Accurately weigh a suitable amount of the isomaltulose hydrate sample and add it to the titration vessel.

  • Titrate the sample with the standardized Karl Fischer reagent to the endpoint.

  • The water content is calculated based on the volume of titrant consumed and the titer of the reagent.

Differential Scanning Calorimetry (DSC)

DSC is used to characterize the thermal properties of isomaltulose hydrate, particularly its dehydration.

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Sample Pans: Aluminum pans.

• Procedure:

  • Accurately weigh a small amount of the isomaltulose hydrate sample (typically 2-5 mg) into an aluminum pan.

  • Seal the pan (a pinhole in the lid is often used to allow evolved water to escape).

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., 25°C to 250°C).

  • Record the heat flow as a function of temperature.

• Data Analysis: The resulting thermogram will show an endothermic peak corresponding to the dehydration of the isomaltulose hydrate. The onset temperature of this peak indicates the temperature at which dehydration begins, and the area under the peak is proportional to the enthalpy of dehydration.

Mandatory Visualizations

The following diagrams illustrate the workflows of the described analytical techniques.

Caption: High-Performance Liquid Chromatography (HPLC) workflow for isomaltulose analysis.

Caption: Gas Chromatography (GC) workflow for isomaltulose analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajrsp.com [ajrsp.com]
• 5. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | CoLab [colab.ws]
• 6. Comparison and validation of two analytical methods for measurement of urinary sucrose and fructose excretion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Quantification of Isomaltulose in Food Products by Using Heteronuclear Single Quantum Coherence NMR-Experiments [frontiersin.org]
• 9. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 10. thermalsupport.com [thermalsupport.com]
• 11. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 12. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. ajol.info [ajol.info]

A Comparative Analysis of Isomaltulose Hydrate and Other Sugar Substitutes on Gut Health

For Researchers, Scientists, and Drug Development Professionals

The increasing global prevalence of metabolic disorders has intensified the search for sugar substitutes that offer caloric reduction without compromising metabolic health. However, the intricate interactions between these substitutes and the gut microbiome are a growing area of concern and research. This guide provides a comparative analysis of isomaltulose hydrate and other commonly used sugar substitutes—xylitol, erythritol, stevia, and sucralose—on key indicators of gut health. The information presented is supported by experimental data to aid in research and development.

Impact on Gut Microbiota Composition

The composition of the gut microbiota is a critical determinant of overall health. Sugar substitutes can selectively alter the proliferation of different bacterial taxa, leading to either beneficial or detrimental shifts in the gut ecosystem.

Table 1: Comparative Effects of Sugar Substitutes on Gut Microbiota Phyla

Sugar Substitute	Dosage and Study Duration	Key Findings on Gut Microbiota Composition	Reference
Isomaltulose Hydrate	10% (w/w) in drinking water for 5 weeks (rats)	Increased abundance of Actinobacteria. Decreased abundance of Patescibacteria.	[1]
Xylitol	40 and 194 mg/kg body weight/day for 15 weeks (mice)	Reduced abundance of Bacteroidetes. Increased abundance of Firmicutes in mice on a high-fat diet.[2][3][4]	[2][3][4]
Erythritol	Not specified in detail in readily available quantitative studies.	Generally considered to have minimal negative effects on gut bacteria as it is mostly absorbed before reaching the colon.[5][6]	[5][6]
Stevia	5 drops twice daily for 12 weeks (humans)	No significant changes in the overall microbial composition were observed.[7][8][9] Some studies suggest potential for alterations in specific bacterial populations like Lachnospiraceae and Ruminococcaceae.[8]	[7][8][9]
Sucralose	14.2 mg/kg body weight/day for 8 weeks (mice)	Increased Firmicutes to Bacteroidetes ratio.[10][11] In humans, some studies show an increase in Bacteroidetes and Actinobacteria.[10]	[10][11]

Modulation of Short-Chain Fatty Acid (SCFA) Production

SCFAs, primarily acetate, propionate, and butyrate, are metabolites produced by bacterial fermentation of non-digestible carbohydrates in the colon. They are crucial for gut health, serving as an energy source for colonocytes and playing a role in immune regulation.

Table 2: Comparative Effects of Sugar Substitutes on Fecal SCFA Concentrations

Sugar Substitute	Dosage and Study Duration	Acetate	Propionate	Butyrate	Reference
Isomaltulose Hydrate	10% (w/w) in drinking water for 5 weeks (rats)	No significant change	Increased	Increased	[1]
Xylitol	5% in diet for 3 months (mice)	Increased	Increased	Increased	[12][13][14]
Erythritol	5% in drinking water with a high-fat diet (mice)	Increased	Increased	Increased	[6][15][16]
Stevia	Low-dose in drinking water for 9 weeks (rats)	Increased	No significant change	No significant change	[17]
Sucralose	Maternal consumption (mice)	Not specified	Not specified	Decreased	[8]

Experimental Protocols

Gut Microbiota Analysis via 16S rRNA Gene Sequencing

This protocol outlines the key steps for analyzing the composition of the gut microbiota from fecal samples.

• Fecal Sample Collection and Storage : Collect fresh fecal samples and immediately store them at -80°C to preserve the microbial DNA.[18]

• DNA Extraction : Thaw fecal samples on ice.[19] Use a commercial DNA extraction kit (e.g., QIAamp DNA Stool Mini Kit) following the manufacturer's instructions. This typically involves bead-beating to lyse bacterial cells, followed by purification of the DNA.[20]

• PCR Amplification of the 16S rRNA Gene : Amplify a hypervariable region (e.g., V3-V4) of the 16S rRNA gene using universal primers.[21] The primers should be barcoded to allow for multiplexing of samples.[21]

• Library Preparation and Sequencing : Purify the PCR products to remove primers and dNTPs. Quantify the purified amplicons and pool them in equimolar concentrations. Sequence the pooled library on a high-throughput sequencing platform, such as the Illumina MiSeq.[19][22]

• Bioinformatic Analysis : Process the raw sequencing reads to remove low-quality sequences and chimeras. Cluster the sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs) and assign taxonomy using a reference database (e.g., Greengenes, SILVA).[22] Analyze alpha and beta diversity to assess within-sample and between-sample diversity, respectively.

Experimental workflow for 16S rRNA sequencing.

Short-Chain Fatty Acid (SCFA) Quantification by Gas Chromatography (GC)

This protocol describes a method for quantifying SCFAs in fecal samples.

• Sample Preparation : Homogenize a known weight of fecal sample in a suitable solvent (e.g., water or a mixture of organic solvents).[23]

• Acidification and Extraction : Acidify the homogenate with an acid (e.g., HCl) to protonate the SCFAs.[24] Extract the SCFAs into an organic solvent (e.g., diethyl ether or a butanol/tetrahydrofuran/acetonitrile mixture).[23] Add an internal standard for quantification.

• Derivatization (Optional but Recommended) : To improve volatility and detection, derivatize the SCFAs. A common method is esterification using agents like isobutyl chloroformate/isobutanol.[25]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis : Inject the derivatized or underivatized extract into a gas chromatograph equipped with a suitable column (e.g., DB-23).[23][26] The compounds are separated based on their boiling points and detected by a flame ionization detector (FID) or a mass spectrometer (MS).[25][27]

• Quantification : Create a standard curve using known concentrations of acetate, propionate, and butyrate.[27] Quantify the SCFAs in the samples by comparing their peak areas to the standard curve and normalizing to the internal standard.

Workflow for SCFA analysis by Gas Chromatography.

Signaling Pathways

Isomaltulose and GLP-1 Secretion

Isomaltulose has been shown to stimulate the secretion of glucagon-like peptide-1 (GLP-1), an incretin hormone with beneficial effects on glucose metabolism and satiety. This is thought to occur through the interaction of its glucose and fructose components with sweet taste receptors (T1R2/T1R3) on enteroendocrine L-cells in the distal small intestine.

References

• 1. Effect of Non-Nutritive Sweeteners on the Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Consuming Xylitol on Gut Microbiota and Lipid Metabolism in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Effects of Sweeteners on the Gut Microbiota: A Review of Experimental Studies and Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mybioma.com [mybioma.com]
• 7. mdpi.com [mdpi.com]
• 8. Artificial Sweeteners: A Double-Edged Sword for Gut Microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. news-medical.net [news-medical.net]
• 10. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 11. Impact of artificial sweeteners and rare sugars on the gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Xylitol enhances synthesis of propionate in the colon via cross-feeding of gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Erythritol Ameliorates Small Intestinal Inflammation Induced by High-Fat Diets and Improves Glucose Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Low-Dose Stevia (Rebaudioside A) Consumption Perturbs Gut Microbiota and the Mesolimbic Dopamine Reward System - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Video: Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing [jove.com]
• 19. Microbiota Analysis Using Two-step PCR and Next-generation 16S rRNA Gene Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 22. 16S rRNA Sequencing Guide [blog.microbiomeinsights.com]
• 23. Use of Gas Chromatography to Quantify Short Chain Fatty Acids in the Serum, Colonic Luminal Content and Feces of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Gas Chromatography Detection Protocol of Short-chain Fatty Acids in Mice Feces [en.bio-protocol.org]
• 25. agilent.com [agilent.com]
• 26. Use of Gas Chromatography to Quantify Short Chain Fatty Acids in the Serum, Colonic Luminal Content and Feces of mice. | Semantic Scholar [semanticscholar.org]
• 27. Gas Chromatography Detection Protocol of Short-chain Fatty Acids in Mice Feces [bio-protocol.org]

Isomaltulose Hydrate Versus Sucrose: A Comparative Analysis of Insulin Secretion and Incretin Response

A comprehensive review of clinical data reveals that isomaltulose hydrate, a slowly digestible carbohydrate, elicits a more favorable metabolic response compared to sucrose by attenuating insulin secretion and modulating the incretin hormone profile. Specifically, isomaltulose consumption leads to a reduced release of glucose-dependent insulinotropic polypeptide (GIP) and a greater, more sustained secretion of glucagon-like peptide-1 (GLP-1), contributing to improved glycemic control.

Isomaltulose, a disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond, is fully digested and absorbed in the small intestine, but at a slower rate than sucrose, which has an α-1,2-glycosidic bond.[1] This difference in digestion speed is central to their distinct metabolic effects. Short-term studies have consistently demonstrated that isomaltulose results in a reduced glycemic and insulinemic response compared to sucrose in both healthy individuals and those with type 2 diabetes.[2]

Quantitative Comparison of Metabolic Responses

The following tables summarize the key quantitative data from comparative studies on the effects of isomaltulose and sucrose on glycemic and hormonal responses.

Table 1: Glycemic and Insulinemic Response to Isomaltulose vs. Sucrose

Parameter	Isomaltulose	Sucrose	Key Findings	Citations
Peak Plasma Glucose	Significantly lower (e.g., 20% lower in one study)	Higher	Isomaltulose leads to a blunted and more prolonged glycemic response.	[1][3][4]
Insulin Secretion	Significantly lower (e.g., 55% lower in one study)	Higher	Attenuated insulinemic response with isomaltulose.	[1][3][4]
Glycemic Index (GI)	32	~65-72	Isomaltulose is a low-glycemic index carbohydrate.	[2][5]

Table 2: Incretin Hormone Response to Isomaltulose vs. Sucrose

Incretin Hormone	Isomaltulose Response	Sucrose Response	Key Findings	Citations
GIP (Glucose-Dependent Insulinotropic Polypeptide)	Dramatically smaller and delayed peak	Rapid and high peak (e.g., 2.8-fold increase at 15 min)	Isomaltulose significantly reduces postprandial GIP release. The incremental area under the curve (iAUC) for GIP was substantially reduced by 40% with isomaltulose.	[1][6][7]
GLP-1 (Glucagon-Like Peptide-1)	Significantly higher and sustained release	Brief and rapid increase, followed by a quick decline	Isomaltulose enhances the secretion of GLP-1. The incremental area under the curve (iAUC) for GLP-1 was remarkably 6.3-fold higher with isomaltulose.	[1][8][9]

Experimental Protocols

The majority of the cited studies utilize a randomized, controlled, crossover design, which is a robust methodology for comparing the acute effects of different substances in the same individuals.

Oral Carbohydrate Challenge Protocol

A common experimental workflow involves the following steps:

• Participant Recruitment: Studies typically enroll healthy adults, individuals with impaired glucose tolerance, or patients with type 2 diabetes.[4]

• Fasting: Participants undergo an overnight fast (typically 10-12 hours) before the experiment.[4]

• Baseline Sampling: A baseline blood sample is collected to measure fasting levels of glucose, insulin, C-peptide, GLP-1, and GIP.

• Test Drink Administration: Participants consume a standardized drink containing a specific amount (e.g., 50 grams) of either isomaltulose or sucrose dissolved in water (e.g., 300 mL).[1]

• Post-Ingestion Blood Sampling: Blood samples are collected at regular intervals (e.g., 15, 30, 45, 60, 90, 120, and 180 minutes) after consumption of the test drink.[1]

• Washout Period: In crossover studies, a washout period of at least one week separates the two test days to ensure that the effects of the first substance have completely dissipated before the second is tested.[1]

• Biochemical Analysis: Plasma or serum samples are analyzed for glucose, insulin, C-peptide, active GLP-1, and total GIP concentrations using methods such as ELISA kits.[1]

Experimental Workflow for Oral Carbohydrate Challenge.

Signaling Pathways and Mechanisms

The differential effects of isomaltulose and sucrose on insulin and incretin secretion are a direct consequence of their digestion rates and the location of their absorption in the small intestine.

Sucrose is rapidly hydrolyzed in the upper small intestine, leading to a quick surge in glucose that stimulates K-cells to release GIP and pancreatic β-cells to secrete insulin. In contrast, the slow hydrolysis of isomaltulose means that more of its glucose and fructose constituents reach the distal small intestine and colon, where they stimulate L-cells to secrete GLP-1.[8][10]

The opposing profiles of GIP and GLP-1 secretion are key to the metabolic benefits of isomaltulose.[1] While both are incretins that enhance glucose-stimulated insulin secretion, GLP-1 also suppresses glucagon secretion, slows gastric emptying, and promotes satiety. The elevated and sustained GLP-1 levels after isomaltulose consumption contribute to its favorable effects on glycemic control.[8][9]

Comparative Signaling Pathways of Sucrose and Isomaltulose.

References

• 1. diabetesjournals.org [diabetesjournals.org]
• 2. Metabolic Effects of Replacing Sucrose by Isomaltulose in Subjects With Type 2 Diabetes: A randomized double-blind trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. People with Health Issues: Metabolic syndrome – Isomaltulose [isomaltulose.org]
• 7. scispace.com [scispace.com]
• 8. Isomaltulose enhances incretin GLP-1 secretion – Isomaltulose [isomaltulose.org]
• 9. Isomaltulose ingredient proves efficacious in regulating metabolism, study shows [nutraceuticalbusinessreview.com]
• 10. Beneo’s isomaltulose may boost GLP-1 release in overweight people: Study [nutraingredients.com]

A Comparative Guide to the Transcriptomic Response of Gut Microbiota to Isomaltulose and Inulin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of two popular prebiotics, isomaltulose and inulin, on the gut microbiota's transcriptional activity. While direct comparative transcriptomic studies are limited, this document synthesizes available data from transcriptomic and 16S rRNA sequencing studies to offer insights into their distinct mechanisms of action.

Introduction

Isomaltulose, a disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond, is known for its slow digestion and low glycemic index. Inulin, a fructan consisting of linear chains of fructose units, is a well-established prebiotic that promotes the growth of beneficial gut bacteria. Understanding their impact on the gene expression of the gut microbiome is crucial for developing targeted nutritional and therapeutic strategies.

Comparative Effects on Gut Microbiota Composition and Function

Both isomaltulose and inulin have been shown to modulate the composition of the gut microbiota, generally promoting the growth of saccharolytic bacteria. However, the specific microbial groups that are stimulated and the resulting metabolic outputs can differ.

A study on isomalto/malto-polysaccharides (IMMPs), which are structurally related to isomaltulose, used metatranscriptomics to reveal that Bacteroides, Lactobacillus, and Bifidobacterium were the primary degraders of these fibers.[1] The increased gene expression in these bacteria was linked to the high content of α-(1→6) glycosidic linkages.[1] In contrast, studies on inulin have consistently shown a significant increase in the abundance of Bifidobacterium and Anaerostipes, while the effect on Bacteroides can be a decrease.[2]

The functional consequences of this differential stimulation are reflected in the production of short-chain fatty acids (SCFAs). For IMMPs, an activation of pathways involved in SCFA synthesis was noted.[1] In vivo studies with isomaltulose have shown elevated levels of propionate and butyrate.[3][4] Inulin is also a potent stimulator of SCFA production, particularly butyrate, which is a key energy source for colonocytes.

The following tables summarize the available quantitative data on the effects of isomaltulose and inulin on gut microbiota.

Table 1: Comparative Effects on Key Bacterial Genera

Bacterial Genus	Effect of Isomaltulose/IMMPs	Effect of Inulin
Bifidobacterium	Increased gene expression[1]	Consistent and significant increase in abundance[2]
Lactobacillus	Increased gene expression[1]	Reported increase in some studies
Bacteroides	Increased gene expression[1]	Often a decrease in relative abundance
Faecalibacterium	Increased abundance[3]	Reported increase in some studies
Anaerostipes	Not consistently reported	Significant increase in abundance[2]
Bilophila	Not consistently reported	Decrease in abundance[2]

Table 2: Comparative Effects on Metabolic Outcomes

Metabolic Outcome	Effect of Isomaltulose	Effect of Inulin
SCFA Production
Butyrate	Increased[3]	Increased
Propionate	Increased[3]	Increased
Acetate	Increased	Increased
Other Metabolites
Secondary Bile Acids	Modulated[3][4]	Not a primary reported effect

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summarized protocols based on the cited literature for studying the effects of prebiotics on the gut microbiota.

1. In Vitro Fermentation Model (for Isomaltulose/IMMPs)

• Fecal Inoculum Preparation: Fresh fecal samples from healthy human donors are collected and homogenized in a buffer solution under anaerobic conditions.

• Fermentation: The fecal slurry is incubated with the prebiotic substrate (e.g., IMMPs) and a control substrate (e.g., no substrate) in an anaerobic environment at 37°C. Samples are collected at various time points (e.g., 0, 24, 48 hours).

• RNA Extraction: Total RNA is extracted from the fermentation samples using a combination of enzymatic and mechanical lysis, followed by purification.

• Metatranscriptomic Sequencing: Ribosomal RNA is depleted from the total RNA, and the remaining mRNA is used to construct cDNA libraries, which are then sequenced using a high-throughput sequencing platform.

• Data Analysis: Sequencing reads are quality-filtered and mapped to a reference gene catalog or assembled de novo. Differential gene expression analysis is performed to identify genes and pathways affected by the prebiotic.

2. Animal Intervention Study (for Isomaltulose and Inulin)

• Animal Model: Specific pathogen-free mice or rats are housed in a controlled environment and acclimated to a standard diet.

• Dietary Intervention: Animals are divided into groups and fed a control diet or a diet supplemented with the test prebiotic (e.g., 10% isomaltulose in drinking water or 3% inulin in the diet) for a defined period (e.g., 3-5 weeks).[3][5]

• Sample Collection: Fecal samples are collected at baseline and at the end of the intervention. At the end of the study, animals are euthanized, and intestinal contents and tissues are collected.

• 16S rRNA Gene Sequencing: DNA is extracted from fecal or cecal samples. The V3-V4 or other hypervariable regions of the 16S rRNA gene are amplified by PCR and sequenced.[3]

• Data Analysis: The sequencing data is processed to identify and quantify the different bacterial taxa present in the samples. Statistical analyses are performed to identify significant changes in the microbiota composition between the different diet groups.

Visualizing the Experimental Workflow and a Key Metabolic Pathway

Experimental Workflow for Gut Microbiota Transcriptomics

Caption: A generalized workflow for a gut microbiota metatranscriptomics study.

Simplified Butyrate Synthesis Pathway

Caption: A simplified representation of the butyrate synthesis pathway in gut bacteria.

References

• 1. Metatranscriptomic analysis indicates prebiotic effect of isomalto/malto-polysaccharides on human colonic microbiota in-vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prebiotic inulin-type fructans induce specific changes in the human gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isomaltulose Exhibits Prebiotic Activity, and Modulates Gut Microbiota, the Production of Short Chain Fatty Acids, and Secondary Bile Acids in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Response of gut microbiota and ileal transcriptome to inulin intervention in HFD induced obese mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomaltulose Hydrate vs. Glucose: A Comparative Analysis of Their Impact on Cognitive Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of isomaltulose hydrate and glucose on cognitive function, supported by experimental data from multiple studies. The information is intended to inform research and development in the fields of nutrition, cognitive science, and pharmacology.

Executive Summary

Isomaltulose is a disaccharide carbohydrate composed of glucose and fructose, but its α-1,6-glycosidic linkage makes it more slowly digestible than sucrose or glucose.[1][2] This results in a lower and more sustained blood glucose response, a characteristic that has prompted research into its potential cognitive benefits compared to high-glycemic carbohydrates like glucose.[2][3] The prevailing hypothesis is that the stable glucose supply provided by isomaltulose supports better cognitive performance, particularly in the later postprandial period, by avoiding the sharp peaks and subsequent troughs in blood glucose levels often associated with glucose consumption.[4][5]

Clinical studies have shown that breakfasts with a lower glycemic index, achieved by using isomaltulose, can lead to improved memory and mood in children and adults several hours after consumption.[3][6][7][8] However, the effects are not always consistent across all cognitive domains, with some studies reporting no significant differences in areas such as attention or psychomotor performance.[9][10] The cognitive benefits of isomaltulose appear to be most pronounced in tasks related to memory and may be influenced by the timing of cognitive assessment post-consumption.[6][11][12]

Comparative Data on Cognitive Performance

The following tables summarize quantitative data from key studies comparing the effects of isomaltulose and glucose on various cognitive domains.

Table 1: Impact on Memory

Study Population	Cognitive Task	Isomaltulose Effect vs. Glucose	Timing of Effect	Citation
Children (5-11 years)	Immediate & Delayed Verbal Memory	Significantly better performance	3 hours post-breakfast	[6]
Children (5-11 years)	Spatial Memory	Better performance on the second day of testing	3 hours post-breakfast	[1][6]
Children (5-6 years)	Numeric Working Memory (Sensitivity Index)	Beneficial effect over glucose	60, 120, and 180 minutes post-consumption	[9]
Children (5-6 years)	Spatial Working Memory (Sensitivity Index)	Glucose showed the lowest decline	60, 120, and 180 minutes post-consumption	[9]
Middle-aged & Older Adults	Episodic & Working Memory	Better performance	Late postprandial period	[3]

Table 2: Impact on Attention and Information Processing

Study Population	Cognitive Task	Isomaltulose Effect vs. Glucose	Timing of Effect	Citation
Children (5-6 years)	Attention	Better, but not significantly different from glucose	60, 120, and 180 minutes post-consumption	[9]
Children (5-11 years)	Speed of Information Processing	Faster performance on the second day of testing	3 hours post-breakfast	[6]
Adults with Type 2 Diabetes	Auditory Selective Attention & Working Memory	Low-GI meal (pasta) showed better performance than high-GI (bread)	Postprandial	[13]
Healthy Adults	Psychomotor Performance	No consistent effects	Up to 115 minutes post-consumption	[10]

Table 3: Impact on Mood

Study Population	Cognitive Task	Isomaltulose Effect vs. Glucose	Timing of Effect	Citation
Children (5-11 years)	Self-Rated Mood	Significantly better mood	3 hours post-breakfast	[6][7][8]
Middle-aged & Older Adults	Mood	Better mood	Late postprandial period	[3]

Experimental Protocols

Detailed methodologies from key comparative studies are outlined below to provide a deeper understanding of the experimental conditions.

Study 1: Young & Benton (2014) - Isomaltulose vs. Glucose in Children

• Objective: To compare the effects of a low-glycemic index (isomaltulose-sweetened) breakfast with a high-glycemic index (glucose-sweetened) breakfast on the cognitive performance of children.[6]

• Participants: 75 children aged 5-11 years from socially deprived backgrounds.[6]

• Design: A repeated-measures, double-blind, crossover design. Each child consumed both types of breakfast on two separate occasions, at least a week apart.[6]

• Intervention: Two breakfasts with identical energy and macronutrient composition, differing only in the sweetener used (isomaltulose vs. glucose). The low-GI breakfast had a glycemic load (GL) of 31.6, while the high-GI breakfast had a GL of 59.8.[6]

• Cognitive Assessment: A battery of tests was administered 1 and 3 hours after breakfast, assessing:

  • Immediate and delayed verbal memory[6]

  • Spatial memory[6]

  • Sustained attention[6]

  • Reaction times[6]

  • Speed of information processing[6]

  • Mood[6]

• Key Findings: While no significant differences were observed at 1 hour, the isomaltulose breakfast led to better memory and mood at 3 hours post-consumption.[6]

Study 2: Al-Turki et al. (2011) - Isomaltulose in Growing-Up Milk vs. Glucose Drink in Children

• Objective: To evaluate the effects of a slow-release modified sucrose (isomaltulose) in combination with a high concentration of lactose on the cognitive performance of young children.[9]

• Participants: 30 children aged 5-6 years.[9]

• Design: A double-blind, 4-period crossover study.[9]

• Intervention: Participants received one of four drinks on separate occasions:

  • Standard growing-up milk (Std GUM)

  • Reformulated growing-up milk (Reform GUM)

  • Standard growing-up milk with lactose-isomaltulose (Iso GUM)

  • A standard glucose drink (Glucose)[9]

• Cognitive Assessment: The CDR System, a computerized cognitive assessment tool, was used to measure attention and memory at baseline (T=0), 60, 120, and 180 minutes after consuming the test drink.[9]

• Key Findings: The Iso GUM group showed better attention compared to the Std GUM group, but this was not significantly different from the glucose group. The Iso GUM group had a beneficial effect on numeric working memory compared to the glucose group. Surprisingly, the glucose group demonstrated the lowest decline in spatial working memory sensitivity.[9]

Visualizations

Experimental Workflow: Comparative Study in Children

Caption: Experimental workflow for a crossover study comparing isomaltulose and glucose breakfasts in children.

Proposed Signaling Pathway for Cognitive Effects

Caption: Proposed mechanism of how isomaltulose's slow glucose release may benefit cognitive function.

Conclusion

The available evidence suggests that isomaltulose hydrate, by providing a more stable and sustained release of glucose, can offer advantages over glucose for certain aspects of cognitive function, particularly memory and mood, in the hours following consumption. These effects are attributed to its low glycemic index, which helps to avoid the sharp fluctuations in blood glucose that can negatively impact cognitive performance.

For researchers and professionals in drug development, these findings highlight the potential of modulating carbohydrate metabolism as a strategy for cognitive enhancement. Further research is warranted to explore the dose-response relationship, the long-term effects of isomaltulose consumption on cognitive health, and its potential applications in specific populations, such as individuals with impaired glucose metabolism or those at risk of cognitive decline. The inconsistencies in findings across different cognitive domains and studies also underscore the need for standardized testing protocols and larger-scale clinical trials to fully elucidate the cognitive benefits of isomaltulose.

References

• 1. The effect of using isomaltulose (Palatinose™) to modulate the glycaemic properties of breakfast on the cognitive performance of children - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Slow release carbohydrate – Isomaltulose [isomaltulose.org]
• 3. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dietary glycaemic index and cognitive function: prospective associations in adults of the 1946 British birth cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of Dietary Carbohydrates in Cognitive Function: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of using isomaltulose (Palatinose™) to modulate the glycaemic properties of breakfast on the cognitive performance of children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isomaltulose Can Benefit Memory and Mood in Children [nutritioninsight.com]
• 8. Palatinose™ enhances memory & mood in children | BENEO [beneo.com]
• 9. The effect of high lactose-isomaltulose on cognitive performance of young children. A double blind cross-over design study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Influence of Glycemic Index on Cognitive Functioning: A Systematic Review of the Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effect of lactose–isomaltulose-containing growing-up milks on cognitive performance of Indonesian children: a cross-over study | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 13. researchgate.net [researchgate.net]

A randomized controlled trial comparing isomaltulose hydrate and sucrose on weight management

A recent randomized controlled trial suggests that replacing sucrose with isomaltulose, a slow-release carbohydrate, may lead to greater weight loss and fat reduction in overweight and obese adults on an energy-restricted diet. The study highlights the potential of isomaltulose as a beneficial sugar substitute in weight management strategies.

A 12-week, double-blind, controlled intervention demonstrated that individuals consuming 40g of isomaltulose daily as part of a calorie-reduced diet experienced a more pronounced decrease in body weight and fat mass compared to those consuming the same amount of sucrose.[1][2][3][4] These findings suggest that the choice of carbohydrate can significantly impact the effectiveness of a weight loss regimen.[1]

Key Findings on Weight and Body Composition

While both the isomaltulose and sucrose groups achieved significant weight loss over the 12-week period, the reduction was more notable in the isomaltulose group.[1][2][3][4] Participants consuming isomaltulose also showed a significant decrease in fat mass, an effect not observed in the sucrose group.[2][3][4]

Parameter	Isomaltulose Group (ISO)	Sucrose Group (SUC)	p-value
Weight Loss (kg)	-3.2 ± 2.9	-2.1 ± 2.6	0.258
Fat Mass Reduction (%)	-1.9 ± 2.5	-0.9 ± 2.6	0.005 (ISO), 0.224 (SUC)
Fat-Free Mass Increase (%)	2.0 ± 2.4	0.9 ± 2.6	0.127
Data presented as mean ± standard deviation. The p-value for fat mass reduction indicates the significance of the change from baseline within each group.[3][4]

Metabolic and Energy Intake Insights

The study also shed light on the metabolic mechanisms potentially driving the observed weight management benefits of isomaltulose. The group consuming isomaltulose had a significantly higher overall decrease in energy intake compared to the sucrose group.[2][3][4] Furthermore, a breakfast containing isomaltulose resulted in a significantly lower postprandial respiratory quotient (RQ), indicating higher fat oxidation.[2][3][4]

Parameter	Isomaltulose Group (ISO)	Sucrose Group (SUC)	p-value
Overall Decrease in Energy Intake	Significantly higher	Lower than ISO	0.022
Postprandial Respiratory Quotient (iAUC)	4.8 ± 4.1	6.9 ± 3.1	0.047
iAUC: incremental Area Under the Curve. A lower RQ value suggests a greater proportion of fat being used for energy.[2][3][4]

Interestingly, other studies investigating the short-term effects of isomaltulose on satiety and subsequent energy intake did not find significant differences compared to sucrose.[5][6][7][8] This suggests that the long-term impact of isomaltulose on weight management may be more related to its metabolic effects on substrate oxidation rather than immediate feelings of fullness.

Experimental Design and Methodology

The primary study was a randomized, double-blind, controlled intervention involving 64 healthy overweight and obese adults.[2][3][4] Participants were allocated to receive either 40g of isomaltulose or sucrose per day, incorporated into an energy-reduced diet for 12 weeks.[2][3][4] Key assessments, including anthropometric measurements, body composition analysis, and energy metabolism evaluations, were conducted at baseline and at 4, 8, and 12 weeks.[2][3][4]

Experimental workflow of the randomized controlled trial.

Proposed Mechanism of Action

The observed benefits of isomaltulose on weight management are likely attributable to its slow and sustained digestion and absorption. This leads to a lower and more stable blood glucose response compared to sucrose. The sustained energy release from isomaltulose appears to promote a metabolic shift towards increased fat oxidation for energy, which, over time, contributes to a reduction in body fat.

Proposed mechanism of isomaltulose on weight management.

References

• 1. nutritionaloutlook.com [nutritionaloutlook.com]
• 2. Changes in Weight and Substrate Oxidation in Overweight Adults Following Isomaltulose Intake During a 12-Week Weight Loss Intervention: A Randomized, Double-Blind, Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The Comparative Effect on Satiety and Subsequent Energy Intake of Ingesting Sucrose or Isomaltulose Sweetened Trifle: A Randomized Crossover Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Comparative Effect on Satiety and Subsequent Energy Intake of Ingesting Sucrose or Isomaltulose Sweetened Trifle: A Randomized Crossover Trial | MDPI [mdpi.com]
• 7. The effect on satiety of ingesting isosweet and isoenergetic sucrose- and isomaltulose-sweetened beverages: a randomised crossover trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]

Isomaltulose Hydrate's Impact on Fat Oxidation During Exercise: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of isomaltulose hydrate's effect on fat oxidation during exercise against other common carbohydrates. The information is supported by experimental data from multiple studies, offering a comprehensive overview for research and development professionals.

Isomaltulose, a disaccharide composed of glucose and fructose, is distinguished by its α-1,6-glycosidic bond, which leads to slower digestion and absorption compared to more common sugars like sucrose.[1][2] This property results in a lower glycemic and insulinemic response, which is hypothesized to promote a greater reliance on fat as an energy source during physical activity.[1][3] Several studies have investigated this claim, comparing isomaltulose to high-glycemic carbohydrates such as sucrose, maltodextrin, and glucose.

Comparative Analysis of Metabolic Responses

The following tables summarize the key quantitative data from studies comparing isomaltulose to other carbohydrates on metrics crucial for metabolic research during exercise.

Table 1: Effect of Isomaltulose vs. High-Glycemic Carbohydrates on Fat and Carbohydrate Oxidation

Study & Comparator	Dosage	Exercise Protocol	Key Findings on Substrate Oxidation
König et al. (2016) vs. Maltodextrin	75g	90 min cycling at 70% VO₂max	Higher fat oxidation with isomaltulose.[4][5]
Achten et al. (2007) vs. Sucrose	1.1 g/min	150 min cycling at 59% VO₂max	Higher fat oxidation and lower exogenous carbohydrate oxidation with isomaltulose compared to sucrose.[6]
Oosthuyse et al. (2015) vs. Fructose-Maltodextrin	63 g/h	2h steady-state cycling at 60% Wmax	Increased fat oxidation and decreased carbohydrate oxidation with isomaltulose.[2][7][8]
Onuma et al. (2023) vs. Sucrose	Not specified	Endurance exercise	Suppressed carbohydrate oxidation and facilitated fat oxidation with isomaltulose.[1]
Notbohm et al. (2021) vs. Glucose & Maltodextrin	50g	60 min treadmill run at 70% VO₂max	No significant difference in fat and carbohydrate oxidation rates between conditions.[5][7][9]

Table 2: Glycemic and Insulinemic Responses to Isomaltulose vs. High-Glycemic Carbohydrates

Study & Comparator	Dosage	Timing of Ingestion	Key Findings on Glucose and Insulin
König et al. (as cited in Maresch et al., 2017) vs. Sucrose or Maltodextrin	50-75g	45 min before exercise	20-52% lower postprandial glucose and 30-50% lower plasma insulin with isomaltulose.[3]
Achten et al. (2007) vs. Sucrose	1.1 g/min	During exercise	Lower plasma insulin response at 30 min with isomaltulose; no difference in plasma glucose.[6]
Onuma et al. (2023) vs. Sucrose	Not specified	Before and/or during exercise	Suppressed blood glucose spikes and insulin responses, leading to stable blood glucose.[1]
Notbohm et al. (2021) vs. Glucose & Maltodextrin	50g	Before exercise	Lower baseline postprandial glucose, insulin, and GIP concentrations with isomaltulose.[5][7][9]

Experimental Protocols

A detailed understanding of the methodologies employed in these studies is crucial for interpretation and future research design.

Study Design: König et al. (2016) - Isomaltulose vs. Maltodextrin

• Participants: 20 male athletes.

• Design: Randomized, double-blind, controlled trial.

• Intervention: Participants consumed 75g of either isomaltulose (Palatinose™) or maltodextrin before exercise.

• Exercise Protocol: 90 minutes of cycling.

• Key Measurements: Substrate utilization (fat and carbohydrate oxidation) and cycling performance.

Study Design: Achten et al. (2007) - Isomaltulose vs. Sucrose

• Participants: 10 trained male cyclists.

• Design: Crossover study.

• Intervention: Participants consumed either a water placebo, a sucrose solution, or an isomaltulose solution, providing 1.1 g/min of carbohydrate.

• Exercise Protocol: 150 minutes of cycling at 59% of their maximal oxygen uptake (VO₂max).

• Key Measurements: Blood substrate responses (glucose, insulin), and exogenous and endogenous carbohydrate oxidation rates.

Study Design: Notbohm et al. (2021) - Isomaltulose vs. Glucose and Maltodextrin

• Participants: 21 male recreational endurance runners.

• Design: Double-blind, randomized, cross-over trial.

• Intervention: Ingestion of 50g of isomaltulose, glucose, or maltodextrin.

• Exercise Protocol: 60-minute treadmill run at 70% of VO₂max, followed by a 15-minute rest and then a run to exhaustion at 85% of VO₂max.

• Key Measurements: Fat and carbohydrate oxidation rates, blood glucose, serum insulin, and GIP concentrations, running performance, and gastrointestinal discomfort.

Visualizing the Mechanisms and Workflows

The following diagrams illustrate the proposed signaling pathway of isomaltulose's effect on fat oxidation and a typical experimental workflow for such a study.

References

• 1. Pre-exercise isomaltulose intake affects carbohydrate oxidation reduction during endurance exercise and maximal power output in the subsequent Wingate test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.humankinetics.com [journals.humankinetics.com]
• 3. Low Glycemic Index Prototype Isomaltulose—Update of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isomaltulose as a Pre-Workout - Supplements in Review [supplementsinreview.com]
• 5. Metabolic, hormonal and performance effects of isomaltulose ingestion before prolonged aerobic exercise: a double-blind, randomised, cross-over trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exogenous oxidation of isomaltulose is lower than that of sucrose during exercise in men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic, hormonal and performance effects of isomaltulose ingestion before prolonged aerobic exercise: a double-blind, randomised, cross-over trial | springermedizin.de [springermedizin.de]
• 8. journals.humankinetics.com [journals.humankinetics.com]
• 9. Isomaltulose shows some blood sugar benefits but no performance boost in running trial [nutraingredients.com]

Assessing the Equivalence of Synthetic and Naturally Sourced Isomaltulose Hydrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltulose (6-O-α-D-glucopyranosyl-D-fructose), also known by the trade name Palatinose™, is a disaccharide and a structural isomer of sucrose.[1][2][3] It is composed of glucose and fructose units linked by an α-1,6 glycosidic bond, in contrast to the α-1,2 bond found in sucrose.[2][4][5][6][7] This structural difference results in a slower enzymatic hydrolysis in the human small intestine, leading to a lower glycemic and insulinemic response.[1][4][8][9][10][11] While isomaltulose occurs naturally in small quantities in honey and sugarcane juice, the vast majority of commercially available isomaltulose is produced synthetically through enzymatic isomerization of sucrose.[1][2][4][11] This guide provides an objective comparison of synthetic and naturally sourced isomaltulose hydrate, supported by experimental data and methodologies, to assess their equivalence for research and pharmaceutical applications.

Production and Sourcing

Naturally Sourced Isomaltulose: Isomaltulose is a natural component of honey and sugarcane extracts.[1][2][4] However, its concentration in these sources is very low, making direct extraction and purification impractical and not commercially viable for large-scale production.

Synthetic Isomaltulose (Enzymatic Conversion): The industrial production of isomaltulose is a well-established biotechnological process.[2] It involves the enzymatic rearrangement of food-grade sucrose.[7][12][11][13]

• Process: An aqueous solution of sucrose is treated with an α-glucosyltransferase (sucrose isomerase) enzyme.[7][13][14]

• Enzyme Source: This enzyme is typically derived from non-genetically modified, non-pathogenic microorganisms such as Protaminobacter rubrum or Serratia plymuthica.[2][3][7]

• Reaction: The enzyme cleaves the α-1,2 glycosidic bond of sucrose and forms a more stable α-1,6 glycosidic bond, converting sucrose into isomaltulose.[4][5]

• Purification: The resulting mixture contains isomaltulose, unreacted sucrose, and by-products like trehalulose, glucose, and fructose.[15][16][17] A series of purification steps, including chromatography and crystallization, are employed to isolate highly pure isomaltulose hydrate.[17][18]

The final commercial product is a high-purity crystalline powder, typically a monohydrate.[3]

Physicochemical Equivalence

From a chemical standpoint, the isomaltulose molecule is identical regardless of its origin. The key determinant of equivalence for scientific and pharmaceutical use is the purity and impurity profile of the final product. The enzymatic synthesis process is highly specific, yielding a product that is chemically indistinguishable from its natural counterpart.

Table 1: Comparison of Physicochemical Properties of Isomaltulose Hydrate

Property	Synthetic Isomaltulose Hydrate	Naturally Sourced Isomaltulose	Reference
Chemical Name	6-O-α-D-glucopyranosyl-D-fructose	6-O-α-D-glucopyranosyl-D-fructose	[1][19]
Molecular Formula	C₁₂H₂₂O₁₁·H₂O (monohydrate)	C₁₂H₂₂O₁₁·H₂O (monohydrate)	[3]
Molecular Weight	360.31 g/mol (monohydrate)	360.31 g/mol (monohydrate)	-
Melting Point	123-124 °C (monohydrate)	Not typically isolated for analysis	[3]
Sweetness	~40-50% that of sucrose, no aftertaste	~40-50% that of sucrose	[2][3][4][5][10]
Solubility (in water)	38.4 g/100 g at 20°C	Not applicable (not isolated)	[3]
Caloric Value	4 kcal/g	4 kcal/g	[1][5][19]
Glycemic Index (GI)	32	32	[2][5][10]
Purity	Typically >98%	Exists in a complex matrix	[20]
Common Impurities	Trehalulose, sucrose, glucose, fructose	Sugars, organic acids, enzymes, etc.	[15][20][]

Experimental Protocols for Characterization and Purity Assessment

Ensuring the identity, purity, and quality of isomaltulose involves several analytical techniques. These methods are crucial for lot-to-lot consistency and for confirming the absence of significant levels of process-related impurities.

A. High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify isomaltulose from other carbohydrates like sucrose, glucose, fructose, and maltodextrins.[22][23][24]

• Methodology:

  • Column: Hydrophilic Interaction Liquid Chromatography (HILIC) columns are commonly used for separating polar compounds like sugars.[22]

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is typically used.

  • Detection: A Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is employed, as sugars lack a strong UV chromophore.[24] A Corona Charged Aerosol Detector (CAD) can also be used.[22]

  • Quantification: The concentration of isomaltulose and impurities is determined by comparing peak areas to those of certified reference standards.

B. Capillary Electrophoresis (CE)

• Objective: To provide an orthogonal (different principle) method to HPLC for the identification and quantification of isomaltulose and its process-related impurities.[15][][25]

• Methodology:

  • Principle: Separation is based on the differential migration of charged or neutral analytes in an electrolyte solution under the influence of a high-voltage electric field. Sugars can be analyzed at high pH where they are partially ionized.

  • Electrolyte Buffer: A high pH buffer, such as sodium phosphate and sodium hydroxide (e.g., pH 12.6), is used to ionize the sugars.[15][][25]

  • Capillary: A fused-silica capillary.

  • Detection: Direct UV detection at a high pH (e.g., 265-270 nm) is possible due to the alkaline degradation of sugars forming UV-absorbing species.[25]

  • Validation: The method is validated for specificity, linearity, precision, and accuracy against reference standards.[15][]

Experimental Workflow Diagram

Caption: Workflow for the analytical characterization of isomaltulose hydrate.

Biological and Metabolic Equivalence

The biological and metabolic effects of isomaltulose are intrinsic to its molecular structure, specifically the α-1,6 glycosidic bond. Therefore, high-purity synthetic isomaltulose is expected to be biologically equivalent to its naturally occurring counterpart.

Digestion and Absorption: Unlike sucrose, which is rapidly hydrolyzed, isomaltulose is digested 4 to 5 times more slowly by the sucrase-isomaltase enzyme complex located in the small intestine.[1][2][5] This slow cleavage results in a gradual and sustained release of glucose and fructose into the bloodstream.[1][9] The complete digestion and absorption of isomaltulose in the small intestine have been confirmed in numerous studies.[8][12][11]

Metabolic Pathway: Once absorbed, the resulting glucose and fructose molecules enter the same metabolic pathways as if they were derived from sucrose or other dietary sources.[1][12]

• Glucose: Enters systemic circulation to be used for energy by cells or stored as glycogen in the liver and muscles.

• Fructose: Primarily metabolized in the liver.

Physiological Effects:

• Low Glycemic and Insulinemic Response: The slow release of monosaccharides leads to a significantly lower and more sustained rise in blood glucose and insulin levels compared to high-glycemic index carbohydrates like sucrose or glucose.[4][7][10][12][19][26] This is the most well-documented and significant physiological property of isomaltulose.

• Incretin Hormone Secretion: Isomaltulose ingestion leads to a lower secretion of glucose-dependent insulinotropic polypeptide (GIP) and a higher secretion of glucagon-like peptide-1 (GLP-1) compared to sucrose.[1] This hormonal response is consistent with the slower and more distal absorption of its constituent monosaccharides in the intestine.

• Fat Oxidation: The lower insulin response promotes a metabolic environment that favors the oxidation of fat for energy rather than its storage.[4][9]

Metabolic Signaling Pathway Diagram

Caption: Simplified metabolic pathway and effects of isomaltulose ingestion.

Regulatory Standing and Safety

The U.S. Food and Drug Administration (FDA) has reviewed the safety of synthetically produced isomaltulose and has issued "no questions" letters in response to Generally Recognized as Safe (GRAS) notifications (GRN No. 184 and GRN No. 681).[27][28] This GRAS status allows for its use as a sucrose substitute in a wide range of food and beverage products.[8] The determination is based on scientific procedures and a comprehensive review of biological, toxicological, and metabolic studies, which concluded that isomaltulose presents no health concerns and is as safe as other digestible sugars.[8][12][11]

Conclusion

Based on a comprehensive review of its production, physicochemical properties, metabolic fate, and regulatory status, synthetically produced, high-purity isomaltulose hydrate is chemically and biologically equivalent to the isomaltulose molecule found in nature. The enzymatic synthesis method provides a consistent, scalable, and high-purity source that is essential for food, research, and pharmaceutical applications. The key physiological benefits of isomaltulose, such as its low glycemic impact, are inherent to its unique molecular structure. Therefore, for all scientific and practical purposes, the synthetic version can be considered equivalent to the natural form, with the significant advantage of being available in a purified, well-characterized state.

References

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• 19. Effect of Isomaltulose on Glycemic and Insulinemic Responses: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Safety of isomaltulose syrup (dried) as a novel food pursuant to Regulation (EU) 2015/2283 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements | CoLab [colab.ws]
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